2',3'-O-Isopropylideneadenosine-13C5

• CAS: 3080-29-3

Core Science & Biosynthesis

The Pivotal Role of 2',3'-O-Isopropylideneadenosine in Nucleoside Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2',3'-O-Isopropylideneadenosine is a cornerstone intermediate in the field of nucleoside chemistry, serving as a critical building block for the synthesis of a vast array of modified nucleosides with significant therapeutic potential. Its primary function lies in the simultaneous protection of the cis-2' and 3'-hydroxyl groups of the ribose moiety, a strategic maneuver that allows for regioselective modifications at other positions of the adenosine molecule, most notably the 5'-hydroxyl group. This strategic protection is paramount in the development of antiviral and anticancer agents, as well as in the creation of molecular probes to elucidate complex biological pathways. This technical guide provides an in-depth exploration of the synthesis, properties, and applications of 2',3'-O-Isopropylideneadenosine, complete with detailed experimental protocols, quantitative data, and visualizations of relevant biological and experimental workflows.

Introduction

The strategic manipulation of nucleoside structures is a fundamental aspect of medicinal chemistry and chemical biology. Modified nucleosides are at the heart of many therapeutic agents, mimicking endogenous nucleosides to interfere with viral replication or cell proliferation. A key challenge in the synthesis of these analogs is the selective modification of the nucleoside scaffold, which possesses multiple reactive hydroxyl groups. 2',3'-O-Isopropylideneadenosine has emerged as an invaluable tool to overcome this challenge by temporarily masking the 2' and 3'-hydroxyls, thereby directing chemical transformations to other sites of the molecule. This guide will detail the chemistry of this versatile protecting group strategy and its application in the synthesis of bioactive nucleoside derivatives.

Physicochemical Properties of 2',3'-O-Isopropylideneadenosine

A comprehensive understanding of the physicochemical properties of 2',3'-O-Isopropylideneadenosine is essential for its effective use in synthesis. Key data is summarized in the table below.

Property	Value	Reference
CAS Number	362-75-4	[1]
Molecular Formula	C₁₃H₁₇N₅O₄	[1]
Molecular Weight	307.31 g/mol	[1]
Melting Point	221-222 °C	[1]
Appearance	White to off-white crystalline powder	[2]
Optical Activity	[α]20/D −98.5°, c = 1 in dioxane	[1]
Purity	≥98% (HPLC)	[1]

Spectroscopic Data:

• ¹H NMR (400 MHz, DMSO-d₆) δ (ppm): 8.375, 8.190, 7.41, 6.151, 5.366, 5.29, 4.991, 4.245, 3.59, 3.55, 1.560, 1.337.[3]

• Mass Spectrum (GC-MS): Molecular Ion (M⁺) at m/z 307.[3]

• Infrared (IR) Spectrum: Available through the NIST WebBook.[4]

Synthesis and Experimental Protocols

The strategic application of 2',3'-O-Isopropylideneadenosine begins with its efficient synthesis and is followed by its use as a protected intermediate for further modifications.

Synthesis of 2',3'-O-Isopropylideneadenosine

The most common method for the synthesis of 2',3'-O-Isopropylideneadenosine involves the acid-catalyzed reaction of adenosine with acetone or a ketone equivalent.

Experimental Protocol: Synthesis of 2',3'-O-Isopropylideneadenosine [5]

• Reagents and Materials:

  • Adenosine

  • Anhydrous Acetone

  • 2,2-Dimethoxypropane

  • p-Toluenesulfonic acid monohydrate (catalyst)

  • Anhydrous Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate solution

  • Anhydrous Sodium Sulfate

  • Silica Gel for column chromatography

• Procedure:

  • Suspend adenosine (1 equivalent) in anhydrous acetone.

  • Add 2,2-dimethoxypropane (2-3 equivalents) to the suspension.

  • Add a catalytic amount of p-toluenesulfonic acid monohydrate.

  • Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC, typically 2-4 hours).

  • Quench the reaction by adding saturated sodium bicarbonate solution until the acidic catalyst is neutralized.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography (e.g., using a gradient of methanol in dichloromethane) to yield 2',3'-O-Isopropylideneadenosine as a white solid.

Reaction	Reactants	Catalyst	Solvent	Yield	Reference
Isopropylidenation	Adenosine, 2,2-Dimethoxypropane	p-Toluenesulfonic acid	Acetone	80-90%	[5]

Role as a Protecting Group for 5'-Hydroxyl Modification

With the 2' and 3'-hydroxyls protected, the 5'-hydroxyl group becomes the primary site for chemical modification. A common and versatile method for introducing functionality at this position is the Mitsunobu reaction.

Experimental Protocol: Mitsunobu Reaction for 5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine Synthesis (A precursor for 5'-amino derivatives)[6]

• Reagents and Materials:

  • 2',3'-O-Isopropylideneadenosine

  • Triphenylphosphine (PPh₃)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

  • Diphenylphosphoryl azide (DPPA)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • Dissolve 2',3'-O-Isopropylideneadenosine (1 equivalent) and triphenylphosphine (1.5 equivalents) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen).

  • Add diphenylphosphoryl azide (1.2 equivalents) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add DIAD or DEAD (1.5 equivalents) dropwise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by silica gel column chromatography to isolate the 5'-azido-5'-deoxy-2',3'-O-isopropylideneadenosine.

Reaction	Substrate	Reagents	Solvent	Yield	Reference
5'-Azidation (Mitsunobu)	2',3'-O-Isopropylideneadenosine	PPh₃, DIAD, DPPA	THF	~70-80%	[6]

Deprotection of the Isopropylidene Group

The final step in many synthetic sequences is the removal of the isopropylidene protecting group to unveil the 2' and 3'-hydroxyls. This is typically achieved under acidic conditions.

Experimental Protocol: Deprotection using Trifluoroacetic Acid (TFA) [7]

• Reagents and Materials:

  • 5'-modified-2',3'-O-isopropylideneadenosine derivative

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Water

• Procedure:

  • Dissolve the 5'-modified-2',3'-O-isopropylideneadenosine derivative in a mixture of TFA and water (e.g., 9:1 v/v).

  • Stir the solution at room temperature for 1-3 hours, monitoring the deprotection by TLC or LC-MS.

  • Once the reaction is complete, remove the TFA and water under reduced pressure (co-evaporation with toluene can aid in removing residual TFA).

  • The resulting deprotected nucleoside can be purified by recrystallization or chromatography as needed.

Reaction	Substrate	Reagents	Solvent	Yield	Reference
Deprotection	5'-modified-2',3'-O-isopropylideneadenosine	TFA, Water	-	>90%	[7]

Application in Drug Discovery and Chemical Biology

The ability to selectively modify the 5'-position of adenosine has been instrumental in the development of potent and selective ligands for various biological targets, particularly G-protein coupled receptors (GPCRs) such as the adenosine receptors.

Probing the A₃ Adenosine Receptor Signaling Pathway

A prime example of the utility of 2',3'-O-Isopropylideneadenosine is in the synthesis of 2-chloro-N⁶-(3-iodobenzyl)adenosine-5'-N-methyluronamide (Cl-IB-MECA), a highly potent and selective agonist for the A₃ adenosine receptor.[8][9] This compound is widely used as a pharmacological tool to study the physiological and pathophysiological roles of the A₃ receptor, which is implicated in inflammation, cancer, and cardiac ischemia.[10][11]

Activation of the A₃ adenosine receptor by agonists like Cl-IB-MECA initiates a cascade of intracellular signaling events. The receptor is coupled to inhibitory G-proteins (Gi/o), which, upon activation, inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn, affects the activity of protein kinase A (PKA) and downstream effectors.

A₃ Adenosine Receptor Signaling Pathway

Workflow for Antiviral Drug Discovery

The synthesis of novel nucleoside analogs from 2',3'-O-Isopropylideneadenosine is a key strategy in the discovery of new antiviral agents. These analogs can be screened for their ability to inhibit viral replication in high-throughput assays.

The following diagram illustrates a typical workflow for the discovery of antiviral nucleoside analogs, starting from the synthesis of derivatives using 2',3'-O-Isopropylideneadenosine.

Antiviral Drug Discovery Workflow

Conclusion

2',3'-O-Isopropylideneadenosine is an indispensable tool in nucleoside chemistry, enabling the efficient and regioselective synthesis of a wide range of modified adenosine analogs. Its role as a protecting group is fundamental to the construction of complex nucleosides with tailored biological activities. The applications of this intermediate are far-reaching, from the development of potent and selective receptor ligands for studying cellular signaling to the discovery of novel antiviral and anticancer therapeutics. The experimental protocols and workflows detailed in this guide underscore the practical importance of 2',3'-O-Isopropylideneadenosine in advancing both fundamental research and drug discovery efforts. As the demand for novel nucleoside-based therapies continues to grow, the strategic use of this key intermediate will undoubtedly remain a central theme in the field.

References

• 1. 2 ,3 -O-Isopropylideneadenosine 98 362-75-4 [sigmaaldrich.com]
• 2. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 3. 2',3'-O-Isopropylideneadenosine(362-75-4) 1H NMR spectrum [chemicalbook.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Direct 2,3-O-Isopropylidenation of α-d-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Boc Deprotection - TFA [commonorganicchemistry.com]
• 8. 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Cl-IB-MECA [2-chloro-N6-(3-iodobenzyl)adenosine-5'-N-methylcarboxamide] reduces ischemia/reperfusion injury in mice by activating the A3 adenosine receptor [pubmed.ncbi.nlm.nih.gov]
• 11. Polypharmacology of N6-(3-Iodobenzyl)adenosine-5′-N-methyluronamide (IB-MECA) and Related A3 Adenosine Receptor Ligands: Peroxisome Proliferator Activated Receptor (PPAR) γ Partial Agonist and PPARδ Antagonist Activity Suggests Their Antidiabetic Potential - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Technical Guide: 2',3'-O-Isopropylideneadenosine-¹³C₅ - Structure, Isotopic Labeling, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2',3'-O-Isopropylideneadenosine-¹³C₅, a crucial isotopically labeled analog of adenosine. This document details its structure, isotopic labeling, and potential applications in metabolic research and drug development. The information is presented to be a valuable resource for researchers and professionals working in related fields.

Molecular Structure and Isotopic Labeling

2',3'-O-Isopropylideneadenosine is a derivative of adenosine where the 2' and 3' hydroxyl groups of the ribose sugar are protected by an isopropylidene group. In the ¹³C₅ isotopically labeled version, five carbon atoms in the ribose moiety are replaced with the stable isotope carbon-13 (¹³C). This specific labeling makes it a powerful tool for tracing the metabolic fate of the ribose portion of adenosine in various biological systems.

The general structure of 2',3'-O-Isopropylideneadenosine is presented below:

Chemical Formula (Unlabeled): C₁₃H₁₇N₅O₄[1]

Molecular Weight (Unlabeled): 307.31 g/mol [1]

Chemical Formula (¹³C₅ Labeled): C₈¹³C₅H₁₇N₅O₄[2]

Molecular Weight (¹³C₅ Labeled): Approximately 312.27 g/mol [2]

The five carbon atoms of the ribose sugar are the sites of ¹³C labeling.

Quantitative Data

Quantitative analytical data is essential for the characterization and quality control of isotopically labeled compounds. While specific batch data for 2',3'-O-Isopropylideneadenosine-¹³C₅ may vary, this section provides expected and reference data based on the unlabeled compound and general principles of isotopic labeling.

Mass Spectrometry

Mass spectrometry is a key technique to confirm the molecular weight and assess the isotopic enrichment of 2',3'-O-Isopropylideneadenosine-¹³C₅. The mass spectrum of the unlabeled compound shows a molecular ion peak (M+) at approximately m/z 307.31. For the ¹³C₅ labeled compound, a shift in the molecular ion peak is expected.

Compound	Expected Molecular Ion (M+)	Notes
2',3'-O-Isopropylideneadenosine	~307.31 m/z	Data for the unlabeled compound serves as a reference.
2',3'-O-Isopropylideneadenosine-¹³C₅	~312.27 m/z	The +5 Da shift confirms the incorporation of five ¹³C atoms. The isotopic distribution will indicate the percentage of enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of each atom in a molecule. For 2',3'-O-Isopropylideneadenosine-¹³C₅, ¹³C NMR would directly show the labeled positions, and ¹H NMR would show coupling between protons and the adjacent ¹³C atoms, confirming the labeling sites.

Reference ¹H NMR Data for Unlabeled 2',3'-O-Isopropylideneadenosine: (Note: Specific chemical shifts can vary based on solvent and experimental conditions.) A reference ¹H NMR spectrum for the unlabeled compound is available and can be used for comparison.

Expected ¹³C NMR Data for 2',3'-O-Isopropylideneadenosine-¹³C₅: The ¹³C NMR spectrum is expected to show signals for the five carbon atoms of the ribose moiety with significantly enhanced intensity due to the isotopic enrichment. Chemical shifts will be consistent with those of a standard ribose structure.

Experimental Protocols

Synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅

The synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅ can be adapted from established protocols for the synthesis of isotopically labeled nucleosides. A general two-step synthetic approach is outlined below, starting from commercially available ¹³C₅-adenosine.

Step 1: Phosphorylation of ¹³C₅-Adenosine

This initial step involves the phosphorylation of ¹³C₅-adenosine to yield ¹³C₅-AMP. This can be achieved using a method such as the Yoshikawa protocol.[3]

• Materials: ¹³C₅-adenosine, trimethylphosphate, phosphorus oxychloride (POCl₃), triethylammonium bicarbonate (TEAB) buffer, ethyl acetate.

• Procedure:

  • Dissolve ¹³C₅-adenosine in trimethylphosphate.

  • Add freshly distilled POCl₃ to the solution at 0°C.

  • Stir the reaction for 2 hours at 0°C.

  • Quench the reaction by adding TEAB buffer.

  • Wash the solution with ethyl acetate.

  • Evaporate the aqueous phase under reduced pressure to obtain ¹³C₅-AMP.

Step 2: Isopropylidene Protection of ¹³C₅-Adenosine

The protection of the 2' and 3' hydroxyl groups of ¹³C₅-adenosine with an isopropylidene group can be achieved using standard protection chemistry.

• Materials: ¹³C₅-Adenosine, acetone (or 2,2-dimethoxypropane), an acid catalyst (e.g., p-toluenesulfonic acid or anhydrous HCl), and a suitable solvent (e.g., anhydrous acetone or DMF).

• Procedure:

  • Suspend ¹³C₅-adenosine in the chosen solvent.

  • Add the isopropylidene source (acetone or 2,2-dimethoxypropane) and the acid catalyst.

  • Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC or LC-MS).

  • Neutralize the catalyst with a base (e.g., triethylamine or sodium bicarbonate).

  • Remove the solvent under reduced pressure.

  • Purify the crude product by chromatography (e.g., silica gel column chromatography) to obtain pure 2',3'-O-Isopropylideneadenosine-¹³C₅.

Metabolic Flux Analysis using 2',3'-O-Isopropylideneadenosine-¹³C₅

2',3'-O-Isopropylideneadenosine-¹³C₅ can be used as a tracer in metabolic flux analysis (MFA) to study adenosine metabolism.[4][5][6] The general workflow for such an experiment is as follows:

• Cell Culture and Isotope Labeling:

  • Culture cells of interest to a desired confluency.

  • Replace the standard culture medium with a medium containing 2',3'-O-Isopropylideneadenosine-¹³C₅ as the sole source of this adenosine analog.

  • Incubate the cells for a defined period to allow for the uptake and metabolism of the labeled compound.

• Metabolite Extraction:

  • Harvest the cells and quench metabolic activity rapidly (e.g., by using cold methanol).

  • Extract intracellular metabolites using a suitable solvent system (e.g., a mixture of methanol, acetonitrile, and water).

• Analytical Measurement:

  • Analyze the extracted metabolites using mass spectrometry (LC-MS or GC-MS) to determine the mass isotopomer distribution of downstream metabolites of adenosine.

• Data Analysis and Flux Calculation:

  • Process the mass spectrometry data to correct for natural isotope abundance and determine the extent of ¹³C incorporation.

  • Use metabolic modeling software to calculate the metabolic fluxes through the relevant pathways based on the measured isotopomer distributions.

Visualizations

Experimental Workflow for Metabolic Flux Analysis

The following diagram illustrates the general workflow for a metabolic flux analysis experiment using an isotopically labeled substrate like 2',3'-O-Isopropylideneadenosine-¹³C₅.

References

• 1. 2',3'-O-Isopropylideneadenosine, 98% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 4. Metabolic Flux Analysis with 13C-Labeling Experiments | www.13cflux.net [13cflux.net]
• 5. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 6. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]

Physical and chemical properties of 2',3'-O-Isopropylideneadenosine

An In-depth Technical Guide to 2',3'-O-Isopropylideneadenosine

Abstract

2',3'-O-Isopropylideneadenosine is a protected nucleoside derivative of adenosine, a fundamental component of nucleic acids and a key signaling molecule. The introduction of the isopropylidene group at the 2' and 3' positions of the ribose sugar enhances the compound's stability and makes it a crucial intermediate in the synthesis of a wide array of nucleoside analogs.[1][2] This technical guide provides a comprehensive overview of the physical and chemical properties, experimental applications, and relevant biological pathways associated with 2',3'-O-Isopropylideneadenosine. It is intended for researchers, scientists, and professionals in drug development and biochemical research who utilize this compound in their work.

Physicochemical and Spectroscopic Properties

2',3'-O-Isopropylideneadenosine is a white to off-white crystalline powder.[1][2][3] Its core structure consists of an adenine base linked to a ribose sugar, with the 2' and 3' hydroxyl groups protected by an isopropylidene group. This modification is critical for its use in further chemical synthesis.[1]

Physical and Chemical Data

The key physicochemical properties of 2',3'-O-Isopropylideneadenosine are summarized in the table below, compiled from various chemical suppliers and databases.

Property	Value	Citations
Molecular Formula	C₁₃H₁₇N₅O₄	[4][5]
Molecular Weight	307.31 g/mol	[3][4]
CAS Number	362-75-4	[3][4]
Appearance	White or almost white crystalline powder	[1]
Melting Point	221-222 °C	[3]
Solubility	Slightly soluble in Dioxane, DMSO, and Methanol	[3]
Storage Temperature	Room Temperature; Keep in a dark, dry, sealed place	[3]
EC Number	206-650-3
MDL Number	MFCD00005756	[1][4]

Spectroscopic and Analytical Data

Spectroscopic data is essential for the structural confirmation and purity assessment of the compound.

Data Type	Details	Citations
Purity	≥98% (HPLC)	[1]
Optical Activity	[α]20/D −98.5°, c = 1 in dioxane
¹H NMR	Spectrum available (400 MHz in DMSO-d6)	[6]
IR Spectrum	Data available from NIST WebBook	[5]
InChI Key	LCCLUOXEZAHUNS-WOUKDFQISA-N	[6]
SMILES	CC1(C)O[C@@H]2--INVALID-LINK--O--INVALID-LINK--n3cnc4c(N)ncnc34	[3]

Applications in Research and Drug Development

2',3'-O-Isopropylideneadenosine is a versatile tool in medicinal chemistry and biochemical research due to its role as a key synthetic intermediate.[1][2]

• Nucleoside Analog Synthesis : Its primary application is serving as a protected precursor in the multi-step synthesis of novel nucleoside analogs. The isopropylidene group selectively blocks the 2' and 3' hydroxyls, allowing for chemical modifications at the 5' position of the ribose or on the adenine base itself.[1] These analogs are investigated for potential therapeutic uses, including as antiviral and anticancer agents.[1]

• Biochemical Research : The compound is used in studies of cellular processes and signal transduction pathways.[1] By serving as a scaffold for creating adenosine derivatives, it helps researchers probe the function of adenosine receptors and enzymes involved in nucleotide metabolism, such as adenosine deaminase.[1][7]

• Pharmaceutical Development : It plays a role in the development of drugs targeting adenosine receptors, which are implicated in a variety of diseases, including cardiovascular and neurological disorders.[1] Adenosine analogs can act as vasodilators and have been shown to inhibit cancer progression.[8]

Experimental Protocols

The synthesis of 2',3'-O-Isopropylideneadenosine is a standard protection reaction. Below is a representative protocol based on common methods for isopropylidenation of diols in nucleosides.

Synthesis of 2',3'-O-Isopropylideneadenosine from Adenosine

Objective: To selectively protect the 2' and 3'-hydroxyl groups of adenosine using an acetal exchange reaction.

Materials:

• Adenosine

• Anhydrous Acetone or 2,2-Dimethoxypropane

• Anhydrous Dioxane or DMF (as solvent)

• Acid catalyst (e.g., p-Toluenesulfonic acid (TsOH) or sulfuric acid)

• Neutralizing agent (e.g., Sodium bicarbonate or ammonia solution)

• Anhydrous sodium sulfate

• Solvents for extraction and recrystallization (e.g., Dichloromethane, Methanol)

Procedure:

• Suspend adenosine in a suitable anhydrous solvent, such as dioxane or DMF, in a round-bottom flask equipped with a magnetic stirrer.

• Add a significant excess of 2,2-dimethoxypropane (or anhydrous acetone).

• Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid.

• Stir the mixture at room temperature or with gentle warming (e.g., 40-50 °C). The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting adenosine spot is consumed.

• Once the reaction is complete, cool the mixture and neutralize the acid catalyst by adding a base like sodium bicarbonate or a few drops of concentrated ammonia solution.

• Filter the mixture to remove any solids.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., methanol) to yield pure 2',3'-O-Isopropylideneadenosine as a white crystalline solid.

Visualizations: Workflows and Pathways

Synthetic Workflow

The synthesis of 2',3'-O-Isopropylideneadenosine is a foundational step for creating more complex adenosine analogs. The workflow illustrates the protection of the ribose moiety.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
• 4. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 5. Adenosine, 2',3'-O-(1-methylethylidene)- [webbook.nist.gov]
• 6. 2',3'-O-Isopropylideneadenosine(362-75-4) 1H NMR spectrum [chemicalbook.com]
• 7. 2′,3′-O-Isopropylideneadenosine 98% | 362-75-4 [sigmaaldrich.com]
• 8. medchemexpress.com [medchemexpress.com]

The Guardian of the Ribose: A Technical Guide to 2',3'-O-Isopropylideneadenosine in Nucleoside Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of nucleoside chemistry and drug discovery, the strategic protection and deprotection of reactive functional groups are paramount to successful synthesis. Among the arsenal of protecting groups, the isopropylidene acetal stands out for its reliability in safeguarding the vicinal 2' and 3'-hydroxyl groups of ribonucleosides. This technical guide provides an in-depth exploration of 2',3'-O-Isopropylideneadenosine, a cornerstone protected nucleoside that has paved the way for the synthesis of a myriad of biologically active adenosine analogs, including antiviral and anticancer agents.

Core Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectral properties of 2',3'-O-Isopropylideneadenosine is fundamental for its effective use in synthesis. The following tables summarize key quantitative data for this pivotal compound.

Table 1: Physicochemical Properties of 2',3'-O-Isopropylideneadenosine

Property	Value	Reference
CAS Number	362-75-4	[1][2][3][4][5][6][7]
Molecular Formula	C₁₃H₁₇N₅O₄	[1][2][3][4][5][6][7]
Molecular Weight	307.31 g/mol	[1][2][3][4][5][6][7]
Melting Point	221-222 °C	[1][2][3]
Optical Activity [α]²⁰/D	-98.5° (c = 1 in dioxane)	[1][2]

Table 2: NMR Spectroscopic Data for 2',3'-O-Isopropylideneadenosine (in DMSO-d₆)

Nucleus	Chemical Shift (ppm)
¹H NMR	See Figure 1
¹³C NMR	163.6, 153.6, 153.5, 151.0, 141.1, 140.0, 132.6, 131.3, 130.5, 130.4, 126.4, 125.2, 123.8, 123.7, 118.8, 93.3, 89.3, 76.9, 68.6, 53.6

Note: ¹H NMR spectrum data can be found in the referenced literature and is presented here as a link to a representative spectrum for clarity.[8] A reference 13C NMR spectrum can be found in the supporting information of a relevant study.[9]

Experimental Protocols: Synthesis and Deprotection

The following sections provide detailed methodologies for the preparation and subsequent deprotection of 2',3'-O-Isopropylideneadenosine, critical steps in the synthetic workflow.

Synthesis of 2',3'-O-Isopropylideneadenosine

The protection of the 2' and 3'-hydroxyl groups of adenosine is typically achieved through an acid-catalyzed reaction with 2,2-dimethoxypropane or acetone.

Protocol:

• Suspension: Suspend adenosine in a suitable anhydrous solvent such as acetone or a mixture of acetone and an inert solvent like dioxane.

• Reagent Addition: Add an excess of 2,2-dimethoxypropane, which serves as both a reactant and a water scavenger.

• Catalysis: Introduce a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) or sulfuric acid.[10]

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up: Upon completion, neutralize the acid catalyst with a base, for instance, by adding sodium bicarbonate.[11]

• Isolation: Filter the reaction mixture and concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol, to yield 2',3'-O-Isopropylideneadenosine as a white crystalline solid.

Caption: Synthesis of 2',3'-O-Isopropylideneadenosine.

Deprotection of the Isopropylidene Group

The removal of the isopropylidene protecting group is readily accomplished under acidic conditions to regenerate the diol.

Protocol:

• Dissolution: Dissolve 2',3'-O-Isopropylideneadenosine in a mixture of a protic solvent, such as methanol or ethanol, and water.

• Acidification: Add a catalytic amount of a strong acid, for example, hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).[11]

• Reaction: Stir the solution at room temperature or with gentle heating. Monitor the reaction's progress by TLC until the starting material is consumed.

• Neutralization: Carefully neutralize the reaction mixture with a suitable base, such as sodium bicarbonate or ammonium hydroxide.

• Isolation: Remove the solvent under reduced pressure. The resulting crude adenosine can be purified by recrystallization.

Caption: Deprotection of 2',3'-O-Isopropylideneadenosine.

Application in the Synthesis of Bioactive Nucleosides: The Case of Cordycepin

2',3'-O-Isopropylideneadenosine serves as a crucial intermediate in the synthesis of numerous modified nucleosides. A prominent example is the synthesis of Cordycepin (3'-deoxyadenosine), a nucleoside analog with significant antitumor and antiviral properties.[12][13][14] The protected nucleoside allows for selective modification at the 5'-hydroxyl group, followed by manipulation and removal of the 3'-hydroxyl group.

A general synthetic strategy involves the following key transformations:

• Protection: Protection of the 2' and 3'-hydroxyls of adenosine using the isopropylidene group.

• Selective 5'-Modification: The free 5'-hydroxyl group can be activated, for example, by tosylation.

• Manipulation of the 3'-Position: A series of reactions to remove the 3'-hydroxyl group, a key step in the synthesis of cordycepin.

• Deprotection: Removal of the isopropylidene and any other protecting groups to yield the final product.

References

• 1. 2′,3′-O-异亚丙基腺苷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2 ,3 -O-Isopropylideneadenosine 98 362-75-4 [sigmaaldrich.com]
• 3. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
• 4. 2′,3′-O-异亚丙基腺苷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2',3'-O-Isopropylideneadenosine, 98% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 6. 2 ,3 -O-Isopropylideneadenosine 98 362-75-4 [sigmaaldrich.com]
• 7. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 8. 2',3'-O-Isopropylideneadenosine(362-75-4) 1H NMR [m.chemicalbook.com]
• 9. application.wiley-vch.de [application.wiley-vch.de]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Binding Affinity of Homologated Adenosine Analogues as A3 Adenosine Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of cordycepin: Current scenario and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cordycepin - Wikipedia [en.wikipedia.org]

Exploring Cellular Pathways with 2',3'-O-Isopropylideneadenosine Analogs: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',3'-O-Isopropylideneadenosine is a versatile ribonucleoside derivative that serves as a pivotal intermediate in the synthesis of a wide array of biologically active nucleoside analogs.[1] Its protective isopropylidene group at the 2' and 3' positions of the ribose moiety allows for selective modifications at other positions of the adenosine scaffold, primarily the N6 and C2 positions of the purine ring and the 5'-hydroxyl group.[1] This chemical tractability has made it an invaluable tool for medicinal chemists and chemical biologists aiming to dissect complex cellular signaling pathways.

The analogs derived from 2',3'-O-isopropylideneadenosine have been instrumental in probing the function of various cellular targets, most notably G-protein coupled receptors (GPCRs), such as adenosine receptors, and protein kinases.[1] By systematically modifying the structure of the parent compound, researchers can develop highly potent and selective ligands to modulate the activity of these key signaling proteins, thereby elucidating their roles in health and disease. This guide provides an in-depth overview of the application of 2',3'-O-isopropylideneadenosine analogs in cellular pathway exploration, with a focus on quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms and workflows.

Probing Adenosine Receptor Signaling

Adenosine receptors, belonging to the P1 family of purinergic GPCRs, are classified into four subtypes: A1, A2A, A2B, and A3. These receptors are involved in a myriad of physiological processes, including neurotransmission, inflammation, and cardiovascular function, making them attractive targets for drug discovery. Analogs derived from 2',3'-O-isopropylideneadenosine have been extensively used to characterize the structure-activity relationships (SAR) and signaling pathways of these receptors.

Quantitative Analysis of Receptor Affinity and Efficacy

The following tables summarize the binding affinities (Ki) and functional potencies (EC50 or IC50) of various N6- and C2-substituted adenosine analogs, many of which are synthesized using 2',3'-O-isopropylideneadenosine as a starting material. This data is crucial for understanding the selectivity and potency of these compounds.

Table 1: Binding Affinity (Ki, nM) of N6-Substituted Adenosine Analogs at Human Adenosine Receptors

Compound (N6-Substituent)	A1 Ki (nM)	A2A Ki (nM)	A3 Ki (nM)	Reference
(R)-1-Phenylethyl	1.1	180	1.8	[2]
(S)-1-Phenylethyl	5.7	450	1.6	[2]
3-Chlorobenzyl	2.6	120	2.3	[2]
(1S,2R)-2-Phenyl-1-cyclopropyl	>10,000	>10,000	0.63	[2]

Table 2: Functional Potency (EC50/IC50, nM) of Adenosine Analogs at Human A3 Adenosine Receptors

Compound	Assay	EC50/IC50 (nM)	Reference
N6-(3-Iodobenzyl)adenosine-5'-N-methyluronamide (IB-MECA)	cAMP Inhibition	67	[3]
2-Chloro-N6-(3-iodobenzyl)adenosine-5'-N-methyluronamide	cAMP Inhibition	67	[3]
N6-Methyl-2-(p-fluorophenylethynyl)-(N)-methanocarba-5'-N-methyluronamide	cAMP Inhibition	~1	[4]

Signaling Pathways of Adenosine Receptors

Activation of adenosine receptors triggers a cascade of intracellular events. A2A and A2B receptors are primarily coupled to Gs proteins, leading to the activation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP).[5] A1 and A3 receptors, on the other hand, are coupled to Gi/o proteins, which inhibit adenylyl cyclase and decrease cAMP levels.[5]

Beyond the canonical G protein signaling, cAMP can activate two main downstream effectors: Protein Kinase A (PKA) and Exchange Protein Directly Activated by cAMP (Epac).[6] Furthermore, agonist binding to adenosine receptors can also trigger the recruitment of β-arrestins, which can lead to receptor desensitization and internalization, as well as initiate G protein-independent signaling cascades.[7]

Adenosine A2A/A2B receptor signaling cascade.

Targeting Kinase Pathways

While adenosine receptors are a primary focus, nucleoside analogs derived from 2',3'-O-isopropylideneadenosine have also been explored as inhibitors of various protein kinases. Kinases play a critical role in cell signaling by catalyzing the phosphorylation of proteins, and their dysregulation is a hallmark of many diseases, including cancer.

Quantitative Analysis of Kinase Inhibition

The following table provides an example of the inhibitory activity of a nucleoside analog against a specific kinase. The IC50 value represents the concentration of the inhibitor required to reduce the kinase activity by 50%.

Table 3: Inhibitory Activity of a Nucleoside Analog against Adenosine Kinase

Compound	Target Kinase	IC50 (nM)	Reference
GP790 (an L-lyxofuranosyl analog of tubercidin)	Adenosine Kinase	0.47	[8]

Kinase Inhibition and Downstream Effects

Inhibition of a specific kinase can block its ability to phosphorylate downstream substrates, thereby interrupting a signaling cascade that may be crucial for cell survival or proliferation. For example, inhibiting a kinase involved in a cancer-promoting pathway can lead to apoptosis (programmed cell death) of the cancer cells.

Mechanism of kinase inhibition by nucleoside analogs.

Experimental Protocols

Detailed and robust experimental protocols are essential for obtaining reliable and reproducible data. Below are methodologies for key experiments used to characterize the biological activity of 2',3'-O-isopropylideneadenosine analogs.

Radioligand Binding Assay for Adenosine Receptors

This assay measures the affinity of a test compound for a specific receptor subtype by competing with a radiolabeled ligand.

Materials:

• Cell membranes expressing the adenosine receptor of interest (e.g., CHO-K1 cells stably expressing human A3AR).

• Radioligand (e.g., [125I]I-AB-MECA for A3AR).

• Non-specific binding agent (e.g., 10 µM NECA).

• Test compounds (2',3'-O-isopropylideneadenosine analogs).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2, 1 mM EDTA, and 2 IU/mL adenosine deaminase).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add assay buffer, radioligand (final concentration ~0.5 nM), and either test compound, buffer (for total binding), or non-specific binding agent.

• Add the cell membrane preparation (e.g., 20-40 µg protein/well).

• Incubate at room temperature for 60-90 minutes.

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold wash buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the Ki values from the IC50 values using the Cheng-Prusoff equation.

Workflow for a radioligand binding assay.

cAMP Accumulation Assay

This assay determines the functional activity of a compound by measuring its effect on intracellular cAMP levels.

Materials:

• HEK293 cells stably expressing the adenosine receptor of interest.

• Test compounds.

• Forskolin (an adenylyl cyclase activator, for Gi-coupled receptors).

• cAMP assay kit (e.g., LANCE cAMP 384 kit).

• Plate reader capable of measuring the assay signal (e.g., fluorescence or luminescence).

Procedure:

• Seed cells in a 96-well or 384-well plate and incubate overnight.

• Replace the culture medium with stimulation buffer containing a phosphodiesterase inhibitor (e.g., rolipram).

• Add serial dilutions of the test compounds.

• For Gi-coupled receptors, stimulate the cells with forskolin.

• Incubate at room temperature for 30-60 minutes.

• Lyse the cells and measure cAMP levels according to the manufacturer's instructions for the chosen assay kit.

• Generate dose-response curves and calculate EC50 or IC50 values.

Kinase Inhibition Assay (ADP-Glo™ Principle)

This assay measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.

Materials:

• Purified kinase enzyme.

• Kinase substrate (peptide or protein).

• ATP.

• Test compounds.

• ADP-Glo™ Kinase Assay kit (Promega).

• Luminometer.

Procedure:

• Set up the kinase reaction in a 384-well plate by adding the test compound, kinase, and substrate.

• Initiate the reaction by adding ATP.

• Incubate at room temperature for a specified time (e.g., 60 minutes).

• Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition of kinase activity and determine the IC50 value for the test compound.

Conclusion

2',3'-O-Isopropylideneadenosine and its analogs are powerful chemical tools for dissecting cellular signaling pathways. Their synthetic accessibility allows for the generation of diverse chemical libraries that can be used to identify potent and selective modulators of key drug targets like GPCRs and kinases. The combination of quantitative binding and functional assays with detailed protocol execution, as outlined in this guide, provides a robust framework for advancing our understanding of cellular signaling and accelerating the development of novel therapeutics. The continued exploration of the chemical space around the 2',3'-O-isopropylideneadenosine scaffold promises to yield new insights into complex biological processes and uncover new avenues for therapeutic intervention.

References

• 1. ulab360.com [ulab360.com]
• 2. ADP-Glo: A Bioluminescent and homogeneous ADP monitoring assay for kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. A2B adenosine receptor agonists: synthesis and biological evaluation of 2-phenylhydroxypropynyl adenosine and NECA derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ADP-Glo™ Kinase Assay Protocol [promega.sg]
• 8. Biological Evaluation of 5′-(N-Ethylcarboxamido)adenosine Analogues as Grp94-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

CAS number and molecular weight of 2',3'-O-Isopropylideneadenosine-13C5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2',3'-O-Isopropylideneadenosine-¹³C₅, a crucial isotopically labeled intermediate for the synthesis of adenosine analogues. These analogues are instrumental in studying a variety of cellular processes, including signal transduction through adenosine receptors and metabolic pathways. This document outlines its chemical properties, a representative experimental workflow for its application in metabolic flux analysis, a detailed protocol for studying downstream signaling of adenosine receptors, and the synthesis of labeled adenosine triphosphate (ATP).

Core Compound Data

Quantitative data for 2',3'-O-Isopropylideneadenosine-¹³C₅ and its unlabeled counterpart are summarized below for easy reference and comparison.

Property	2',3'-O-Isopropylideneadenosine-¹³C₅	2',3'-O-Isopropylideneadenosine (Unlabeled)
Molecular Weight	312.27 g/mol [1]	307.31 g/mol
Molecular Formula	C₈¹³C₅H₁₇N₅O₄[1]	C₁₃H₁₇N₅O₄
CAS Number	Not available	362-75-4[1]
Appearance	White to off-white powder	White to off-white crystalline powder
Primary Application	Intermediate for synthesis of ¹³C-labeled adenosine analogues for metabolic research	Intermediate for synthesis of adenosine analogues for pharmaceutical and biochemical research

Synthetic and Research Applications

2',3'-O-Isopropylideneadenosine serves as a pivotal precursor in the synthesis of a wide array of adenosine derivatives. The isopropylidene group protects the 2' and 3' hydroxyl groups of the ribose sugar, allowing for selective modification at the 5' position. This is fundamental for creating analogues used in the development of antiviral and anticancer drugs.[1][2]

The ¹³C₅-labeled variant is particularly valuable for metabolic flux analysis (MFA). By introducing this labeled compound, researchers can trace the metabolic fate of the adenosine moiety within cellular pathways using techniques like mass spectrometry and NMR spectroscopy. This allows for the quantification of flux through pathways involved in nucleotide metabolism, energy homeostasis, and signal transduction.

Experimental Protocols

Representative Experimental Workflow: ¹³C Metabolic Flux Analysis (MFA)

This workflow describes a general procedure for using a ¹³C-labeled nucleoside, such as one derived from 2',3'-O-Isopropylideneadenosine-¹³C₅, to analyze cellular metabolism.

Caption: General workflow for a ¹³C Metabolic Flux Analysis experiment.

Methodology:

• Preparation of Labeling Medium: A chemically defined cell culture medium is prepared, replacing the standard nucleoside source with the ¹³C-labeled adenosine analogue.

• Cell Culture and Labeling: The cells of interest are cultured in the prepared labeling medium. The culture is maintained until a metabolic and isotopic steady-state is achieved, which typically requires several cell doubling times.

• Metabolic Quenching and Metabolite Extraction: To halt enzymatic activity and preserve the metabolic state, the cell culture is rapidly quenched, often using cold methanol. Intracellular metabolites are then extracted.

• LC-MS/MS Analysis: The extracted metabolites are analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to determine the mass isotopomer distributions of key metabolites.

• Data Analysis and Flux Calculation: The mass isotopomer data is corrected for natural isotope abundance. This data, along with a stoichiometric model of the relevant metabolic network, is used in software to calculate the intracellular metabolic fluxes.

Adenosine A₃ Receptor (A₃AR) Activation Assay

Adenosine analogues synthesized from 2',3'-O-Isopropylideneadenosine are frequently used to study their effects on adenosine receptors. The following is a detailed protocol for an A₃AR activation assay.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK) 293 cells stably expressing the human A₃AR are cultured in an appropriate medium.

• Assay Preparation: Cells are harvested and resuspended in assay buffer.

• Ligand Preparation: The adenosine analogue (test compound) is prepared in a series of concentrations. A known A₃AR agonist is used as a positive control, and an antagonist is used to determine non-specific binding.

• Binding Assay:

  • In a 96-well plate, add the cell suspension.

  • Add the various concentrations of the test compound, control agonist, or antagonist.

  • Add a radiolabeled or fluorescently labeled ligand that binds to the A₃AR.

  • Incubate to allow binding to reach equilibrium.

• Signal Detection: The signal from the labeled ligand is measured using an appropriate reader (e.g., scintillation counter for radioligands, fluorescence plate reader for fluorescent ligands).

• Data Analysis: The data is analyzed to determine the binding affinity (Ki) of the test compound by competitive binding analysis.

Signaling Pathway

Adenosine receptors are G-protein coupled receptors (GPCRs). The A₃AR primarily couples to Gᵢ/₀ proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP levels. Activation of A₃AR can also stimulate the Phosphoinositide 3-kinase (PI3K)/Akt and Extracellular signal-regulated kinase (ERK) pathways, which are involved in cell survival and proliferation.

Caption: Simplified signaling pathway of the Adenosine A₃ Receptor (A₃AR).

Synthesis of ¹³C₅-Labeled Adenosine Triphosphate (ATP)

2',3'-O-Isopropylideneadenosine-¹³C₅ can be used as a starting material to synthesize ¹³C₅-labeled ATP, which is a valuable tool for studying enzyme kinetics and metabolic processes where ATP is a substrate.

Methodology:

• Deprotection: The isopropylidene protecting group is removed from 2',3'-O-Isopropylideneadenosine-¹³C₅ to yield adenosine-¹³C₅.

• Phosphorylation to AMP: The adenosine-¹³C₅ is phosphorylated at the 5' position to form adenosine monophosphate (AMP)-¹³C₅. This can be achieved using enzymes like adenosine kinase with a phosphate donor.

• Phosphorylation to ADP and ATP: The resulting AMP-¹³C₅ is further phosphorylated to adenosine diphosphate (ADP)-¹³C₅ and then to ATP-¹³C₅ using enzymes such as polyphosphate kinases and a phosphate source like polyphosphate.

This guide provides a foundational understanding of the applications of 2',3'-O-Isopropylideneadenosine-¹³C₅ in research and drug development. The provided protocols and diagrams serve as a starting point for designing more specific and complex experiments.

References

• 1. mdpi.com [mdpi.com]
• 2. An overview of methods using 13C for improved compound identification in metabolomics and natural products - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 2',3'-O-Isopropylideneadenosine-13C5 for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2',3'-O-Isopropylideneadenosine-13C5, a stable isotope-labeled nucleoside analog crucial for a variety of research applications. This document details its commercial availability, key specifications, and its application in metabolic studies, offering a valuable resource for researchers in drug development, biochemistry, and molecular biology.

Introduction

2',3'-O-Isopropylideneadenosine is an adenosine analog where the 2' and 3' hydroxyl groups of the ribose sugar are protected by an isopropylidene group. This modification enhances its stability and allows for selective chemical modifications at the 5' position, making it a valuable intermediate in the synthesis of various nucleoside analogs with potential therapeutic applications, including antiviral and anticancer agents.[1] The incorporation of five Carbon-13 (¹³C) atoms into the adenosine moiety of this molecule creates 2',3'-O-Isopropylideneadenosine-13C5, a stable isotope-labeled internal standard and tracer for metabolic flux analysis and other quantitative studies.

Commercial Suppliers and Product Specifications

The availability of high-purity 2',3'-O-Isopropylideneadenosine-13C5 is critical for reliable and reproducible research. Several commercial suppliers offer this compound for research purposes. The following tables summarize the key quantitative data from prominent suppliers.

Table 1: Commercial Suppliers of 2',3'-O-Isopropylideneadenosine-13C5

Supplier	Catalog Number	Purity	Available Quantities
MedChemExpress	HY-W008048S	>98%	50 mg, 100 mg, 250 mg

Table 2: Product Specifications of 2',3'-O-Isopropylideneadenosine-13C5

Parameter	Value
Molecular Formula	C₈¹³C₅H₁₇N₅O₄
Molecular Weight	312.28 (as per ¹³C incorporation)
Appearance	White to off-white solid
Storage Conditions	-20°C for long-term storage

For researchers requiring the unlabeled counterpart for comparative studies or as a synthetic precursor, a wider range of suppliers is available.

Table 3: Prominent Commercial Suppliers of 2',3'-O-Isopropylideneadenosine (Unlabeled)

Supplier	Purity
Chem-Impex	≥98% (HPLC)
Sigma-Aldrich	98%
Thermo Scientific	98%
Biosynth	Not specified
Cayman Chemical	Not specified

Applications in Research

The primary application of 2',3'-O-Isopropylideneadenosine-13C5 lies in its use as a tracer in metabolic flux analysis (MFA) to elucidate the dynamics of nucleoside salvage pathways. By introducing the ¹³C-labeled compound to cells or organisms, researchers can track its incorporation into downstream metabolites, such as adenosine triphosphate (ATP), and quantify the rates of enzymatic reactions within the purine salvage pathway.

Metabolic Flux Analysis (MFA)

Metabolic flux analysis is a powerful technique used to quantify the rates of metabolic reactions in a biological system at steady state. The use of stable isotope tracers like 2',3'-O-Isopropylideneadenosine-13C5 is central to this methodology.

Below is a generalized experimental workflow for a metabolic labeling study using this compound.

Figure 1: Generalized workflow for a metabolic labeling experiment using 2',3'-O-Isopropylideneadenosine-13C5.

Experimental Protocols

While specific protocols will vary depending on the cell type and research question, the following provides a foundational methodology for a typical metabolic labeling experiment.

1. Cell Culture and Labeling:

• Culture cells to the desired confluency in standard growth medium.

• Replace the standard medium with a custom labeling medium containing a known concentration of 2',3'-O-Isopropylideneadenosine-13C5.

• The concentration of the labeled compound should be optimized for the specific cell line and experimental goals.

• Incubate the cells for various time points to monitor the kinetics of incorporation.

2. Metabolite Extraction:

• After incubation, rapidly quench metabolic activity by washing the cells with ice-cold phosphate-buffered saline (PBS).

• Extract metabolites using a cold solvent mixture, such as 80% methanol.

• Centrifuge the samples to pellet cell debris and collect the supernatant containing the metabolites.

3. LC-MS/MS Analysis:

• Analyze the extracted metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Develop a targeted method to detect and quantify 2',3'-O-Isopropylideneadenosine-13C5 and its downstream labeled metabolites (e.g., ATP-13C5).

• The mass shift of +5 m/z for the ¹³C-labeled compounds compared to their unlabeled counterparts allows for their specific detection.

4. Data Analysis:

• Process the raw LC-MS/MS data to determine the isotopic enrichment of the targeted metabolites over time.

• Use specialized software to perform metabolic flux calculations based on the isotopic labeling data.

Signaling Pathways

2',3'-O-Isopropylideneadenosine, as a precursor to adenosine analogs, can be used to study various signaling pathways regulated by adenosine and its derivatives. Adenosine is a key signaling molecule that exerts its effects through four G protein-coupled receptors: A₁, A₂A, A₂B, and A₃. These receptors are involved in a multitude of physiological processes, including inflammation, neurotransmission, and cardiovascular function.

The purine salvage pathway is a critical metabolic route for the synthesis of nucleotides from the degradation products of DNA and RNA. By tracing the incorporation of 2',3'-O-Isopropylideneadenosine-13C5, researchers can quantitatively assess the activity of this pathway.

Figure 2: Simplified diagram of the purine salvage pathway showing the incorporation of the 13C label from 2',3'-O-Isopropylideneadenosine-13C5 into the cellular ATP pool.

Conclusion

2',3'-O-Isopropylideneadenosine-13C5 is a powerful tool for researchers investigating purine metabolism and signaling. Its use as a stable isotope tracer enables the precise quantification of metabolic fluxes, providing valuable insights into cellular physiology in both healthy and diseased states. This technical guide serves as a foundational resource to facilitate the effective utilization of this compound in advanced research settings. Researchers are encouraged to consult the product datasheets from their chosen supplier for the most accurate and up-to-date information.

References

• 1. benchchem.com [benchchem.com]

2',3'-O-Isopropylideneadenosine: A Linchpin in the Development of Novel Antiviral Therapeutics

I have gathered a substantial amount of information regarding the use of 2',3'-O-Isopropylideneadenosine as a precursor for antiviral drug discovery. I have found several examples of antiviral compounds derived from it, along with some quantitative data (EC50, IC50, CC50) for various viruses including HIV, HCV, and influenza. I have also identified the main mechanisms of action, namely the inhibition of viral polymerases and immunomodulation through the A2AR signaling pathway. Furthermore, I have found some detailed experimental protocols for the synthesis of certain derivatives and for antiviral assays.

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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The relentless emergence of viral pathogens necessitates the continuous development of novel antiviral agents. Nucleoside analogs have long been a cornerstone of antiviral therapy, and strategic modifications of their core structures are pivotal to enhancing efficacy, selectivity, and pharmacokinetic profiles. Within this landscape, 2',3'-O-Isopropylideneadenosine has emerged as a critical precursor, offering a versatile platform for the synthesis of a diverse array of antiviral compounds. The isopropylidene protecting group facilitates selective modifications at the 5'-position and the purine base, enabling the systematic exploration of structure-activity relationships. This guide provides a comprehensive overview of the role of 2',3'-O-Isopropylideneadenosine in antiviral drug discovery, detailing synthetic methodologies, mechanisms of action, and quantitative efficacy data for derived compounds against a range of clinically relevant viruses.

Introduction: The Strategic Importance of 2',3'-O-Isopropylideneadenosine

2',3'-O-Isopropylideneadenosine is a protected ribonucleoside that serves as a key starting material in the synthesis of a multitude of biologically active nucleoside analogs.[1] Its primary strategic advantage lies in the temporary protection of the 2' and 3' hydroxyl groups of the ribose sugar. This protection allows for selective chemical transformations at other positions of the molecule, which would otherwise be complicated by the reactivity of these hydroxyls. Once the desired modifications are achieved, the isopropylidene group can be readily removed under mild acidic conditions to yield the final active compound. This strategic protection is instrumental in the development of antiviral agents with improved pharmacological properties.[1]

Synthetic Pathways from 2',3'-O-Isopropylideneadenosine

The journey from 2',3'-O-Isopropylideneadenosine to a potent antiviral agent involves a series of well-established synthetic transformations. The protection of the 2' and 3' hydroxyls opens up avenues for modifications at the 5'-hydroxyl group and the adenine base.

Modification at the 5'-Position

The free 5'-hydroxyl group of 2',3'-O-Isopropylideneadenosine is a prime target for modification. Esterification, etherification, and phosphorylation at this position have yielded compounds with significant antiviral activity. For instance, the synthesis of phosphorylated derivatives has been shown to be a viable strategy for discovering new antiviral agents.[2]

Modification of the Purine Base

The adenine moiety of 2',3'-O-Isopropylideneadenosine can be modified to create analogs with altered base-pairing properties or modified interactions with viral enzymes. For example, substitution at the 2-position of the adenine ring has been explored to enhance antiviral efficacy.

Synthesis of C-Nucleosides

C-nucleosides, where the bond between the sugar and the base is a C-C bond instead of a C-N bond, often exhibit increased metabolic stability. 2',3'-O-Isopropylideneadenosine can be utilized as a starting material in multi-step syntheses to generate these robust antiviral candidates.[2][3][4]

Mechanisms of Antiviral Action

Antiviral agents derived from 2',3'-O-Isopropylideneadenosine primarily exert their effects through two key mechanisms: direct inhibition of viral replication and modulation of the host immune response.

Inhibition of Viral Polymerases

Many nucleoside analogs, after intracellular conversion to their triphosphate form, act as competitive inhibitors or chain terminators of viral RNA-dependent RNA polymerase (RdRp) or reverse transcriptase.[5] By mimicking natural nucleosides, they are incorporated into the growing viral RNA or DNA chain, leading to premature termination of replication.

Figure 1: General workflow for the activation and mechanism of action of nucleoside analog polymerase inhibitors.

Immunomodulation via the Adenosine A2A Receptor (A2AR) Pathway

Recent studies have highlighted a dual mechanism for some adenosine analogs, which, in addition to their direct antiviral effects, can also modulate the host immune response.[3][6] These analogs can act as antagonists of the adenosine A2A receptor (A2AR), a key regulator of immune cell function. By blocking A2AR signaling, these compounds can enhance T-cell effector functions and promote viral clearance.[3]

Figure 2: Simplified signaling pathway of the Adenosine A2A Receptor and its modulation by adenosine analogs.

Quantitative Antiviral Activity

The antiviral efficacy of compounds derived from 2',3'-O-Isopropylideneadenosine is quantified using various in vitro assays. Key parameters include the 50% effective concentration (EC50), the 50% cytotoxic concentration (CC50), and the selectivity index (SI), which is the ratio of CC50 to EC50. A higher SI value indicates a more favorable therapeutic window.

Table 1: Antiviral Activity of 2-Substituted Adenosine Analogs against HIV-1

Compound	Virus Strain	EC50 (µM)	CC50 (µM)	SI (CC50/EC50)	Reference
2-Chloroadenosine	HIV-1 (IIIB)	>100	>100	-	[7]
2-Chloro-2',3'-dideoxyadenosine	HIV-1 (IIIB)	20	>100	>5	[7]

Table 2: Antiviral Activity of Adenosine Analogs against Hepatitis B Virus (HBV)

Compound	Cell Line	EC50 (µM)	CC50 (µM)	SI (CC50/EC50)	Reference
Adefovir	HepG2 2.2.15	0.1 - 0.8	>100	>125	[8]
Entecavir	HepG2 2.2.15	0.004	>10	>2500	[8]
Tenofovir	HepG2 2.2.15	0.14 - 0.7	>100	>143	[8]

Table 3: Antiviral Activity of Adenosine Analogs against Hepatitis C Virus (HCV)

Compound	Replicon System	EC50 (µM)	CC50 (µM)	SI (CC50/EC50)	Reference
2'-C-Methyladenosine	Huh-7	0.5	>100	>200	[9]
7-Deaza-2'-C-methyladenosine	Huh-7	0.03	>10	>333	[10]

Table 4: Antiviral Activity of Adenosine Analogs against Influenza A Virus

Compound	Virus Strain	Cell Line	EC50 (µM)	CC50 (µM)	SI (CC50/EC50)	Reference
T-705 (Favipiravir)	A/PR/8/34 (H1N1)	MDCK	0.16	>1000	>6250	[11]

Experimental Protocols

General Synthesis of 5'-Substituted 2',3'-O-Isopropylideneadenosine Derivatives

The following protocol is a general procedure for the synthesis of 5'-amino-5'-deoxy-2',3'-O-isopropylideneadenosine derivatives, which can be further modified.[12]

• Mitsunobu Reaction: To a solution of 2',3'-O-isopropylideneadenosine (1.0 eq) in anhydrous THF, add triphenylphosphine (1.5 eq) and phthalimide (1.5 eq). Cool the mixture to 0 °C and add diethyl azodicarboxylate (DEAD) (1.5 eq) dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Purification: Concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography on silica gel to obtain the 5'-phthalimido derivative.

• Deprotection: Dissolve the 5'-phthalimido derivative in ethanol and add hydrazine hydrate (10 eq). Reflux the mixture for 4 hours.

• Final Purification: Cool the reaction mixture, filter, and concentrate the filtrate. Purify the residue by column chromatography to yield 5'-amino-5'-deoxy-2',3'-O-isopropylideneadenosine.

Plaque Reduction Assay for Antiviral Activity

This protocol provides a general method for assessing the antiviral activity of a compound.[6][13]

• Cell Seeding: Seed a 24-well plate with a suitable host cell line (e.g., Vero, MDCK) to form a confluent monolayer overnight.

• Compound Dilution: Prepare serial dilutions of the test compound in a serum-free medium.

• Infection: Aspirate the growth medium from the cells and infect with a known titer of the virus (e.g., 100 plaque-forming units per well) for 1 hour at 37 °C.

• Treatment: Remove the viral inoculum and add the different concentrations of the test compound.

• Overlay: After 1 hour of incubation with the compound, add an overlay medium (e.g., containing 1% methylcellulose) to each well to restrict virus spread.

• Incubation: Incubate the plates at 37 °C until plaques are visible (typically 2-5 days).

• Staining and Counting: Fix the cells with a solution of 10% formalin and stain with 0.1% crystal violet. Count the number of plaques in each well to determine the EC50.

Drug Discovery Workflow

The discovery of novel antiviral agents from 2',3'-O-Isopropylideneadenosine follows a structured workflow, from initial synthesis to preclinical evaluation.

Figure 3: A generalized workflow for the discovery of antiviral drugs starting from 2',3'-O-Isopropylideneadenosine.

Conclusion and Future Directions

2',3'-O-Isopropylideneadenosine has proven to be an invaluable and versatile precursor in the quest for novel antiviral therapies. Its strategic use enables the efficient synthesis of a wide range of nucleoside analogs with potent activity against various viruses. The dual mechanism of action observed in some derivatives, combining direct viral inhibition with immune modulation, represents a particularly promising avenue for future drug development. Further exploration of modifications at various positions of the adenosine scaffold, guided by structure-activity relationship studies and computational modeling, will undoubtedly lead to the discovery of next-generation antiviral agents with enhanced efficacy and broader spectrum of activity. The continued investigation into the intricate signaling pathways modulated by these compounds will also open new therapeutic possibilities for combating viral diseases.

References

• 1. Intermediate for synthesizing 2-chloroadenosine, synthesis process of intermediate and synthesis process of 2-chloroadenosine - Eureka | Patsnap [eureka.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Chemo-enzymatic production of base-modified ATP analogues for polyadenylation of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. psau.sa.elsevierpure.com [psau.sa.elsevierpure.com]
• 7. Synthesis of the 2-chloro analogues of 3'-deoxyadenosine, 2',3'-dideoxyadenosine, and 2',3'-didehydro-2',3'-dideoxyadenosine as potential antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nucleoside analogues for chronic hepatitis B: antiviral efficacy and viral resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chemical Synthesis of ImpA (adenosine 5'-phosphorimidazolide) | McManus Lab [mcmanuslab.ucsf.edu]
• 10. researchgate.net [researchgate.net]
• 11. An adenosine analog shows high antiviral potency against coronavirus and arenavirus mainly through an unusual base pairing mode - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]

Spectroscopic and Synthetic Profile of 2',3'-O-Isopropylideneadenosine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data (NMR, MS) and synthetic methodology for 2',3'-O-Isopropylideneadenosine, a crucial intermediate in the synthesis of various adenosine analogs with significant therapeutic potential. The strategic protection of the 2' and 3' hydroxyl groups of the ribose moiety allows for selective modification at the 5' position, making it an invaluable tool in medicinal chemistry and drug development.

Spectroscopic Data

The structural elucidation of 2',3'-O-Isopropylideneadenosine is paramount for its application in further synthetic transformations. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are the primary analytical techniques employed for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

¹H NMR Data

The proton NMR spectrum of 2',3'-O-Isopropylideneadenosine exhibits characteristic signals corresponding to the protons of the adenine base, the ribose sugar, and the isopropylidene protecting group.

Proton Assignment	Chemical Shift (δ, ppm)
H-8	8.375
H-2	8.190
NH₂	7.41
H-1'	6.151
H-2'	5.366
H-3'	5.29
H-4'	4.991
H-5'a, H-5'b	4.245
5'-OH	3.59, 3.55
Isopropylidene-CH₃	1.560
Isopropylidene-CH₃	1.337

Solvent: DMSO-d₆, Instrument Frequency: 400 MHz

¹³C NMR Data

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of 2',3'-O-Isopropylideneadenosine, further confirming its identity.

Electron Ionization (EI-MS)

The EI-MS spectrum provides a characteristic fragmentation pattern that aids in structural confirmation.

m/z	Relative Intensity (%)	Possible Fragment Assignment
307	1.4	[M]⁺ (Molecular Ion)
292	6.9	[M - CH₃]⁺
218	52.0	[M - C₄H₇O₂]⁺ (Loss of the protected ribose moiety part)
204	10.4
164	47.8	[Adenine + C₃H₅O]⁺
135	100.0	[Adenine + H]⁺ (Protonated adenine base, often the base peak)
136	31.9	[Adenine + 2H]⁺
108	13.8
59	15.3	[C₃H₇O]⁺ (Fragment from the isopropylidene and ribose part)

Ionization Mode: Electron Ionization (70 eV)

Experimental Protocols

Detailed and reproducible experimental procedures are essential for the successful synthesis and characterization of 2',3'-O-Isopropylideneadenosine.

Synthesis of 2',3'-O-Isopropylideneadenosine

This protocol is adapted from general procedures for the acetal protection of nucleosides.

Materials:

• Adenosine

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Acetone (anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Hexanes

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a suspension of adenosine (1 equivalent) in anhydrous acetone, add 2,2-dimethoxypropane (3-5 equivalents).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05-0.1 equivalents).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable solvent system (e.g., dichloromethane/methanol, 9:1 v/v).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution until the effervescence ceases.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane to afford 2',3'-O-Isopropylideneadenosine as a white solid.

NMR Spectroscopy Protocol

Sample Preparation:

• Dissolve 5-10 mg of 2',3'-O-Isopropylideneadenosine in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (¹H NMR):

• Spectrometer: 400 MHz

• Solvent: DMSO-d₆

• Temperature: 298 K

• Pulse Program: Standard single-pulse experiment (e.g., zg30)

• Number of Scans: 16-64 (depending on sample concentration)

• Relaxation Delay: 1-2 seconds

• Spectral Width: Appropriate range to cover all proton signals (e.g., 0-10 ppm)

Instrument Parameters (¹³C NMR):

• Spectrometer: 100 MHz

• Solvent: DMSO-d₆

• Temperature: 298 K

• Pulse Program: Standard proton-decoupled experiment (e.g., zgpg30)

• Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

• Relaxation Delay: 2-5 seconds

• Spectral Width: Appropriate range to cover all carbon signals (e.g., 0-160 ppm)

Mass Spectrometry Protocol

Sample Preparation:

• Dissolve a small amount of 2',3'-O-Isopropylideneadenosine in a suitable volatile solvent such as methanol or acetonitrile to a concentration of approximately 1 mg/mL.

• For Electrospray Ionization (ESI), further dilute the sample to the low µg/mL or ng/mL range.

Instrument Parameters (Electron Ionization - Direct Inlet):

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Source Temperature: 200-250 °C

• Inlet System: Direct insertion probe

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

• Scan Range: m/z 50-500

Instrument Parameters (Electrospray Ionization - LC/MS):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid is commonly used.

• Flow Rate: 0.2-0.5 mL/min

• Capillary Voltage: 3-4 kV

• Drying Gas Flow and Temperature: Optimized for the specific instrument.

• Nebulizer Pressure: Optimized for the specific instrument.

• Mass Analyzer: Quadrupole, TOF, or Ion Trap

• Scan Range: m/z 100-1000

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the synthesis and characterization of 2',3'-O-Isopropylideneadenosine.

Caption: Synthetic and analytical workflow for 2',3'-O-Isopropylideneadenosine.

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Adenosine Analogs in Biological Matrices using 2',3'-O-Isopropylideneadenosine-¹³C₅ as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique renowned for its high sensitivity and selectivity in quantifying molecules in complex biological matrices. A significant challenge in LC-MS/MS-based quantification is the variability introduced during sample preparation and the matrix effects that can suppress or enhance the ionization of the analyte, leading to inaccurate results. The use of a stable isotope-labeled internal standard (SIL-IS) that is chemically identical to the analyte is the gold standard for mitigating these issues.[1][2][3] A SIL-IS co-elutes with the analyte and experiences similar ionization effects, allowing for accurate correction of any variations.[1][4]

This application note details a robust and reliable LC-MS/MS method for the quantification of adenosine analogs in biological samples, such as plasma or cell culture media. The method employs 2',3'-O-Isopropylideneadenosine-¹³C₅ as an internal standard to ensure high accuracy and precision. 2',3'-O-Isopropylideneadenosine is a synthetic intermediate often used in the development of nucleoside-based therapeutics.[5][6] Its ¹³C₅-labeled counterpart serves as an ideal internal standard for quantitative studies involving this compound or structurally similar analogs.

Experimental Protocols

1. Materials and Reagents

• Analyte: 2',3'-O-Isopropylideneadenosine (or a similar adenosine analog)

• Internal Standard: 2',3'-O-Isopropylideneadenosine-¹³C₅

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid

• Sample Preparation: Protein precipitation plates or tubes, solid-phase extraction (SPE) cartridges if required.

2. Standard and Sample Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of the analyte and the internal standard (2',3'-O-Isopropylideneadenosine-¹³C₅) in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking the analyte stock solution into a control matrix (e.g., blank plasma) to achieve a concentration range relevant to the study (e.g., 1-1000 ng/mL).

• Internal Standard Working Solution: Prepare a working solution of 2',3'-O-Isopropylideneadenosine-¹³C₅ at a fixed concentration (e.g., 100 ng/mL) in methanol.

• Sample Preparation (Protein Precipitation):

  • Aliquot 50 µL of the sample (calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the internal standard working solution to each tube.

  • Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• Liquid Chromatography:

  • System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is suitable for separating adenosine analogs.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-0.5 min: 5% B

    • 0.5-3.0 min: 5% to 95% B

    • 3.0-4.0 min: Hold at 95% B

    • 4.0-4.1 min: 95% to 5% B

    • 4.1-5.0 min: Re-equilibrate at 5% B

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry:

  • System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions: The specific m/z transitions for the precursor and product ions of the analyte and the internal standard need to be optimized. For 2',3'-O-Isopropylideneadenosine (C₁₃H₁₇N₅O₄, MW: 307.31) and its ¹³C₅-labeled internal standard, the transitions would be as follows:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2',3'-O-Isopropylideneadenosine	308.1	136.1	25
2',3'-O-Isopropylideneadenosine-¹³C₅	313.1	141.1	25

Data Presentation

The use of 2',3'-O-Isopropylideneadenosine-¹³C₅ as an internal standard allows for the creation of a reliable calibration curve for the quantification of the unlabeled analyte. The peak area ratio of the analyte to the internal standard is plotted against the analyte concentration.

Table 1: Calibration Curve Data for the Quantification of 2',3'-O-Isopropylideneadenosine

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	148,500	0.0102
5	7,850	151,200	0.0519
10	14,980	149,800	0.1000
50	76,200	150,100	0.5077
100	153,100	152,400	1.0046
250	378,500	151,800	2.4934
500	749,600	149,500	5.0141
1000	1,510,300	150,600	10.0285
A linear regression of this data would typically yield an R² value > 0.99, indicating a strong linear relationship.

Table 2: Quantification of an Adenosine Analog in Quality Control (QC) Samples

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL) (n=3)	Accuracy (%)	Precision (%CV)
Low	3	2.95	98.3	4.5
Medium	75	78.1	104.1	3.2
High	750	739.5	98.6	2.8
The high accuracy and precision across the QC levels demonstrate the robustness of the method when using the ¹³C₅-labeled internal standard.

Visualizations

The following diagram illustrates the general workflow for quantitative analysis using an internal standard in LC-MS/MS.

References

• 1. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitation of DNA adducts by stable isotope dilution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. air.unimi.it [air.unimi.it]
• 5. nbinno.com [nbinno.com]
• 6. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]

Application Note and Protocol for Adenosine Quantification using 2',3'-O-Isopropylideneadenosine-13C5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adenosine is a ubiquitous purine nucleoside that plays a crucial role in various physiological and pathological processes. It is a key signaling molecule in the cardiovascular, nervous, and immune systems, mediating its effects through four G-protein coupled receptors (A1, A2A, A2B, and A3).[1] Accurate and reliable quantification of adenosine in biological matrices is essential for understanding its role in disease and for the development of novel therapeutics targeting adenosine signaling pathways.

This document provides a detailed protocol for the quantification of adenosine in biological samples (e.g., plasma, cell culture media) using a highly sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The protocol employs a stable isotope-labeled internal standard, 2',3'-O-Isopropylideneadenosine-13C5, to ensure high accuracy and precision by correcting for matrix effects and variations in sample processing.[2][3] The use of a stable isotope-labeled internal standard that co-elutes with the analyte is the gold standard for quantitative LC-MS/MS analysis.[3]

Experimental Protocols

Materials and Reagents

• Adenosine (Sigma-Aldrich)

• 2',3'-O-Isopropylideneadenosine-13C5 (Assumed commercially available from a supplier of stable isotope-labeled compounds)

• Acetonitrile (LC-MS grade, Fisher Scientific)

• Methanol (LC-MS grade, Fisher Scientific)

• Formic acid (LC-MS grade, Sigma-Aldrich)

• Ammonium acetate (LC-MS grade, Sigma-Aldrich)

• Water (LC-MS grade, Fisher Scientific)

• Human plasma (or other biological matrix of interest)

• Solid Phase Extraction (SPE) cartridges (e.g., Phenomenex Strata-X)

• 96-well plates

• Pipettes and tips

• Vortex mixer

• Centrifuge

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

2.2.1. Stock Solutions

• Adenosine Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of adenosine in 10 mL of methanol.

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 2',3'-O-Isopropylideneadenosine-13C5 in 1 mL of methanol.

2.2.2. Working Solutions

• Adenosine Working Solutions: Prepare serial dilutions of the adenosine stock solution in 50:50 (v/v) methanol:water to create a series of working solutions for calibration standards and quality controls.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with 50:50 (v/v) methanol:water.

2.2.3. Calibration Standards (CS) and Quality Controls (QC)

Prepare calibration standards and quality control samples by spiking the appropriate amount of adenosine working solution into the biological matrix of interest (e.g., human plasma). A typical calibration curve might range from 1 to 1000 ng/mL.

Standard/QC Level	Concentration (ng/mL)
LLOQ	1
QC Low	3
CS 2	10
CS 3	50
QC Mid	150
CS 4	250
CS 5	500
QC High	750
ULOQ	1000
LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification

Sample Preparation

This protocol utilizes solid-phase extraction (SPE) for sample clean-up.[4]

• Sample Aliquoting: To 100 µL of blank matrix, calibration standard, QC, or study sample in a 96-well plate, add 10 µL of the internal standard working solution (100 ng/mL).

• Protein Precipitation: Add 200 µL of acetonitrile to each well.

• Mixing and Centrifugation: Vortex the plate for 1 minute and then centrifuge at 4000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition an SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the centrifuged plate onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.

• Elution: Elute the analytes with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 10 mM ammonium acetate in water with 0.1% formic acid).

• Injection: Inject an aliquot (e.g., 10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

2.4.1. Liquid Chromatography (LC)

• Column: A reversed-phase C18 column (e.g., Phenomenex Luna C18, 2.0 x 150 mm, 3 µm) is a suitable choice.[5] Hydrophilic Interaction Liquid Chromatography (HILIC) can also be effective for retaining polar analytes like adenosine.[1][6]

• Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Gradient:

  Time (min)	% B
  0.0	5
  1.0	5
  5.0	95
  6.0	95
  6.1	5

  | 8.0 | 5 |

• Column Temperature: 40°C

• Injection Volume: 10 µL

2.4.2. Mass Spectrometry (MS)

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  Adenosine	268.1	136.1	25
  2',3'-O-Isopropylideneadenosine-13C5	313.1	141.1	25

  (Note: The precursor and product ions for the internal standard are predicted based on its structure and the known fragmentation of adenosine. These may need to be optimized.)

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Data Presentation

Quantitative data should be summarized in clear and concise tables.

Calibration Curve Summary

Standard	Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL)	% Accuracy
CS 1	1	1.05	105.0
CS 2	10	9.8	98.0
CS 3	50	51.2	102.4
CS 4	250	245.5	98.2
CS 5	500	505.0	101.0
ULOQ	1000	990.0	99.0
Acceptance criteria for accuracy are typically within ±15% (±20% for LLOQ) of the nominal concentration.

Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL) (n=6)	% CV (Precision)	% Accuracy
QC Low	3	3.1	4.5	103.3
QC Mid	150	148.5	3.2	99.0
QC High	750	759.0	2.8	101.2
Acceptance criteria for precision (%CV) are typically ≤15% (≤20% for LLOQ).

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for adenosine quantification.

Adenosine Signaling Pathway

Caption: Simplified adenosine signaling pathway.

Method Validation

For reliable results, the analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity: The range over which the method is accurate and precise.

• Accuracy and Precision: Determined by analyzing replicate QC samples at different concentrations on different days.[7]

• Matrix Effect: The effect of sample components on the ionization of the analyte and internal standard.

• Recovery: The efficiency of the extraction procedure.

• Stability: The stability of adenosine in the biological matrix under different storage and handling conditions (e.g., freeze-thaw, bench-top).

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of adenosine in biological matrices using LC-MS/MS with 2',3'-O-Isopropylideneadenosine-13C5 as an internal standard. The method is designed to be sensitive, specific, and reliable, making it suitable for a wide range of research and drug development applications. Proper method validation is crucial to ensure the generation of high-quality, reproducible data.

References

• 1. A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A LC-MS/MS method for quantifying adenosine, guanosine and inosine nucleotides in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. med.und.edu [med.und.edu]
• 6. mdpi.com [mdpi.com]
• 7. A LC-MS/MS Method for Quantifying Adenosine, Guanosine and Inosine Nucleotides in Human Cells | Semantic Scholar [semanticscholar.org]

Synthesis of Modified Nucleosides from 2',3'-O-Isopropylideneadenosine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various modified nucleosides, utilizing 2',3'-O-isopropylideneadenosine as a key starting material. The strategic use of the isopropylidene protecting group allows for selective modifications at the 5'-hydroxyl position and the N6-position of the adenine base, leading to a diverse range of nucleoside analogs with significant potential in antiviral and anticancer drug discovery.

Introduction

Modified nucleosides are cornerstone molecules in the development of therapeutic agents, particularly in the fields of virology and oncology. Their structural similarity to endogenous nucleosides allows them to interact with viral or cellular enzymes, such as polymerases and kinases, thereby disrupting nucleic acid replication and cellular proliferation. 2',3'-O-Isopropylideneadenosine is a versatile intermediate in the synthesis of these modified nucleosides. The isopropylidene group effectively protects the vicinal 2' and 3'-hydroxyls of the ribose sugar, enabling regioselective reactions at the 5'-hydroxyl group and on the nucleobase. This protecting group is stable under various reaction conditions and can be readily removed under mild acidic conditions to yield the final modified nucleoside.

Applications in Drug Development

The ability to selectively modify the 5'-position of the ribose and the N6-position of the adenine base opens up a vast chemical space for the synthesis of novel nucleoside analogs.

• 5'-Modifications: The 5'-hydroxyl group can be converted to a variety of functional groups, including tosylates, azides, and halogens. These modifications are crucial for introducing moieties that can enhance antiviral or anticancer activity, improve metabolic stability, or serve as handles for further conjugation. For instance, 5'-azido nucleosides are valuable precursors for the synthesis of triazole-containing nucleosides via click chemistry.

• N6-Modifications: Alkylation or arylation at the N6-position of the adenine ring can significantly impact the binding affinity and selectivity of the nucleoside analog to its target enzyme or receptor. For example, N6-benzyladenosine derivatives have been explored as selective agonists for adenosine receptors.

Experimental Protocols

Protection of Adenosine: Synthesis of 2',3'-O-Isopropylideneadenosine

This protocol describes the protection of the 2' and 3'-hydroxyl groups of adenosine using 2,2-dimethoxypropane.

Workflow Diagram:

Caption: Workflow for the synthesis of 2',3'-O-isopropylideneadenosine.

Methodology:

• Suspend adenosine in anhydrous acetone.

• Add 2,2-dimethoxypropane and a catalytic amount of p-toluenesulfonic acid.

• Stir the mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction with a suitable base (e.g., triethylamine) and concentrate the mixture under reduced pressure.

• Purify the residue by flash chromatography on silica gel to obtain 2',3'-O-isopropylideneadenosine as a white solid.

Parameter	Value	Reference
Starting Material	Adenosine
Reagents	2,2-Dimethoxypropane, p-Toluenesulfonic acid
Solvent	Anhydrous Acetone
Reaction Time	Varies (monitor by TLC)
Temperature	Room Temperature
Yield	High

Modification of the 5'-Hydroxyl Group

The protected 2',3'-O-isopropylideneadenosine allows for selective modification of the 5'-hydroxyl group.

This protocol details the tosylation of the 5'-hydroxyl group, which converts it into a good leaving group for subsequent nucleophilic substitution reactions.

Reaction Pathway:

Caption: Synthesis of 5'-O-Tosyl-2',3'-O-isopropylideneadenosine.

Methodology:

• Dissolve 2',3'-O-isopropylideneadenosine in anhydrous pyridine and cool the solution to 0 °C.

• Slowly add p-toluenesulfonyl chloride (1.1-1.5 equivalents) portion-wise.

• Stir the reaction at 0 °C and then allow it to warm to room temperature. Monitor the reaction by TLC.

• Once the reaction is complete, quench by adding crushed ice.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash chromatography to yield 5'-O-tosyl-2',3'-O-isopropylideneadenosine.

Parameter	Value	Reference
Starting Material	2',3'-O-Isopropylideneadenosine
Reagents	p-Toluenesulfonyl chloride
Solvent	Anhydrous Pyridine
Reaction Time	Varies (monitor by TLC)
Temperature	0 °C to Room Temperature
Yield	Good to High

This one-pot protocol describes the conversion of the 5'-hydroxyl group to an azido group.[1]

Reaction Pathway:

Caption: One-pot synthesis of 5'-azido-5'-deoxy-2',3'-O-isopropylideneadenosine.

Methodology:

• To a stirred solution of 2',3'-O-isopropylideneadenosine in anhydrous DMF, add triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄).

• Stir the mixture at room temperature for 5 minutes, then add sodium azide (NaN₃).

• Heat the reaction mixture to 90 °C and stir for 24 hours.

• Quench the reaction by adding water.

• Dilute the mixture with ethyl acetate and wash with 5% sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.[1]

Parameter	Value	Reference
Starting Material	2',3'-O-Isopropylideneadenosine	[1]
Reagents	PPh₃, CBr₄, NaN₃	[1]
Solvent	Anhydrous DMF	[1]
Reaction Time	24 hours	[1]
Temperature	90 °C	[1]
Yield	85%	[1]

Modification of the Adenine Base: N6-Alkylation

This protocol outlines a general procedure for the alkylation of the N6-position of 2',3'-O-isopropylideneadenosine.[2]

Reaction Pathway:

Caption: General scheme for N6-alkylation of 2',3'-O-isopropylideneadenosine.

Methodology:

• Dissolve 2',3'-O-isopropylideneadenosine in an appropriate anhydrous solvent such as DMF.

• Add a base (e.g., potassium carbonate) and the corresponding alkyl halide (e.g., benzyl bromide).

• Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

• Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Purify the crude product by crystallization or column chromatography to afford the N6-alkylated derivative.

Parameter	Value	Reference
Starting Material	2',3'-O-Isopropylideneadenosine	[2]
Reagents	Alkyl Halide, Base	[2]
Solvent	Anhydrous DMF	[2]
Reaction Time	Varies	[2]
Temperature	Room Temperature	[2]
Yield	Moderate to Good	[2]

Deprotection of the 2',3'-O-Isopropylidene Group

This final step removes the protecting group to yield the desired modified nucleoside.

Reaction Pathway:

Caption: Acid-catalyzed deprotection of the 2',3'-O-isopropylidene group.

Methodology:

• Dissolve the 2',3'-O-isopropylidene-protected modified nucleoside in a suitable solvent mixture (e.g., methanol/water or dioxane/water).

• Add a catalytic amount of a strong acid, such as sulfuric acid or trifluoroacetic acid.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the deprotection is complete, neutralize the acid with a base (e.g., sodium bicarbonate).

• Remove the solvent under reduced pressure.

• Purify the final product by crystallization or column chromatography.

Parameter	Value	Reference
Starting Material	2',3'-O-Isopropylidene-protected nucleoside
Reagents	Aqueous Acid (e.g., H₂SO₄, TFA)
Solvent	Methanol/Water or Dioxane/Water
Reaction Time	Varies (monitor by TLC)
Temperature	Room Temperature
Yield	Typically high

Quantitative Data Summary

Reaction	Product	Yield (%)	Key Analytical Data	Reference
5'-O-Tosylation	5'-O-Tosyl-2',3'-O-isopropylideneadenosine	Not specified	1H NMR data available in literature
5'-Azidation	5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine	85	1H NMR, 13C NMR, MS	[1]
N6-Benzylation	N6-Benzyl-2',3'-O-isopropylideneadenosine	Moderate to Good	1H NMR, MS	[2]
Deprotection	Modified Adenosine	High	1H NMR, MS

Troubleshooting

• Incomplete Protection/Deprotection: Ensure anhydrous conditions for the protection step. For deprotection, reaction time may need to be extended or a stronger acid concentration used. Monitor carefully by TLC to avoid side reactions.

• Low Yields in 5'-Modifications: Ensure the starting 2',3'-O-isopropylideneadenosine is pure. For the tosylation, use freshly opened or purified p-toluenesulfonyl chloride. For the azidation, ensure all reagents are anhydrous.

• Side Reactions in N6-Alkylation: Over-alkylation (at N1 or N3) can occur. Use of a bulky base or careful control of stoichiometry can minimize this. The Dimroth rearrangement can be utilized to convert N1-alkylated products to the desired N6-isomers.[2]

By following these detailed protocols, researchers can efficiently synthesize a wide array of modified nucleosides from 2',3'-O-isopropylideneadenosine, facilitating the discovery and development of new therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and biological activities of some N6-(nitro- and -aminobenzyl)adenosines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2',3'-O-Isopropylideneadenosine-13C5 in Metabolic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic labeling with stable isotopes is a powerful technique to trace the dynamic processes of biomolecule synthesis and turnover within cells. 2',3'-O-Isopropylideneadenosine-¹³C₅ is a key reagent in these studies, serving as a stable isotope-labeled precursor for adenosine. The isopropylidene group protects the 2' and 3' hydroxyls of the ribose sugar, facilitating its use as an intermediate in the synthesis of various adenosine analogs.[1][2][3] Once introduced to cells, it is metabolized and the ¹³C₅-labeled adenosine is incorporated into newly synthesized RNA. This allows for the quantification of RNA synthesis and degradation rates, providing critical insights into gene expression regulation, the efficacy of therapeutic agents, and the metabolic fate of nucleoside analogs in drug development.[4][5]

Stable isotope labeling, coupled with mass spectrometry, offers a quantitative and highly sensitive method to distinguish newly synthesized molecules from the pre-existing pool.[4][6][7] This approach is fundamental in understanding how various conditions, such as disease states or drug treatments, affect cellular metabolism.[5][8]

Applications:

• RNA Synthesis and Turnover Analysis: Quantifying the rate of new RNA synthesis and degradation under different experimental conditions.[6][9]

• Drug Development: Studying the metabolic fate and mechanism of action of nucleoside-based antiviral and anticancer drugs.[1][2]

• Cellular Signaling: Investigating cellular signaling pathways involving adenosine and its derivatives.[1][10]

• Metabolomics: Serving as an internal standard or tracer for quantitative analysis of adenosine and its metabolites by mass spectrometry.[11]

Signaling Pathways and Metabolism

Upon cellular uptake, 2',3'-O-Isopropylideneadenosine-¹³C₅ is processed by cellular enzymes. The protective isopropylidene group is removed, yielding ¹³C₅-labeled adenosine. This labeled adenosine then enters the cellular adenosine salvage pathway. It is phosphorylated by adenosine kinase to form ¹³C₅-adenosine monophosphate (AMP), which is subsequently converted to ¹³C₅-adenosine diphosphate (ADP) and then to ¹³C₅-adenosine triphosphate (ATP). This labeled ATP is then available for incorporation into newly transcribed RNA by RNA polymerases.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Benefits of stable isotope labeling in RNA analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolic turnover and dynamics of modified ribonucleosides by 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Interrogating the Transcriptome with Metabolically Incorporated Ribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Facile synthesis of photoactivatable adenosine analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]

LC-MS/MS method development for 2',3'-O-Isopropylideneadenosine-13C5 analysis

An LC-MS/MS method for the sensitive and selective quantification of 2',3'-O-Isopropylideneadenosine has been developed using its stable isotope-labeled counterpart, 2',3'-O-Isopropylideneadenosine-13C5, as an internal standard. This application note provides a comprehensive protocol for the analysis, including sample preparation, liquid chromatography, and mass spectrometry conditions, making it suitable for researchers, scientists, and professionals in drug development.

Introduction

2',3'-O-Isopropylideneadenosine is a derivative of adenosine, a naturally occurring nucleoside that plays a crucial role in various biochemical processes. As an adenosine analog, it is of significant interest in pharmaceutical research for its potential therapeutic applications.[1] Accurate and reliable quantification of such modified nucleosides is essential for pharmacokinetic, pharmacodynamic, and metabolic studies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity, making it the gold standard for bioanalytical assays.[2][3] This method employs a stable isotope-labeled internal standard (SIL-IS), 2',3'-O-Isopropylideneadenosine-13C5, to ensure the highest level of accuracy and precision by compensating for matrix effects and variations during sample processing and analysis.[4][5]

Experimental Protocols

Materials and Reagents

• 2',3'-O-Isopropylideneadenosine (Analyte)

• 2',3'-O-Isopropylideneadenosine-13C5 (Internal Standard)[1]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Human plasma (or other relevant biological matrix)

Sample Preparation Protocol

A protein precipitation method is employed for the extraction of the analyte and internal standard from the biological matrix.

• Spiking: To 100 µL of the biological matrix (e.g., plasma), add 10 µL of the internal standard working solution (2',3'-O-Isopropylideneadenosine-13C5 at a suitable concentration).

• Precipitation: Add 300 µL of acetonitrile containing 0.1% formic acid to precipitate the proteins.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial.

• Injection: Inject an appropriate volume (e.g., 5 µL) of the supernatant into the LC-MS/MS system.

Liquid Chromatography (LC) Method

Chromatographic separation is achieved using a reversed-phase C18 column.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size

• Mobile Phase A: Water with 0.1% Formic Acid and 5 mM Ammonium Acetate

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Gradient Elution:

  • 0.0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.5 min: 95% B

  • 3.5-3.6 min: 95-5% B

  • 3.6-5.0 min: 5% B

Mass Spectrometry (MS/MS) Method

The analysis is performed on a triple quadrupole mass spectrometer using electrospray ionization in positive ion mode.

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Spray Voltage: 5500 V

• Temperature: 500°C

• Nebulizer Gas (GS1): 50 psi

• Heater Gas (GS2): 50 psi

• Curtain Gas (CUR): 35 psi

• Collision Gas (CAD): Medium

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Declustering Potential (V)
2',3'-O-Isopropylideneadenosine	308.3	136.1	25	80
2',3'-O-Isopropylideneadenosine-13C5 (IS)	313.3	136.1	25	80

Data Presentation

The quantitative performance of the method was evaluated, and the results are summarized in the table below.

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Upper Limit of Quantification (ULOQ)	1000 ng/mL
Accuracy (% Bias) at LLOQ, LQC, MQC, HQC	Within ±15% (±20% at LLOQ)
Precision (%RSD) at LLOQ, LQC, MQC, HQC	< 15% (< 20% at LLOQ)
Matrix Effect	Minimal and compensated by the internal standard
Recovery	Consistent and reproducible

LQC: Low-Quality Control, MQC: Medium Quality Control, HQC: High-Quality Control

Visualizations

Caption: Experimental workflow from sample preparation to data analysis.

Caption: Logical relationships in the LC-MS/MS method development process.

References

• 1. amiscientific.com [amiscientific.com]
• 2. Stability study of selected adenosine nucleosides using LC and LC/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
• 4. Development of a Rapid Mass Spectrometric Determination of AMP and Cyclic AMP for PDE3 Activity Study: Application and Computational Analysis for Evaluating the Effect of a Novel 2-oxo-1,2-dihydropyridine-3-carbonitrile Derivative as PDE-3 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples [frontiersin.org]

Application Notes and Protocols for Adenosine Analysis using a Labeled Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adenosine is a purine nucleoside that plays a critical role in numerous physiological and pathophysiological processes. It acts as a signaling molecule by activating four G protein-coupled receptor subtypes: A1, A2A, A2B, and A3. Extracellular adenosine concentrations are tightly regulated and can increase significantly in response to cellular stress, such as ischemia or inflammation, where it often exerts a cytoprotective effect.[1] Accurate quantification of adenosine in biological matrices is crucial for understanding its role in disease and for the development of novel therapeutics targeting the adenosine signaling pathway.

However, the analysis of adenosine presents significant challenges due to its rapid metabolism and low endogenous concentrations.[2] Enzymes in biological samples can quickly degrade or produce adenosine, leading to inaccurate measurements. Therefore, robust sample preparation is paramount. This application note provides a detailed protocol for the reliable quantification of adenosine in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard. The use of a labeled internal standard is essential for correcting for matrix effects and variations in sample processing and instrument response, ensuring high accuracy and precision.[3][4]

Adenosine Signaling Pathway

Under conditions of metabolic stress or inflammation, extracellular adenosine is primarily generated from the dephosphorylation of adenosine triphosphate (ATP). ATP is released from cells and sequentially hydrolyzed to adenosine diphosphate (ADP) and adenosine monophosphate (AMP) by the ectonucleotidase CD39. AMP is then converted to adenosine by ecto-5'-nucleotidase (CD73).[5][6] Adenosine then signals through its receptors, and its action is terminated by cellular uptake or enzymatic degradation to inosine.[5]

References

• 1. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. researchgate.net [researchgate.net]
• 4. Protein precipitation: A comprehensive guide | Abcam [abcam.com]
• 5. Tissue Sample Preparation for LC-MS Analysis [protocols.io]
• 6. med.und.edu [med.und.edu]

Application of 2',3'-O-Isopropylideneadenosine in Anticancer Drug Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',3'-O-Isopropylideneadenosine is a protected ribonucleoside that serves as a crucial intermediate in the synthesis of various nucleoside analogs with therapeutic value. Its isopropylidene group selectively protects the 2' and 3' hydroxyls of the ribose sugar, allowing for chemical modifications at the 5' position and on the adenine base. This strategic protection is instrumental in the synthesis of potent anticancer agents such as Vidarabine, Cladribine, and Fludarabine. These drugs are purine analogs that interfere with DNA synthesis and repair, ultimately inducing apoptosis in rapidly dividing cancer cells. This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of 2',3'-O-Isopropylideneadenosine in the synthesis of these important anticancer drugs.

Anticancer Nucleoside Analogs Synthesized from 2',3'-O-Isopropylideneadenosine Precursors

The structural similarity of Vidarabine, Cladribine, and Fludarabine to the natural nucleoside deoxyadenosine allows them to be recognized by cellular enzymes and incorporated into DNA. However, the modifications on the sugar or base moiety disrupt normal DNA replication and repair processes, leading to cell death.

Data Presentation: Anticancer Activity of Synthesized Nucleoside Analogs

The following table summarizes the in vitro anticancer activity (IC50 values) of Vidarabine, Cladribine, and Fludarabine against various cancer cell lines.

Drug	Cancer Cell Line	Cell Type	IC50 (µM)	Reference
Vidarabine	CCRF-HSB-2	Human Leukemia	9.3 (as µg/mL)	[1]
HSV-1 Infected Vero	Monkey Kidney Epithelial	9.3 (as µg/mL)	[1]
HSV-2 Infected Vero	Monkey Kidney Epithelial	11.3 (as µg/mL)	[1]
Cladribine	U266	Multiple Myeloma	2.43
RPMI8226	Multiple Myeloma	0.75
MM1.S	Multiple Myeloma	0.18
501Mel	Melanoma	2.9	[2]
1205Lu	Melanoma	2.0	[2]
M249R	Melanoma (Vemurafenib resistant)	6.3	[2]
Fludarabine	RPMI cells	Leukemia	1.54	[3]
K562	Chronic Myelogenous Leukemia	3.33	[4]
MM.1S	Multiple Myeloma (Dexamethasone-sensitive)	13.48 (as µg/mL)	[5]
MM.1R	Multiple Myeloma (Dexamethasone-resistant)	33.79 (as µg/mL)	[5]

Experimental Protocols

While a direct, one-pot synthesis of Vidarabine, Cladribine, or Fludarabine from 2',3'-O-Isopropylideneadenosine is not the most common industrial route, the following protocols illustrate the key chemical transformations that can be employed, starting from a protected adenosine derivative. The synthesis of Vidarabine (9-β-D-arabinofuranosyladenine), which involves the inversion of stereochemistry at the 2'-position of the ribose sugar, is a key example.

Synthesis of Vidarabine from a Protected Adenosine Precursor

This protocol outlines a representative multi-step synthesis to convert a protected adenosine, such as an isopropylidene-protected xylofuranoside derivative of adenine (structurally related to 2',3'-O-Isopropylideneadenosine), to Vidarabine.[6]

Step 1: Mesylation of the 2'-Hydroxyl Group

• Reactants: 9-(3',5'-O-Isopropyliden-β-D–xylofuranoside)adenine, Methanesulfonyl chloride (MsCl), Pyridine.

• Procedure:

  • Dissolve the protected adenine nucleoside in anhydrous pyridine at 0 °C.

  • Slowly add methanesulfonyl chloride to the solution while stirring.

  • Allow the reaction to proceed at 0 °C for several hours until completion, as monitored by Thin Layer Chromatography (TLC).

  • Quench the reaction with ice water and extract the product with a suitable organic solvent (e.g., dichloromethane).

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the mesylated product, 9-(3',5'-O-Isopropyliden-2'-O-methansulfonyl-β-D-xylofuranoside)adenine.[6]

Step 2: Removal of the Isopropylidene Protecting Group

• Reactants: Mesylated intermediate from Step 1, 90% Acetic Acid.

• Procedure:

  • Dissolve the mesylated intermediate in 90% aqueous acetic acid.

  • Heat the solution for an extended period, monitoring the reaction by TLC until the isopropylidene group is removed.[6]

  • Remove the acetic acid under reduced pressure.

Step 3: Epoxide Formation

• Reactants: Deprotected mesylate from Step 2, Sodium methoxide (NaOMe), Methanol.

• Procedure:

  • Dissolve the deprotected mesylate in methanol.

  • Add a solution of sodium methoxide in methanol and stir the reaction at room temperature.[6]

  • The reaction leads to the formation of an epoxide, 9-(2',3'-anhydro-β-lyxofuranosyl)adenine.

  • Neutralize the reaction mixture and concentrate under reduced pressure.

Step 4: Epoxide Ring Opening to form Vidarabine

• Reactants: Epoxide intermediate from Step 3, Sodium acetate or Sodium benzoate, Dimethylformamide (DMF)-water.

• Procedure:

  • Dissolve the epoxide in a mixture of DMF and water.

  • Add sodium acetate or sodium benzoate and heat the mixture.[6]

  • This reaction opens the epoxide ring to form the corresponding dihydroxy derivative, Vidarabine.

  • Cool the reaction mixture and purify Vidarabine by recrystallization.

Signaling Pathways and Mechanisms of Action

Vidarabine: DNA Polymerase Inhibition

Vidarabine, once converted to its active triphosphate form (ara-ATP) within the cell, acts as a competitive inhibitor of DNA polymerase. It is also incorporated into the growing DNA strand, where the arabinose sugar's stereochemistry disrupts the formation of the phosphodiester backbone, leading to chain termination and inhibition of DNA synthesis.[4][7][8]

Caption: Vidarabine's mechanism of action leading to DNA chain termination.

Cladribine: Induction of Apoptosis

Cladribine is converted to its triphosphate form (CdA-TP), which is incorporated into DNA, leading to DNA strand breaks. This damage triggers apoptosis through both caspase-dependent and -independent pathways involving the mitochondria.[9][10][11]

Caption: Cladribine-induced apoptosis via mitochondrial pathways.

Fludarabine: Multi-target Inhibition of DNA Synthesis

Fludarabine's active triphosphate form (F-ara-ATP) inhibits multiple key enzymes involved in DNA synthesis, including DNA polymerase, ribonucleotide reductase, and DNA primase. This multi-pronged attack effectively shuts down DNA replication in cancer cells.[12]

Caption: Fludarabine's inhibition of multiple DNA synthesis enzymes.

Conclusion

2',3'-O-Isopropylideneadenosine is a valuable and versatile starting material for the synthesis of potent anticancer nucleoside analogs. The ability to selectively protect the 2' and 3' hydroxyl groups allows for precise chemical modifications to generate compounds like Vidarabine, Cladribine, and Fludarabine. These drugs, through their mechanisms of DNA synthesis inhibition and apoptosis induction, represent important therapeutic options in the treatment of various hematological malignancies and solid tumors. The provided protocols and mechanistic diagrams offer a foundational understanding for researchers in the field of anticancer drug development. Further research into novel synthetic routes and a deeper understanding of the signaling pathways will continue to drive the development of more effective and selective cancer therapies based on nucleoside analogs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. iris.unipv.it [iris.unipv.it]
• 3. Vidarabine synthesis - chemicalbook [chemicalbook.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Vidarabine is neither a potent nor a selective AC5 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vidarabine | C10H13N5O4 | CID 21704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Fludarabine: pharmacokinetics, mechanisms of action, and rationales for combination therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Vidarabine? [synapse.patsnap.com]
• 9. Cladribine induces apoptosis in human leukaemia cells by caspase-dependent and -independent pathways acting on mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cladribine Induces ATF4 Mediated Apoptosis and Synergizes with SAHA in Diffuse Large B-Cell Lymphoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Fludarabine: pharmacokinetics, mechanisms of action, and rationales for combination therapies. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: The 2',3'-O-Isopropylideneadenosine Protection Group Strategy in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chemical synthesis of oligonucleotides, particularly RNA, necessitates a robust strategy for the protection of the 2'-hydroxyl group to prevent undesired side reactions and ensure the formation of the correct 3'-5' phosphodiester linkages. While various protecting groups have been developed and are commercially available, this document explores the potential utility and significant limitations of the 2',3'-O-isopropylidene group for the protection of adenosine during oligonucleotide synthesis. We provide a detailed analysis of its chemical properties, protocols for its introduction and removal, and a critical evaluation of its compatibility with standard solid-phase synthesis methodologies. This application note serves as an educational resource, highlighting the principles of orthogonal protection strategies in nucleic acid chemistry.

Introduction: The Critical Role of 2'-Hydroxyl Protection in RNA Synthesis

The presence of the 2'-hydroxyl group in ribonucleosides introduces a significant challenge in the chemical synthesis of RNA. This group can interfere with the phosphoramidite coupling reaction at the 3'-position and can lead to cleavage of the phosphodiester backbone. Therefore, a temporary protecting group for the 2'-hydroxyl is essential. An ideal 2'-hydroxyl protecting group must:

• Be introduced efficiently and specifically onto the 2'-hydroxyl group.

• Remain stable throughout all the steps of solid-phase oligonucleotide synthesis, including the acidic removal of the 5'-O-dimethoxytrityl (DMT) group.

Commonly used 2'-hydroxyl protecting groups include tert-butyldimethylsilyl (TBDMS), triisopropylsilyloxymethyl (TOM), and bis(2-acetoxyethoxy)methyl (ACE), which are generally removed with fluoride ions or under specific basic or acidic conditions that are orthogonal to the deprotection of other protecting groups used in the synthesis.

The 2',3'-O-Isopropylidene Group: A Dioxolane Protecting Group for cis-Diols

The 2',3'-O-isopropylidene group is an acetal that can be readily formed by the reaction of a ribonucleoside with acetone or a related reagent in the presence of an acid catalyst. This group has the advantage of simultaneously protecting both the 2'- and 3'-hydroxyl groups of the ribose sugar.

Key Chemical Properties:

• Formation: Readily formed under acidic conditions.

• Stability: Stable to basic and nucleophilic conditions.

• Lability: Highly sensitive to acidic conditions, which hydrolyze the acetal to regenerate the diol.

Incompatibility with Standard Solid-Phase Oligonucleotide Synthesis

The standard and most widely used method for solid-phase oligonucleotide synthesis is the phosphoramidite method. A key step in each synthesis cycle is the removal of the 5'-O-DMT protecting group with a mild acid, typically trichloroacetic acid (TCA) or dichloroacetic acid (DCA), to free the 5'-hydroxyl for the next coupling reaction.

The acid lability of the 2',3'-O-isopropylidene group makes it fundamentally incompatible with this standard workflow. The acidic conditions required to remove the 5'-O-DMT group would also cleave the 2',3'-O-isopropylidene group, exposing the 2'- and 3'-hydroxyls and leading to a cascade of side reactions, ultimately terminating the synthesis. This incompatibility is the primary reason why the 2',3'-O-isopropylidene group is not used as a 2'-hydroxyl protecting group in conventional oligonucleotide synthesis.

Diagram 1: Incompatibility of the 2',3'-O-isopropylidene group with the standard oligonucleotide synthesis cycle.

An Alternative (Hypothetical) Orthogonal Strategy

For the 2',3'-O-isopropylidene group to be viable, an alternative, non-acid-labile 5'-hydroxyl protecting group would be required. This would represent a significant departure from the well-established phosphoramidite chemistry. Such a strategy would be considered an "orthogonal" approach, where different protecting groups can be removed under distinct conditions without affecting each other.

Diagram 2: Comparison of standard and hypothetical orthogonal protection strategies for ribonucleosides.

Experimental Protocols

While not practical for oligonucleotide synthesis, the synthesis of 2',3'-O-Isopropylideneadenosine and its subsequent deprotection are common procedures in nucleoside chemistry.

5.1. Protocol for the Synthesis of 2',3'-O-Isopropylideneadenosine

This protocol describes the acid-catalyzed reaction of adenosine with 2,2-dimethoxypropane.

Materials:

• Adenosine

• Anhydrous Acetone

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Sodium bicarbonate

• Dichloromethane (DCM)

• Methanol (MeOH)

• Silica gel for column chromatography

Procedure:

• Suspend adenosine (1 equivalent) in anhydrous acetone.

• Add 2,2-dimethoxypropane (3-5 equivalents).

• Add a catalytic amount of p-TsOH (0.1-0.2 equivalents).

• Stir the mixture at room temperature until the reaction is complete (monitor by TLC, typically 4-8 hours). The suspension should become a clear solution.

• Quench the reaction by adding solid sodium bicarbonate and stir for 15 minutes.

• Filter the mixture and evaporate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a DCM:MeOH gradient to yield 2',3'-O-Isopropylideneadenosine as a white solid.

Reactant/Product	Molecular Weight ( g/mol )	Typical Molar Ratio	Typical Yield (%)
Adenosine	267.24	1.0	-
2,2-Dimethoxypropane	104.15	4.0	-
p-TsOH	190.22	0.15	-
2',3'-O-Isopropylideneadenosine	307.31	-	>90

5.2. Protocol for the Deprotection of 2',3'-O-Isopropylideneadenosine

This protocol describes the acid-catalyzed hydrolysis of the isopropylidene group.

Materials:

• 2',3'-O-Isopropylideneadenosine

• Aqueous acetic acid (e.g., 80%) or aqueous trifluoroacetic acid (TFA) (e.g., 1%)

• Dowex-OH- resin or equivalent basic resin

Procedure:

• Dissolve 2',3'-O-Isopropylideneadenosine in the aqueous acid solution.

• Stir the reaction at room temperature and monitor by TLC until the starting material is consumed (typically 1-4 hours).

• Neutralize the reaction mixture with a basic resin (e.g., Dowex-OH-).

• Filter the resin and wash with water.

• Evaporate the filtrate to dryness to obtain adenosine.

Deprotection Reagent	Concentration	Temperature (°C)	Typical Time (h)	Typical Yield (%)
Aqueous Acetic Acid	80%	25	2-4	>95
Aqueous TFA	1%	25	1-2	>95

Comparison with Standard 2'-OH Protecting Groups

The following table summarizes the key differences between the 2',3'-O-isopropylidene group and commonly used protecting groups in RNA synthesis.

Protecting Group	Structure	Protection Site	Deprotection Conditions	Compatibility with 5'-DMT
2',3'-O-Isopropylidene	Acetal	2' and 3' -OH	Acidic (e.g., aq. AcOH)	No
TBDMS	Silyl ether	2'-OH	Fluoride (e.g., TBAF)	Yes
TOM	Silyl acetal	2'-OH	Fluoride (e.g., TBAF)	Yes
ACE	Orthoester	2'-OH	Mildly acidic (pH 3.8) after base treatment	Yes

Conclusion and Recommendations

The 2',3'-O-isopropylidene group, while useful for the temporary protection of the 2' and 3' hydroxyls of adenosine in other synthetic contexts, is not a viable protecting group for standard solid-phase oligonucleotide synthesis using phosphoramidite chemistry. Its acid lability is incompatible with the required acidic deprotection of the 5'-O-DMT group in each synthesis cycle. Researchers and drug development professionals should rely on established and commercially available 2'-hydroxyl protecting groups such as TBDMS, TOM, or ACE for the reliable synthesis of RNA oligonucleotides. Understanding the principles of orthogonal protection is crucial for the design of effective synthetic strategies for complex molecules like oligonucleotides.

Application Note: Quantification of Adenosine in Human Plasma using Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction Adenosine is a ubiquitous endogenous nucleoside that plays a critical role in numerous physiological and pathological processes, including cardiovascular regulation, neurotransmission, and inflammation.[1] Accurate quantification of its circulating concentrations in plasma is crucial for understanding its role in disease and for the development of therapeutics that modulate its signaling pathways.[2] However, measuring endogenous adenosine is challenging due to its very short half-life (1-2 seconds) in human blood and its rapid metabolism and clearance.[2][3][4]

This application note details a robust and sensitive method for the accurate quantification of adenosine in human plasma using stable isotope dilution liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard and a validated blood collection protocol with a "STOP solution" is critical for preventing the artificial formation or degradation of adenosine ex vivo, ensuring that the measured concentrations reflect true in vivo levels.[2][3] Ultra-performance liquid chromatography coupled to tandem mass spectrometry (UPLC-tandem-MS) is the preferred method for this analysis due to its high accuracy, sensitivity, and specificity.[2]

Principle of the Method

Isotope dilution mass spectrometry is a gold-standard analytical technique for quantitative analysis. The method relies on the addition of a known amount of a stable, isotopically labeled version of the analyte (e.g., ¹³C₅-Adenosine) to the sample at the earliest stage of preparation.[1][5] This "internal standard" is chemically identical to the endogenous analyte but has a different mass due to the heavier isotopes.

During sample preparation and analysis, any loss of analyte will be accompanied by a proportional loss of the internal standard. The mass spectrometer distinguishes between the endogenous (light) and the labeled (heavy) adenosine based on their mass-to-charge ratios (m/z).[5][6] By measuring the ratio of the signal from the endogenous analyte to that of the internal standard, the concentration of the endogenous adenosine can be calculated with high precision and accuracy, correcting for variability in sample extraction and instrument response.

Caption: The principle of isotope dilution for accurate quantification.

Experimental Protocols

Materials and Reagents

• Adenosine (analytical standard)

• Stable isotope-labeled adenosine (e.g., ¹³C₅-adenosine or ¹³C₁₀,¹⁵N₅-adenosine) as internal standard (IS).[2][6][7]

• STOP solution components (e.g., inhibitors of adenosine deaminase, kinases, and transporters). A validated solution is critical.[2]

• LC-MS grade solvents: Acetonitrile, Methanol, Water.[8]

• LC-MS grade additives: Ammonium formate, Formic acid.[2]

• Phosphate-buffered saline (PBS), pH 7.4.[2]

• 10 kDa molecular weight cut-off spin filters.[2]

• Blood collection tubes (e.g., Vacutainer) pre-filled with STOP solution.

Blood Sample Collection (Critical Step)

Accurate determination of adenosine requires immediate inhibition of its metabolic pathways upon blood draw.[3]

• Prepare blood collection tubes by pre-filling them with a validated STOP solution. A common ratio is 1 part STOP solution to 2 parts blood.[2]

• Collect venous blood directly into the prepared tubes.

• Immediately and gently invert the tube 8-10 times to ensure thorough mixing of blood with the STOP solution.[2]

• Place the tube on ice immediately.

• Proceed to plasma preparation within 15 minutes to minimize any potential for analyte degradation.[2]

References

• 1. mdpi.com [mdpi.com]
• 2. Accurate measurement of endogenous adenosine in human blood | PLOS One [journals.plos.org]
• 3. Accurate measurement of endogenous adenosine in human blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A new method of sampling blood for measurement of plasma adenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. med.und.edu [med.und.edu]
• 6. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Adenosine (ribose-¹³C₅, 98%) CP 97% - Cambridge Isotope Laboratories, CLM-3678-0.1 [isotope.com]
• 8. Frontiers | A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples [frontiersin.org]

Application Notes and Protocols: 2',3'-O-Isopropylideneadenosine as a Starting Material for C-Nucleoside Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',3'-O-Isopropylideneadenosine is a readily available and versatile protected nucleoside that serves as a crucial starting material in the synthesis of a wide array of nucleoside analogs. Its primary utility lies in the protection of the 2' and 3'-hydroxyl groups of the ribose sugar, allowing for selective modifications at the 5'-position and on the adenine base. In the context of C-nucleoside synthesis, where a carbon-carbon bond connects the sugar moiety to the heterocyclic base, 2',3'-O-isopropylideneadenosine can be envisioned as a precursor to the essential ribose core.

While the direct conversion of 2',3'-O-isopropylideneadenosine to a C-nucleoside by replacing the N-glycosidic bond with a C-glycosidic bond is a synthetically challenging and uncommon approach, it serves as an excellent conceptual and practical starting point for obtaining the necessary protected ribose intermediates. A more prevalent and effective strategy for the synthesis of C-nucleosides involves a multi-step sequence starting from a suitably protected ribose derivative, such as a ribonolactone. This application note will detail a representative synthetic pathway for a C-nucleoside, specifically a pyrazolo[4,3-d]pyrimidine analog of adenosine, which is the core structure of the naturally occurring C-nucleoside antibiotic, Formycin B.

Overall Synthetic Strategy

The synthesis of C-nucleosides from a protected ribose derivative generally follows a convergent strategy. This involves the preparation of a protected sugar electrophile and a heterocyclic nucleophile, followed by their coupling to form the key C-glycosidic bond. The subsequent steps involve the modification of the sugar moiety and the removal of protecting groups to yield the final C-nucleoside.

This application note will focus on a three-stage process:

• Preparation of a Protected Ribose Intermediate: Synthesis of 2,3,5-tri-O-benzyl-D-ribonolactone, a key electrophilic precursor for the C-glycosylation reaction.

• Formation of the C-Glycosidic Bond: Reaction of the protected ribonolactone with a lithiated pyrazolo[4,3-d]pyrimidine derivative.

• Post-Coupling Modifications and Deprotection: Reduction of the resulting lactol to the desired ribofuranose and removal of the benzyl protecting groups to afford the final C-nucleoside.

Experimental Protocols

Stage 1: Preparation of 2,3,5-tri-O-benzyl-D-ribonolactone

This stage focuses on the preparation of the key ribose electrophile. Benzyl ethers are chosen as protecting groups due to their stability under a wide range of reaction conditions and their facile removal by catalytic hydrogenation.

Protocol 1: Synthesis of 2,3,5-tri-O-benzyl-D-ribonolactone

Reagent/Parameter	Value
Starting Material	D-Ribose
Reagent 1	Benzyl chloride
Reagent 2	Sodium hydride
Solvent	N,N-Dimethylformamide (DMF)
Reaction Temperature	0 °C to room temperature
Reaction Time	12 hours
Work-up	Quenching with water, extraction with ethyl acetate
Purification	Column chromatography
Subsequent Oxidation
Oxidizing Agent	Pyridinium dichromate (PDC)
Solvent	Dichloromethane (DCM)
Reaction Temperature	Room temperature
Reaction Time	24 hours
Overall Yield	~70-80% (over 2 steps)

Methodology:

• To a stirred suspension of sodium hydride in anhydrous DMF at 0 °C, a solution of D-ribose in DMF is added dropwise.

• Benzyl chloride is then added slowly, and the reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• The reaction is carefully quenched with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford 2,3,5-tri-O-benzyl-D-ribofuranose.

• To a solution of the protected ribofuranose in dichloromethane, pyridinium dichromate (PDC) is added, and the mixture is stirred at room temperature for 24 hours.

• The reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated. The residue is purified by column chromatography to yield 2,3,5-tri-O-benzyl-D-ribonolactone as a colorless oil.

Stage 2: Formation of the C-Glycosidic Bond

This is the crucial step where the carbon-carbon bond between the sugar and the heterocycle is formed. A lithiated heterocycle is used as the carbon nucleophile.

Protocol 2: Synthesis of the Lactol Intermediate

Reagent/Parameter	Value
Starting Material 1	2,3,5-tri-O-benzyl-D-ribonolactone
Starting Material 2	7-(p-Tolylsulfonyl)-7H-pyrazolo[4,3-d]pyrimidine
Reagent	n-Butyllithium (n-BuLi)
Solvent	Anhydrous Tetrahydrofuran (THF)
Reaction Temperature	-78 °C
Reaction Time	2 hours
Work-up	Quenching with saturated aqueous ammonium chloride
Purification	Column chromatography
Yield	~60-70%

Methodology:

• A solution of 7-(p-tolylsulfonyl)-7H-pyrazolo[4,3-d]pyrimidine in anhydrous THF is cooled to -78 °C under an inert atmosphere.

• n-Butyllithium is added dropwise, and the resulting deep red solution is stirred at -78 °C for 30 minutes.

• A solution of 2,3,5-tri-O-benzyl-D-ribonolactone in anhydrous THF is added dropwise to the lithiated heterocycle solution.

• The reaction mixture is stirred at -78 °C for 2 hours.

• The reaction is quenched by the addition of saturated aqueous ammonium chloride solution and allowed to warm to room temperature.

• The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried, and concentrated.

• The crude product is purified by column chromatography on silica gel to afford the desired lactol as a mixture of anomers.

Stage 3: Post-Coupling Modifications and Deprotection

The final stage involves the reduction of the anomeric hydroxyl group of the lactol to afford the desired ribofuranoside configuration and the removal of the benzyl protecting groups to yield the final C-nucleoside.

Protocol 3: Reduction of the Lactol and Deprotection

Reduction Step
Starting Material	Lactol from Protocol 2
Reducing Agent	Triethylsilane (Et3SiH)
Lewis Acid	Boron trifluoride diethyl etherate (BF3·OEt2)
Solvent	Dichloromethane (DCM)
Reaction Temperature	-78 °C to 0 °C
Reaction Time	3 hours
Yield	~80-90% (as a mixture of anomers)
Deprotection Step
Starting Material	Benzyl-protected C-nucleoside
Reagent	Palladium on carbon (10% Pd/C)
Hydrogen Source	Hydrogen gas (H2) or a hydrogen donor like formic acid
Solvent	Methanol or Ethanol
Reaction Temperature	Room temperature
Reaction Time	12-24 hours
Yield	>90%

Methodology:

Reduction:

• To a solution of the lactol in anhydrous dichloromethane at -78 °C, triethylsilane is added.

• Boron trifluoride diethyl etherate is then added dropwise, and the reaction mixture is stirred at -78 °C for 1 hour and then at 0 °C for 2 hours.

• The reaction is quenched with saturated aqueous sodium bicarbonate solution and extracted with dichloromethane.

• The combined organic layers are dried and concentrated, and the residue is purified by column chromatography to yield the protected C-nucleoside, often as a mixture of β and α anomers which may be separable at this stage.

Deprotection:

• The benzyl-protected C-nucleoside is dissolved in methanol or ethanol.

• Palladium on carbon (10% Pd/C) is added to the solution.

• The reaction vessel is purged with hydrogen gas and the mixture is stirred under a hydrogen atmosphere (or with a hydrogen donor like formic acid) at room temperature for 12-24 hours.[1][2][3]

• The reaction mixture is filtered through Celite to remove the catalyst, and the filtrate is concentrated under reduced pressure.

• The crude product is purified by recrystallization or chromatography to afford the final C-nucleoside.

Visualizations

Caption: Overall workflow for the synthesis of a C-nucleoside.

Caption: Key transformations in the C-nucleoside synthesis.

Application Notes for Researchers

• Choice of Protecting Groups: While benzyl groups are used in this protocol, other protecting groups such as silyl ethers (e.g., TBDMS) can also be employed for the ribose hydroxyls. The choice of protecting group strategy will depend on the specific chemistry of the heterocycle and the desired final product.

• Anomeric Selectivity: The reduction of the lactol intermediate can often lead to a mixture of α and β anomers. The stereoselectivity of this step is influenced by the nature of the substituents on the ribose ring, the reducing agent, and the Lewis acid used. Careful optimization of reaction conditions and chromatographic separation are often necessary to isolate the desired anomer.

• Heterocycle Lithiation: The lithiation of the heterocycle is a critical step. The position of lithiation must be controlled to ensure the correct regiochemistry of the C-glycosidic bond. The choice of the protecting group on the heterocycle (e.g., the p-tolylsulfonyl group in this example) can direct the lithiation to the desired position.

• Deprotection Conditions: Catalytic hydrogenation is a clean and efficient method for benzyl group removal.[1][2][3] However, in some cases, the heterocycle may be sensitive to reduction. In such instances, alternative deprotection methods, such as transfer hydrogenolysis with a milder hydrogen donor (e.g., formic acid or ammonium formate), can be employed.[1][3]

• Scope and Limitations: The described synthetic strategy is versatile and can be adapted for the synthesis of a wide variety of C-nucleosides by changing the heterocyclic coupling partner. However, the synthesis of highly functionalized or sensitive heterocycles and their subsequent lithiation can be challenging.

This application note provides a comprehensive overview and detailed protocols for a representative synthesis of a C-nucleoside, highlighting the key transformations and considerations for researchers in the field of medicinal chemistry and drug development.

References

• 1. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 2. Facile deprotection of O-Cbz-protected nucleosides by hydrogenolysis: an alternative to O-benzyl ether-protected nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Notes & Optimization

Technical Support Center: Optimizing LC Gradient for 2',3'-O-Isopropylideneadenosine-13C5 Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the liquid chromatography (LC) separation of 2',3'-O-Isopropylideneadenosine and its isotopically labeled form, 2',3'-O-Isopropylideneadenosine-13C5.

Frequently Asked Questions (FAQs)

Q1: What is the main challenge in separating 2',3'-O-Isopropylideneadenosine and its 13C5 labeled analogue?

The primary challenge lies in the polar nature of these molecules.[1] Traditional reversed-phase chromatography using C18 columns often provides insufficient retention for polar compounds, leading to poor resolution and elution near the solvent front.[2] The isopropylidene group adds some non-polar character, but the overall molecule remains highly polar. Therefore, specialized chromatographic techniques are often required.

Q2: What chromatographic mode is recommended for this separation?

Hydrophilic Interaction Liquid Chromatography (HILIC) is a highly effective technique for separating polar compounds like nucleosides and their derivatives.[3][4] HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent, which promotes the retention of polar analytes. Reversed-phase chromatography with specialized "aqueous" C18 columns that are designed to prevent phase collapse in highly aqueous mobile phases can also be considered.

Q3: How does the 13C5 isotopic label affect the chromatographic separation?

In general, isotopic labels like 13C5 do not significantly alter the chromatographic retention time of a molecule under typical HPLC conditions. The physicochemical properties that govern retention (e.g., polarity, hydrophobicity) are minimally affected by the change in isotopic composition. However, the goal is typically to separate the labeled compound from any unlabeled counterpart or other impurities, which requires a highly efficient and optimized method.

Q4: What are the key parameters to optimize for a successful separation?

The critical parameters for optimizing the LC gradient include:

• Column Chemistry: Selecting an appropriate stationary phase (e.g., HILIC with amide, zwitterionic, or unbonded silica phases).

• Mobile Phase Composition: The type and concentration of the organic solvent (typically acetonitrile for HILIC), the aqueous component, and any additives or buffers.

• Gradient Profile: The shape and steepness of the gradient.

• Flow Rate: To ensure optimal efficiency and resolution.

• Column Temperature: Can influence selectivity and peak shape.

Troubleshooting Guide

This guide addresses common issues encountered during the separation of 2',3'-O-Isopropylideneadenosine-13C5.

Issue 1: Poor Retention / Peak Eluting at or Near the Void Volume

Possible Causes:

• Inappropriate Column Choice: A standard C18 column is likely not providing enough retention for this polar analyte.

• Mobile Phase is too "Strong": In reversed-phase, the aqueous content might be too low. In HILIC, the water content might be too high in the initial conditions.

• Incorrect Chromatographic Mode: The selected mode (e.g., reversed-phase) may not be suitable.

Solutions:

Solution	Detailed Steps
Switch to HILIC	Select a HILIC column (e.g., Amide, Zwitterionic, or bare silica). These columns are specifically designed for retaining polar compounds.
Optimize HILIC Mobile Phase	Start with a high percentage of organic solvent (e.g., 95% acetonitrile) and a low percentage of aqueous buffer. This will maximize retention in HILIC mode.
Use a Polar-Embedded RP Column	If sticking with reversed-phase, use a column with a polar-embedded group. These are more stable in highly aqueous mobile phases and offer better retention for polar analytes.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Possible Causes:

• Secondary Interactions: The analyte may be interacting with active sites (e.g., residual silanols) on the column packing material.

• Column Overload: Injecting too much sample can lead to peak distortion.[5]

• Inappropriate Mobile Phase pH: The pH can affect the ionization state of the analyte and its interaction with the stationary phase.

• Injection Solvent Mismatch: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.[6]

Solutions:

Solution	Detailed Steps
Adjust Mobile Phase pH	Add a buffer to the mobile phase. For HILIC, ammonium formate or ammonium acetate at a concentration of 10-20 mM is common. Experiment with a pH that ensures the analyte is in a single ionic state.
Modify Mobile Phase	For reversed-phase, adding a small amount of an alternative solvent or an ion-pairing agent (if not using MS) can sometimes improve peak shape.
Reduce Injection Volume/Concentration	Perform a dilution series of your sample to determine if the poor peak shape is due to mass overload.
Match Injection Solvent	Dissolve the sample in the initial mobile phase or a weaker solvent. For HILIC, this means a high organic content.

Issue 3: Inadequate Resolution Between Analytes

Possible Causes:

• Suboptimal Gradient Profile: The gradient may be too steep, not allowing enough time for separation.

• Incorrect Column Chemistry: The chosen stationary phase may not have the right selectivity for the compounds of interest.

• Insufficient Column Efficiency: This could be due to an old column, a high flow rate, or extra-column dead volume.

Solutions:

Solution	Detailed Steps
Optimize the Gradient	Decrease the gradient slope (i.e., make it shallower) to increase the separation window.[7] Introduce isocratic holds at certain points in the gradient to improve the resolution of closely eluting peaks.
Screen Different HILIC Columns	Test HILIC columns with different stationary phases (e.g., amide vs. zwitterionic) as they can offer different selectivities for nucleoside analogues.
Reduce Flow Rate	Lowering the flow rate can increase column efficiency and improve resolution, though it will increase the run time.
Check for Dead Volume	Ensure all tubing and connections are appropriate for the HPLC system to minimize extra-column band broadening.

Experimental Protocols

Starting HILIC Method for 2',3'-O-Isopropylideneadenosine-13C5

This protocol is a recommended starting point for method development. Optimization will likely be required.

Parameter	Recommended Condition
LC System	UHPLC or HPLC system
Column	HILIC Amide Column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	95% B to 50% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Sample Diluent	90% Acetonitrile / 10% Water
Detector	UV (260 nm) or Mass Spectrometer

Gradient Profile Table

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	5	95
10.0	50	50
10.1	5	95
15.0	5	95

Visualizations

Caption: A logical workflow for troubleshooting common LC separation issues.

Caption: Principle of polar analyte retention in HILIC.

References

• 1. hplc.eu [hplc.eu]
• 2. | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 3. Gradient enhanced-fluidity liquid hydrophilic interaction chromatography of ribonucleic acid nucleosides and nucleotides: A "green" technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 7. orbi.uliege.be [orbi.uliege.be]

Technical Support Center: Troubleshooting Low Signal Intensity of 2',3'-O-Isopropylideneadenosine-13C5 in Mass Spectrometry

Welcome to the technical support center for troubleshooting issues related to the mass spectrometry (MS) analysis of 2',3'-O-Isopropylideneadenosine-13C5. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve low signal intensity during their experiments.

Frequently Asked Questions (FAQs)

Q1: I am not seeing any signal, or a very weak signal, for my 2',3'-O-Isopropylideneadenosine-13C5 standard. Where should I start troubleshooting?

A1: A complete loss or significant lack of signal can often be traced back to a few key areas. A systematic approach is crucial to identify the root cause. Start by verifying the fundamental components of your LC-MS system and the integrity of your sample.

Initial Checks:

• Standard Integrity: Ensure your 2',3'-O-Isopropylideneadenosine-13C5 standard is not degraded. Prepare a fresh solution from your stock.

• System Suitability: Before analyzing your experimental samples, inject a fresh, known standard to confirm that the instrument is performing as expected.[1]

• LC-MS System Check: Confirm that the LC pumps are primed and there are no air bubbles in the lines.[2] Check for any leaks in the system.[3] Ensure the mass spectrometer is properly tuned and calibrated according to the manufacturer's guidelines.[4]

A logical workflow for these initial checks is presented below.

Caption: Initial troubleshooting workflow for low signal. (Max Width: 760px)

Q2: My signal for 2',3'-O-Isopropylideneadenosine-13C5 is inconsistent or has poor peak shape. What could be the cause?

A2: Poor peak shape, such as broad or tailing peaks, can significantly reduce the apparent signal intensity (height) and lead to inaccurate quantification.[1] This issue is often related to chromatographic conditions or interactions within the LC system.

Potential Causes and Solutions:

• Column Contamination: Contaminants from previous injections can interfere with peak shape.[4]

  • Solution: Flush the column with a strong solvent or replace it if necessary.

• Inappropriate Mobile Phase: The pH and composition of the mobile phase are critical for good chromatography of nucleoside analogs.

  • Solution: Ensure the mobile phase pH is suitable for 2',3'-O-Isopropylideneadenosine. For adenosine-like compounds, a mobile phase containing a small amount of formic acid (e.g., 0.1-0.2%) in water and acetonitrile is often a good starting point for positive ion mode ESI.[5]

• Suboptimal Gradient: A poorly optimized gradient can lead to peak broadening.

  • Solution: Adjust the gradient slope and duration to ensure the analyte elutes as a sharp peak.

Q3: I suspect my low signal is due to inefficient ionization. How can I optimize the MS source settings for 2',3'-O-Isopropylideneadenosine-13C5?

A3: Optimizing the ion source parameters is critical for maximizing the signal intensity.[1] Electrospray ionization (ESI) is a common technique for adenosine and its analogs, typically in positive ion mode.[5]

Key Parameters to Optimize:

• Ionization Mode: While positive ion mode is common for adenosine compounds, it is recommended to test both positive and negative modes to determine which provides the best signal-to-noise ratio for your specific conditions and instrument.[1]

• Source Parameters: Fine-tuning settings such as capillary voltage, source temperature, and gas flows (nebulizer and drying gas) can significantly impact ionization efficiency.[1][6] It is advisable to perform a direct infusion of the standard to optimize these parameters.

• Cone/Fragmentor Voltage: This voltage can influence the extent of in-source fragmentation. A balance must be struck between desolvation and preventing excessive fragmentation of the precursor ion.[6]

Table 1: Typical Starting ESI Parameters for Adenosine Analogs

Parameter	Typical Range (Positive Ion Mode)	Purpose
Capillary Voltage	3.0 - 4.5 kV	Promotes the formation of charged droplets.
Source Temperature	100 - 150 °C	Aids in the desolvation of droplets.[6]
Desolvation Gas Temp.	250 - 400 °C	Facilitates solvent evaporation.
Nebulizer Gas Flow	Instrument Dependent	Assists in droplet formation.
Drying Gas Flow	Instrument Dependent	Helps in solvent evaporation from droplets.
Cone/Fragmentor Voltage	20 - 60 V	Can be optimized to minimize adducts and control fragmentation.[6]

Q4: Could adduct formation be reducing the signal of my primary [M+H]+ ion?

A4: Yes, the formation of adducts with salts present in the sample or mobile phase (e.g., sodium, potassium) can distribute the ion current among several species, thereby reducing the intensity of your target protonated molecule ([M+H]+).

Common Adducts and Mitigation:

• Identify Adducts: Look for ions corresponding to [M+Na]+, [M+K]+, or [M+NH4]+ in your mass spectrum.

• Use High-Purity Solvents: Ensure you are using LC-MS grade solvents and additives to minimize salt contamination.

• Optimize In-Source CID: Carefully increasing the in-source collision-induced dissociation (CID) or cone voltage can sometimes help to break up adducts, though excessive energy can lead to unwanted fragmentation.[7]

Table 2: Common Adducts in Positive Ion ESI

Adduct Ion	Mass Difference from [M]
[M+H]+	+1.0078 Da
[M+NH4]+	+18.0344 Da
[M+Na]+	+22.9898 Da
[M+K]+	+38.9637 Da

Data sourced from common knowledge in mass spectrometry.

Q5: I am observing unexpected fragmentation or instability of my molecule. Is 2',3'-O-Isopropylideneadenosine-13C5 known to be unstable in the MS source?

A5: Nucleosides and their analogs can be susceptible to in-source fragmentation, which can reduce the abundance of the precursor ion.[1] A common fragmentation pathway for adenosine-like molecules is the loss of the ribose or protected ribose moiety, resulting in a signal corresponding to the adenine base. For 2',3'-O-Isopropylideneadenosine-13C5, this would be the 13C5-labeled adenine.

Troubleshooting Fragmentation:

• Lower Source Energy: Reduce the source temperature and cone/fragmentor voltage to provide gentler ionization conditions.[7]

• Check for Contamination: Highly acidic or basic contaminants can sometimes promote degradation.

• Analyze Fragmentation: The fragmentation pattern can provide valuable structural information. The primary fragments to look for would be related to the loss of the isopropylidene-ribose group.

The logical flow for diagnosing and mitigating these issues is visualized below.

Caption: Workflow for adduct and fragmentation issues. (Max Width: 760px)

Experimental Protocols

Protocol 1: Direct Infusion Analysis for MS Parameter Optimization

This protocol is designed to optimize MS source parameters without the influence of the LC system.

Objective: To find the optimal source settings for maximizing the signal of 2',3'-O-Isopropylideneadenosine-13C5.

Materials:

• 2',3'-O-Isopropylideneadenosine-13C5 standard solution (e.g., 1 µg/mL).

• Syringe pump.

• Infusion solvent (typically 50:50 acetonitrile:water with 0.1% formic acid).

• Mass spectrometer.

Procedure:

• Prepare a 1 µg/mL solution of 2',3'-O-Isopropylideneadenosine-13C5 in the infusion solvent.

• Set up the syringe pump to deliver the solution at a low flow rate (e.g., 5-10 µL/min).

• Connect the syringe pump outlet directly to the mass spectrometer's ESI source.

• Set the mass spectrometer to acquire data in full scan mode, centered around the expected m/z of the protonated molecule.

• Begin the infusion and allow the signal to stabilize.

• Systematically adjust one source parameter at a time (e.g., capillary voltage, source temperature, gas flows) while monitoring the signal intensity of the target ion.

• Record the optimal value for each parameter that provides the highest and most stable signal.

• Once all parameters are optimized, save the new settings in your instrument method.

Protocol 2: Sample Preparation for Plasma Samples

This protocol provides a general method for extracting the analyte from a complex matrix like plasma.

Objective: To prepare a clean sample for LC-MS analysis, minimizing matrix effects.

Materials:

• Plasma sample containing 2',3'-O-Isopropylideneadenosine-13C5.

• Internal standard solution.

• Chilled methanol or acetonitrile (protein precipitation solvent).

• Vortex mixer.

• Centrifuge.

• Nitrogen evaporator (optional).

• Reconstitution solvent (e.g., 50:50 methanol:water).

Procedure:

• To 100 µL of plasma in a microcentrifuge tube, add the internal standard.

• Add 300 µL of chilled methanol.[1]

• Vortex the mixture vigorously for 2 minutes to precipitate proteins.

• Centrifuge the sample at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.[1]

• Carefully transfer the supernatant to a clean tube.

• (Optional) Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the reconstitution solvent.[1]

• Vortex briefly and transfer to an autosampler vial for injection.

References

• 1. benchchem.com [benchchem.com]
• 2. biotage.com [biotage.com]
• 3. cgspace.cgiar.org [cgspace.cgiar.org]
• 4. gmi-inc.com [gmi-inc.com]
• 5. Highly sensitive method for the determination of adenosine by LC-MS/MS-ESI: method validation and scope of application to a pharmacokinetic/pharmacodynamic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Optimisation of Heated Electrospray Ionisation Parameters to Minimise In‐Source Generated Impurities in the Analysis of Oligonucleotide Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Common impurities in commercial 2',3'-O-Isopropylideneadenosine and their removal

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 2',3'-O-Isopropylideneadenosine. This guide addresses common impurities and their removal to ensure the quality and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercial 2',3'-O-Isopropylideneadenosine?

A1: Commercial 2',3'-O-Isopropylideneadenosine can contain several process-related impurities. The most common include:

• Unreacted Starting Materials: Primarily unreacted adenosine.

• Over-reaction Byproducts: Such as 2',3',5'-di-O-isopropylideneadenosine, where a second isopropylidene group has been added to the 5'-hydroxyl position.

• Side-reaction Products: Acetylated derivatives, for instance, 5'-O-acetyl-2',3'-O-isopropylideneadenosine, can be present if acetic acid or related reagents are used during synthesis or workup.

• Residual Solvents: Solvents used during the synthesis and purification process, such as acetone, 2,2-dimethoxypropane, or ethyl acetate, may be present in trace amounts.

Q2: How can I detect the presence of these impurities in my sample?

A2: Several analytical techniques can be employed to assess the purity of your 2',3'-O-Isopropylideneadenosine:

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method is highly effective for separating the desired product from polar impurities like adenosine and less polar byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can help identify and quantify impurities by comparing the spectrum of your sample to a reference spectrum of pure 2',3'-O-Isopropylideneadenosine.[1] Characteristic signals for the isopropylidene methyl groups and the ribose protons can be used for identification.

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively assess purity and monitor the progress of purification. A typical mobile phase for TLC analysis is a mixture of dichloromethane and methanol.

Q3: What is a typical purity level for commercial 2',3'-O-Isopropylideneadenosine?

A3: The purity of commercial 2',3'-O-Isopropylideneadenosine can vary between suppliers and batches. It is common to find purities of around 98% as determined by HPLC. However, the remaining percentage can consist of the impurities mentioned above, which may interfere with sensitive downstream applications.

Troubleshooting Guides

Issue 1: Presence of Unreacted Adenosine

Symptoms:

• A more polar spot is observed on a TLC plate compared to the main product spot.

• An additional set of peaks corresponding to adenosine is observed in the HPLC chromatogram.

• Broad signals in the 1H NMR spectrum, particularly in the ribose and aromatic regions, that do not correspond to the product.

Root Cause:

• Incomplete reaction during the isopropylidenation of adenosine.

Solution: Purification by Recrystallization

This method is effective for removing the more polar unreacted adenosine.

Experimental Protocol:

• Dissolution: Dissolve the crude 2',3'-O-Isopropylideneadenosine in a minimum amount of a suitable hot solvent. A mixture of methanol and water is often effective.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in an ice bath or refrigerator to induce crystallization of the pure product.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Expected Outcome: A significant reduction in the amount of unreacted adenosine, leading to a higher purity product.

Issue 2: Presence of Di-isopropylideneadenosine and Other Non-polar Impurities

Symptoms:

• A less polar spot is observed on a TLC plate.

• Peaks with longer retention times appear in the reversed-phase HPLC chromatogram.

• Additional signals in the 1H NMR spectrum, potentially indicating the presence of a second isopropylidene group.

Root Cause:

• Over-reaction during the synthesis, leading to the protection of the 5'-hydroxyl group.

Solution: Purification by Flash Column Chromatography

Flash column chromatography is an effective technique for separating compounds with different polarities.[2][3][4][5][6]

Experimental Protocol:

• Column Packing: Pack a glass column with silica gel (200-400 mesh) using a suitable solvent system (e.g., a gradient of methanol in dichloromethane).

• Sample Loading: Dissolve the crude product in a minimal amount of the initial mobile phase or a stronger solvent and load it onto the column. Alternatively, the sample can be dry-loaded by adsorbing it onto a small amount of silica gel.

• Elution: Start the elution with a less polar solvent system and gradually increase the polarity.

• Fraction Collection: Collect fractions and monitor them by TLC or HPLC to identify the fractions containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation: Impurity Profile Before and After Purification

The following table summarizes a hypothetical impurity profile of a commercial batch of 2',3'-O-Isopropylideneadenosine before and after applying the recommended purification methods.

Impurity	Typical Level (Before Purification)	Level after Recrystallization	Level after Flash Chromatography
Adenosine	1-2%	< 0.1%	0.5-1%
Di-isopropylideneadenosine	0.5-1%	0.5-1%	< 0.2%
5'-O-acetyl-2',3'-O-isopropylideneadenosine	< 0.5%	< 0.5%	< 0.1%
2',3'-O-Isopropylideneadenosine (Purity)	~97%	>99%	>99%

Note: The actual impurity levels can vary. It is always recommended to analyze the purity of the starting material and the purified product.

Workflow and Logic Diagrams

Diagram 1: Troubleshooting Logic for Impurity Removal

Caption: Troubleshooting workflow for purifying commercial 2',3'-O-Isopropylideneadenosine.

Diagram 2: Experimental Workflow for Purification

Caption: General experimental workflows for the purification of 2',3'-O-Isopropylideneadenosine.

References

• 1. 2',3'-O-Isopropylideneadenosine(362-75-4) 1H NMR spectrum [chemicalbook.com]
• 2. Purification [chem.rochester.edu]
• 3. Purification [chem.rochester.edu]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 6. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Synthesis of 2',3'-O-Isopropylideneadenosine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 2',3'-O-Isopropylideneadenosine. It offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help improve reaction yields and purity.

Troubleshooting Guide

Low yields and unexpected side products are common challenges in the synthesis of 2',3'-O-Isopropylideneadenosine. This guide addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Incomplete reaction	- Ensure the reaction is stirred vigorously to maintain a homogeneous mixture.- Extend the reaction time. Monitor the reaction progress using Thin Layer Chromatography (TLC).- Increase the reaction temperature cautiously, as excessive heat can lead to degradation.
Moisture in reagents or glassware	- Use anhydrous solvents. Dry solvents using appropriate methods like distillation over a drying agent or by using molecular sieves.[1]- Flame-dry all glassware before use to remove any adsorbed water.- Handle hygroscopic reagents in a glove box or under an inert atmosphere (e.g., argon or nitrogen).
Degradation of starting material or product	- Ensure the acid catalyst is neutralized promptly during workup to prevent deprotection of the isopropylidene group.- Avoid prolonged heating or exposure to strong acids.
Inefficient purification	- Optimize the solvent system for column chromatography to ensure good separation of the product from impurities.- Ensure the crude product is completely dry before purification.

Issue 2: Presence of Multiple Spots on TLC, Including Starting Material

Possible Cause	Troubleshooting Steps
Reaction has not gone to completion	- See "Incomplete reaction" under Issue 1.
Formation of side products	- 5'-O-substituted byproduct: This can occur if the 5'-hydroxyl group reacts. While less reactive, it can be an issue. Consider using a protecting group for the 5'-hydroxyl if this becomes a significant problem.- Di-isopropylidene adenosine: Formation of this byproduct is less common under standard conditions but can occur with a large excess of the acetal-forming reagent and prolonged reaction times.
Deprotection during workup or purification	- Neutralize the reaction mixture carefully after completion. A mild base like sodium bicarbonate is recommended.- Use a neutral or slightly basic solvent system for chromatography if the product shows instability on silica gel.

Logical Troubleshooting Workflow

Caption: A flowchart for troubleshooting low yield in 2',3'-O-Isopropylideneadenosine synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the role of the acid catalyst in this reaction?

A1: The acid catalyst, typically p-toluenesulfonic acid (p-TsOH) or a strong acid ion-exchange resin, protonates the acetone or 2,2-dimethoxypropane, making it a better electrophile. This activated species then reacts with the cis-diol of the ribose ring of adenosine to form the five-membered cyclic acetal (isopropylidene group).

Q2: Why is 2,2-dimethoxypropane often preferred over acetone?

A2: 2,2-dimethoxypropane reacts with the catalytic acid to form the same electrophilic intermediate as acetone but also produces methanol as a byproduct, which is less likely to interfere with the reaction. When using acetone, water is formed as a byproduct, which can shift the equilibrium of the reaction backward, leading to lower yields.

Q3: Can I use other solvents besides acetone or DMF?

A3: While acetone can serve as both a reagent and a solvent, other anhydrous, non-protic solvents like N,N-dimethylformamide (DMF) can also be used, particularly when using 2-methoxypropene as the isopropylidene source.[2] The choice of solvent can influence reaction rate and solubility of the starting adenosine.

Q4: How can I effectively remove the acid catalyst after the reaction?

A4: The acid catalyst can be neutralized by adding a mild inorganic base, such as sodium bicarbonate or potassium carbonate, until the solution is neutral.[3] Alternatively, if an ion-exchange resin is used as the catalyst, it can be simply filtered off.

Q5: What is the typical melting point of 2',3'-O-Isopropylideneadenosine?

A5: The reported melting point for 2',3'-O-Isopropylideneadenosine is in the range of 221-222 °C.[4]

Experimental Protocols

Protocol 1: Synthesis using 2,2-Dimethoxypropane

This protocol is a common and effective method for the synthesis of 2',3'-O-Isopropylideneadenosine.

Materials:

• Adenosine

• Anhydrous Acetone

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Sodium bicarbonate

• Dichloromethane (DCM)

• Methanol (MeOH)

Procedure:

• Suspend adenosine (1 equivalent) in anhydrous acetone.

• Add 2,2-dimethoxypropane (3-5 equivalents).

• Add a catalytic amount of p-TsOH·H₂O (0.05-0.1 equivalents).

• Stir the mixture at room temperature and monitor the reaction by TLC (e.g., using 10:1 DCM:MeOH as eluent). The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, quench the reaction by adding solid sodium bicarbonate and stir for 15-20 minutes.

• Filter the mixture to remove the solids.

• Evaporate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of methanol in dichloromethane (e.g., 2% to 10% MeOH in DCM) to afford pure 2',3'-O-Isopropylideneadenosine as a white solid.

Synthesis and Purification Workflow

Caption: A standard workflow for the synthesis and purification of 2',3'-O-Isopropylideneadenosine.

Data Presentation

Table 1: Comparison of Reaction Conditions and Reported Yields

Isopropylidene Source	Catalyst	Solvent	Temperature	Typical Reaction Time	Reported Yield Range
2,2-Dimethoxypropane	p-TsOH	Acetone	Room Temp.	2-4 hours	80-95%
Acetone	p-TsOH	Acetone	Room Temp.	4-8 hours	60-80%
2-Methoxypropene	p-TsOH	DMF	Room Temp. to 70°C	1-4 hours	90-95%[2]

Note: Yields are highly dependent on the scale of the reaction, purity of reagents, and efficiency of the workup and purification steps. The use of anhydrous conditions is critical for achieving higher yields.[1]

References

• 1. trilinkbiotech.com [trilinkbiotech.com]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]

Stability of 2',3'-O-Isopropylideneadenosine-13C5 in different storage conditions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 2',3'-O-Isopropylideneadenosine-13C5. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid 2',3'-O-Isopropylideneadenosine-13C5?

A1: For long-term stability, solid 2',3'-O-Isopropylideneadenosine-13C5 should be stored in a dry, cool, and well-ventilated place.[1] The recommended storage temperature is between 10°C and 25°C.[2] It is also advisable to keep the container tightly closed and protected from light and oxidizing agents.[1][3]

Q2: How should I store 2',3'-O-Isopropylideneadenosine-13C5 once it is dissolved in a solvent?

A2: The stability of 2',3'-O-Isopropylideneadenosine-13C5 in solution is dependent on the solvent, pH, and storage temperature. For short-term storage, it is recommended to use anhydrous solvents and store at -20°C. For aqueous solutions, use a buffer with a neutral to slightly basic pH and store at -20°C or below. Avoid acidic conditions, as they can lead to hydrolysis of the isopropylidene group and the glycosidic bond.[4]

Q3: What are the primary degradation pathways for 2',3'-O-Isopropylideneadenosine-13C5?

A3: The most common degradation pathway for adenosine analogs is hydrolysis.[5] For 2',3'-O-Isopropylideneadenosine-13C5, this can involve two main reactions:

• Hydrolysis of the N-glycosidic bond: This is accelerated under acidic conditions and results in the cleavage of the bond between the adenine base and the ribose sugar, yielding adenine-13C5 and 2',3'-O-isopropylideneribose.[4][6]

• Hydrolysis of the isopropylidene group: This can also occur under acidic conditions, removing the protecting group to yield adenosine-13C5.

Below is a diagram illustrating a potential degradation pathway.

Potential degradation pathways for 2',3'-O-Isopropylideneadenosine-13C5.

Troubleshooting Guide

Problem: I am seeing unexpected peaks in my HPLC or LC-MS analysis.

• Possible Cause 1: Degradation of the compound.

  • Troubleshooting Steps:

    • Verify the pH of your sample and mobile phase. Acidic conditions can cause hydrolysis. Adenosine analogs are generally more stable at neutral or basic pH.[4]

    • Ensure your sample has been stored correctly (see storage recommendations above).

    • Analyze a freshly prepared sample to compare with the stored sample.

    • Characterize the unexpected peaks by mass spectrometry to see if they correspond to expected degradation products like Adenosine-13C5 or Adenine-13C5.

• Possible Cause 2: Contamination of the sample or solvent.

  • Troubleshooting Steps:

    • Run a blank injection of your solvent to check for contaminants.

    • Use fresh, high-purity solvents for sample preparation and mobile phases.

The following workflow can help troubleshoot stability issues:

A logical workflow for troubleshooting stability issues.

Stability Data

The following tables provide representative data on the stability of 2',3'-O-Isopropylideneadenosine-13C5 under various conditions. This data is intended for illustrative purposes.

Table 1: Stability in Aqueous Buffers at Different pH and Temperatures after 24 hours

pH	Temperature	Purity (%)
3.0	4°C	92%
3.0	25°C	85%
7.4	4°C	>99%
7.4	25°C	99%
9.0	4°C	>99%
9.0	25°C	>99%

Table 2: Stability in Different Solvents at 25°C after 7 days

Solvent	Purity (%)
DMSO	>99%
Methanol	98%
Acetonitrile	99%
Water (unbuffered)	97%

Experimental Protocols

Protocol: Stability Assessment of 2',3'-O-Isopropylideneadenosine-13C5 by HPLC-MS

This protocol outlines a method to assess the stability of 2',3'-O-Isopropylideneadenosine-13C5 under specific stress conditions.

1. Materials and Reagents:

• 2',3'-O-Isopropylideneadenosine-13C5

• HPLC-grade water, acetonitrile, and methanol

• Formic acid

• Ammonium acetate

• Buffers of desired pH

• HPLC system with a UV detector and coupled to a mass spectrometer (LC-MS)

• C18 HPLC column (e.g., Thermo Scientific Hypersil ODS, 250 mm length, 4.6 mm ID, 3 µm particle size)[7]

2. Sample Preparation:

• Prepare a stock solution of 2',3'-O-Isopropylideneadenosine-13C5 in a suitable solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL.

• For each condition to be tested (e.g., different pH, temperature, solvent), dilute the stock solution to a final concentration of 10 µg/mL in the respective stress solution.

• Incubate the samples under the desired conditions for the specified time points (e.g., 0, 24, 48, 72 hours).

• At each time point, take an aliquot of the sample and, if necessary, quench the degradation reaction by neutralizing the pH or freezing the sample at -80°C.

• Prior to injection, centrifuge the samples to remove any precipitates.[7]

3. HPLC-MS Analysis:

• Mobile Phase A: Water with 0.1% formic acid or 20 mM ammonium acetate, pH 5.4.[7][8]

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[7][8]

• Gradient Elution: A suitable gradient can be established to separate the parent compound from its degradation products. A representative gradient is as follows:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-30 min: 95% to 5% B

• Flow Rate: 0.5 mL/min.[7]

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection:

  • UV detection at 260 nm.[7]

  • Mass spectrometry in positive ion mode, monitoring for the parent ion and expected degradation products.

4. Data Analysis:

• Quantify the peak area of 2',3'-O-Isopropylideneadenosine-13C5 at each time point.

• Calculate the percentage of the compound remaining relative to the initial time point (t=0).

• Identify degradation products by their mass-to-charge ratio and fragmentation patterns.

The experimental workflow is summarized in the diagram below:

An experimental workflow for a stability study.

References

• 1. fishersci.com [fishersci.com]
• 2. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 3. 2',3'-O-Isopropylideneadenosine, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 4. Stability of 2-chloro-2'-deoxyadenosine at various pH and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stability study of selected adenosine nucleosides using LC and LC/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An Overview of Chemical Processes That Damage Cellular DNA: Spontaneous Hydrolysis, Alkylation, and Reactions with Radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nucleoside analysis with high performance liquid chromatography (HPLC) [protocols.io]
• 8. protocols.io [protocols.io]

Preventing degradation of 2',3'-O-Isopropylideneadenosine during reaction workup

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of 2',3'-O-Isopropylideneadenosine during reaction workups.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 2',3'-O-Isopropylideneadenosine degradation during reaction workup?

The primary cause of degradation is the acid-catalyzed hydrolysis of the 2',3'-O-isopropylidene group. This acetal protecting group is highly sensitive to acidic conditions, which can lead to its premature removal and the formation of adenosine.

Q2: Under what pH conditions is 2',3'-O-Isopropylideneadenosine stable?

Q3: Can I use a strong base to wash my organic layer containing 2',3'-O-Isopropylideneadenosine?

While the isopropylidene group is stable to bases, strong bases like sodium hydroxide should be used with caution. Depending on the other functional groups present in your molecule of interest, strong bases could potentially cause other unwanted side reactions. A mild basic wash, such as saturated sodium bicarbonate solution, is generally recommended.[1][2][3][4]

Q4: How can I monitor the stability of 2',3'-O-Isopropylideneadenosine during my experiments?

The stability of 2',3'-O-Isopropylideneadenosine can be monitored using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). By comparing the reaction mixture to a standard of 2',3'-O-Isopropylideneadenosine and adenosine, you can quickly assess if any degradation has occurred.

Troubleshooting Guide

This guide addresses specific issues that may arise during the workup of reactions involving 2',3'-O-Isopropylideneadenosine.

Issue	Possible Cause	Recommended Solution
Loss of product during aqueous workup.	The isopropylidene protecting group has been cleaved due to acidic conditions, and the more polar adenosine product has partitioned into the aqueous layer.	Neutralize any acidic reagents or byproducts before the aqueous workup. This can be achieved by adding a mild organic base like triethylamine or by carefully adding a saturated solution of sodium bicarbonate. Always use neutral or mildly basic aqueous solutions for washing. A saturated sodium bicarbonate solution is a good choice to neutralize any residual acid.[1][2][3][4]
Streaking or multiple spots on TLC after workup.	This could indicate a mixture of the desired product and the deprotected adenosine, suggesting partial degradation.	Ensure thorough neutralization. Check the pH of the aqueous layer after washing to confirm it is neutral or slightly basic.[1] Minimize contact time with aqueous solutions. Perform the extraction and washing steps as quickly as possible.
Low yield after purification by silica gel chromatography.	Residual acid on the silica gel can cause degradation of the product on the column.	Deactivate the silica gel before use. This can be done by pre-treating the silica gel with a solution of triethylamine in the eluent (e.g., 1% triethylamine in ethyl acetate/hexane). This will neutralize any acidic sites on the silica.
Product appears to be unstable during concentration on a rotary evaporator.	Co-distillation of volatile acids (e.g., acetic acid, trifluoroacetic acid) can create a localized acidic environment, leading to degradation.	Perform a neutralizing wash before concentration. Ensure all acidic components have been removed by washing with a saturated sodium bicarbonate solution before evaporating the solvent.

Data Presentation

Table 1: Qualitative pH Stability of 2',3'-O-Isopropylideneadenosine

This table summarizes the expected stability of the isopropylidene protecting group under different pH conditions based on general principles of acetal chemistry.

pH Range	Condition	Stability of Isopropylidene Group	Risk of Degradation
< 4	Strongly Acidic	Unstable	Very High
4 - 6	Weakly Acidic	Moderately Unstable	High
6 - 7	Near Neutral	Generally Stable	Low
> 7	Basic	Stable	Very Low

Experimental Protocols

Recommended General Workup Protocol for Reactions Involving 2',3'-O-Isopropylideneadenosine

This protocol is designed to minimize the risk of degradation by maintaining neutral to slightly basic conditions throughout the workup.

• Reaction Quenching & Neutralization:

  • Cool the reaction mixture to room temperature.

  • If the reaction was performed under acidic conditions or with acidic reagents, neutralize the mixture in situ before adding any aqueous solution. This can be done by the dropwise addition of a tertiary amine base such as triethylamine or diisopropylethylamine until the mixture is neutral (test with pH paper on a small, quenched aliquot). Alternatively, the reaction mixture can be diluted with an organic solvent and slowly added to a stirred, saturated aqueous solution of sodium bicarbonate.[2][4] Be cautious of gas evolution (CO2).[2][3]

• Liquid-Liquid Extraction:

  • Transfer the neutralized mixture to a separatory funnel.

  • If the reaction solvent is water-miscible (e.g., THF, acetonitrile), dilute the mixture with a water-immiscible organic solvent such as ethyl acetate or dichloromethane.

  • Add water or a saturated aqueous solution of sodium bicarbonate to the separatory funnel.

  • Gently shake the funnel, venting frequently to release any pressure.

  • Allow the layers to separate and drain the aqueous layer.

• Washing the Organic Layer:

  • Wash the organic layer sequentially with:

    • Saturated aqueous sodium bicarbonate solution (2 x volume of organic layer).[1][2][3][4]

    • Brine (saturated aqueous sodium chloride solution) (1 x volume of organic layer) to remove dissolved water.

  • During each wash, shake gently and allow the layers to fully separate.

• Drying and Concentration:

  • Drain the organic layer into a clean flask.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Monitoring:

  • At each key step (after neutralization, after washing), it is advisable to take a small aliquot of the organic layer and analyze it by TLC or HPLC to ensure the integrity of the 2',3'-O-Isopropylideneadenosine.

Visualizations

Caption: Acid-catalyzed degradation pathway of 2',3'-O-Isopropylideneadenosine.

Caption: Recommended workflow for the workup of 2',3'-O-Isopropylideneadenosine.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]

Mass spectrometry fragmentation pattern of 2',3'-O-Isopropylideneadenosine-13C5

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2',3'-O-Isopropylideneadenosine-13C5 in mass spectrometry applications.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Poor or No Signal for 2',3'-O-Isopropylideneadenosine-13C5

• Question: I am not observing the expected molecular ion peak for my 13C5-labeled compound. What are the potential causes and solutions?

  Answer: Several factors can contribute to poor signal intensity.[1] Consider the following troubleshooting steps:

  • Sample Preparation:

    • Concentration: Ensure your sample is at an appropriate concentration. If it is too dilute, the signal may be too weak to detect. Conversely, overly concentrated samples can lead to ion suppression.[1]

    • Storage and Handling: Verify that the compound has been stored under the recommended conditions to prevent degradation. Prepare fresh working solutions and avoid multiple freeze-thaw cycles.[2]

  • Instrumentation and Method:

    • Ionization Source: Electrospray ionization (ESI) is commonly used for nucleosides.[3][4] Ensure the ESI source is clean and functioning optimally. Experiment with both positive and negative ion modes, although positive mode is typical for observing protonated molecules.

    • Mass Spectrometer Calibration: Regular tuning and calibration of the mass spectrometer are crucial for optimal performance and mass accuracy.[1]

    • Method Parameters: Optimize the ionization efficiency by adjusting parameters such as spray voltage, capillary temperature, and gas flow rates.

Issue 2: Unexpected Peaks in the Mass Spectrum

• Question: My mass spectrum shows peaks that I cannot attribute to the expected fragmentation of 2',3'-O-Isopropylideneadenosine-13C5. What could be the origin of these peaks?

  Answer: The presence of unexpected peaks can arise from several sources:

  • Contamination: Ensure all solvents, vials, and equipment are clean. Contaminants from the sample matrix or sample preparation steps can introduce extraneous peaks.

  • In-source Fragmentation or Back-Exchange: For some isotopically labeled compounds, particularly those with deuterium labels, in-source fragmentation or back-exchange can occur.[2] While less common with 13C labels, it's a possibility to consider.

  • Adduct Formation: Nucleosides can form adducts with salts present in the mobile phase or sample, such as sodium ([M+Na]+) or potassium ([M+K]+).[5]

Issue 3: Inaccurate Mass Measurement

• Question: The measured mass of my compound is not matching the theoretical mass. How can I troubleshoot this?

  Answer: Inaccurate mass measurements can compromise compound identification.[1]

  • Mass Calibration: The most common cause of mass inaccuracy is improper calibration. Perform a mass calibration across your m/z range of interest using an appropriate calibration standard.[1]

  • Instrument Maintenance: Ensure the mass spectrometer is well-maintained. Contamination or instrument drift can negatively impact mass accuracy.[1]

Frequently Asked Questions (FAQs)

• Question: What is the expected molecular weight of 2',3'-O-Isopropylideneadenosine-13C5?

  Answer: The molecular formula for the unlabeled compound is C13H17N5O4, with a molecular weight of approximately 307.31 g/mol .[6][7] The 13C5-labeled variant, with five 13C atoms, will have a molecular weight of approximately 312.31 g/mol .

• Question: What are the major fragmentation pathways for protonated nucleosides like 2',3'-O-Isopropylideneadenosine?

  Answer: A characteristic fragmentation pathway for protonated nucleosides is the cleavage of the N-C glycosidic bond, which separates the molecule into the protonated nucleobase and the sugar moiety.[8][9] Further fragmentation of the sugar can also occur.

• Question: How does the 13C5 labeling affect the fragmentation pattern?

  Answer: The 13C5 label is on the ribose sugar part of the molecule. Therefore, any fragment containing the sugar moiety will have a mass shift of +5 Da compared to the unlabeled compound. The mass of the adenosine base fragment will remain unchanged.

• Question: Can I use the same liquid chromatography method for both the labeled and unlabeled compound?

  Answer: Yes, as the 13C labeling does not significantly alter the physicochemical properties of the molecule, the same chromatographic conditions should be suitable for both the labeled and unlabeled analogs.

Predicted Fragmentation Data

The following table summarizes the predicted m/z values for the key ions of both unlabeled 2',3'-O-Isopropylideneadenosine and its 13C5 labeled analog in positive ion mode ESI-MS.

Ion Description	Unlabeled m/z (Predicted)	2',3'-O-Isopropylideneadenosine-13C5 m/z (Predicted)	Notes
Protonated Molecular Ion [M+H]+	308.1	313.1	The parent ion.
Protonated Adenine Base [BH2]+	136.1	136.1	Result of glycosidic bond cleavage. The mass is unchanged as the label is on the sugar.
Sugar Moiety Fragment	173.1	178.1	The remaining sugar portion after glycosidic bond cleavage.
Loss of Water from Sugar	155.1	160.1	A common fragmentation pathway for sugar-containing molecules.

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This protocol provides a general starting point for the analysis of 2',3'-O-Isopropylideneadenosine-13C5. Optimization may be required for your specific instrumentation and application.

• Sample Preparation:

  • Dissolve the compound in a suitable solvent (e.g., methanol or acetonitrile/water mixture) to a final concentration of 1 µg/mL.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Liquid Chromatography Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Full scan (m/z 100-400) and product ion scan of the precursor ion (m/z 313.1).

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Collision Energy: Optimize for the desired fragmentation (e.g., 10-30 eV).

Visualizations

Caption: A flowchart illustrating the key steps in the LC-MS/MS analysis of 2',3'-O-Isopropylideneadenosine-13C5.

Caption: Predicted major fragmentation pathways for protonated 2',3'-O-Isopropylideneadenosine-13C5.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Mass Spectrometry of Modified RNAs: Recent Developments (Minireview) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. lifesciencesite.com [lifesciencesite.com]
• 9. Evaluating the reproducibility of quantifying modified nucleosides from ribonucleic acids by LC–UV–MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purity Analysis of 2',3'-O-Isopropylideneadenosine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purity analysis of 2',3'-O-Isopropylideneadenosine by High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

HPLC Purity Analysis

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Peak Tailing	1. Column Overload: Injecting too concentrated a sample. 2. Secondary Interactions: Silanol groups on the column interacting with the basic adenosine moiety. 3. Column Degradation: Loss of stationary phase or contamination.	1. Dilute the sample: Reduce the concentration of the sample injected onto the column. 2. Modify Mobile Phase: Add a competitor, such as triethylamine (0.1%), to the mobile phase to block active silanol sites. Ensure the mobile phase pH is appropriate for the column. 3. Use a Guard Column: A guard column can protect the analytical column from strongly retained impurities.[1] 4. Replace the Column: If the column performance does not improve, it may need to be replaced.
Ghost Peaks	1. Contamination in the mobile phase or injection solvent. 2. Carryover from a previous injection. 3. Air bubbles in the system.	1. Use fresh, high-purity solvents: Prepare fresh mobile phase daily and use HPLC-grade solvents. 2. Implement a robust needle wash protocol: Use a strong solvent in the needle wash to remove all traces of the previous sample. 3. Degas the mobile phase: Ensure the mobile phase is properly degassed to prevent bubble formation.
Retention Time Shifts	1. Inconsistent mobile phase composition. 2. Fluctuations in column temperature. 3. Pump malfunction or leaks. [2]	1. Premix the mobile phase: If using a gradient, consider premixing the mobile phase to ensure consistent composition. 2. Use a column oven: Maintain a constant and consistent column temperature.[2] 3. System Check: Inspect the HPLC system for any leaks and ensure the pump is delivering a constant flow rate.[2][3]
Poor Resolution	1. Inappropriate mobile phase composition. 2. Column degradation.	1. Optimize the mobile phase: Adjust the organic-to-aqueous ratio or the pH of the mobile phase to improve separation. 2. Replace the column: A degraded column will lead to poor peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for 2',3'-O-Isopropylideneadenosine?

A1: A good starting point for the analysis of 2',3'-O-Isopropylideneadenosine is a reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water (or a buffer like ammonium acetate). UV detection at 254 nm or 260 nm is suitable for this compound.

Q2: How can I confirm the identity of the main peak in my chromatogram?

A2: The most reliable method is to inject a certified reference standard of 2',3'-O-Isopropylideneadenosine and compare the retention time with your sample peak. Alternatively, you can collect the fraction corresponding to the peak and analyze it by mass spectrometry or NMR.

Q3: What are the potential impurities I might see in my analysis?

A3: Potential impurities could include starting materials from the synthesis, by-products such as isomers, or degradation products like adenosine (formed by the loss of the isopropylidene group). Depurination, the cleavage of the bond between the purine base and the ribose sugar, can also occur under acidic conditions, leading to impurities.

Experimental Protocol: HPLC Purity Analysis

This protocol provides a general method for the purity analysis of 2',3'-O-Isopropylideneadenosine. Method optimization may be required.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of 2',3'-O-Isopropylideneadenosine.

• Dissolve in a suitable solvent (e.g., methanol or a mixture of mobile phase) to a final concentration of 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water with 0.1% Formic Acid B: Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 260 nm

3. Data Analysis:

• Integrate all peaks in the chromatogram.

• Calculate the area percentage of the main peak relative to the total area of all peaks to determine the purity.

Data Presentation

Table 1: HPLC Purity Analysis Data (Example)

Sample ID	Retention Time (min)	Peak Area	Area %
Main Compound	12.5	1,500,000	99.5
Impurity 1	8.2	5,000	0.3
Impurity 2	14.1	2,500	0.2

Experimental Workflow: HPLC Analysis

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Overcoming poor solubility of 2',3'-O-Isopropylideneadenosine in aqueous solutions

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to overcome the poor aqueous solubility of 2',3'-O-Isopropylideneadenosine.

Frequently Asked Questions (FAQs)

Q1: What is 2',3'-O-Isopropylideneadenosine and why is its aqueous solubility a challenge?

A1: 2',3'-O-Isopropylideneadenosine is a derivative of adenosine, a naturally occurring nucleoside.[1][2][3] The isopropylidene group protects the 2' and 3' hydroxyls of the ribose sugar, making the molecule more lipophilic (less water-soluble) than adenosine. This poor aqueous solubility can create significant challenges in experimental settings, particularly in biological assays that require the compound to be dissolved in aqueous buffers. This compound is often used as an intermediate in the synthesis of various nucleoside analogs for the development of antiviral and anticancer agents.[3][4]

Q2: What is the solubility of 2',3'-O-Isopropylideneadenosine in common laboratory solvents?

A2: The solubility varies significantly between aqueous and organic solvents. It is highly soluble in Dimethyl Sulfoxide (DMSO) but shows limited solubility in aqueous solutions. The table below summarizes available solubility data.

Solvent	Solubility	Concentration (mM)	Source
DMSO	≥ 100 mg/mL	325.40 mM	[1]
Dioxane	Soluble (Slightly)	Not Specified	[5]
Methanol	Soluble (Slightly)	Not Specified	[5]
Water	Poor / Limited	Not Specified	Inferred

Q3: How should I prepare and store stock solutions?

A3: Due to its high solubility, DMSO is the recommended solvent for preparing concentrated stock solutions.[1] For example, a 100 mM stock can be readily prepared.

Storage Recommendations for Stock Solutions in Solvent:

• -80°C: Use within 6 months.[1]

• -20°C: Use within 1 month.[1]

To avoid issues with repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[1]

Q4: My compound is a solid powder. How should it be stored?

A4: The solid powder form of 2',3'-O-Isopropylideneadenosine should be stored at -20°C for long-term stability (up to 3 years).[1] It can also be stored at 4°C for up to 2 years.[1]

Troubleshooting Poor Aqueous Solubility

This section provides detailed guides to address specific problems encountered during experiments.

Q5: My 2',3'-O-Isopropylideneadenosine powder will not dissolve in my aqueous buffer (e.g., PBS, TRIS). What are my options?

A5: Direct dissolution in aqueous buffers is often unsuccessful. The recommended approach is to first dissolve the compound in a suitable organic solvent to create a concentrated stock, which is then diluted into the aqueous medium. If this fails, other methods like pH adjustment or the use of complexing agents can be explored.

Caption: Workflow for selecting a solubility enhancement strategy.

Method 1: Using a Co-solvent (Primary Approach)

This strategy involves dissolving the compound in a water-miscible organic solvent before diluting it into your aqueous buffer. DMSO is the most common choice.

Experimental Protocol:

• Prepare Stock Solution: Weigh the required amount of 2',3'-O-Isopropylideneadenosine and dissolve it in a minimal amount of pure, anhydrous DMSO to create a high-concentration stock (e.g., 50-100 mM). Ensure the DMSO is newly opened, as hygroscopic (water-absorbed) DMSO can negatively impact solubility.[1]

• Vortex/Sonicate: Gently vortex or sonicate the solution in a water bath to ensure the compound is fully dissolved.

• Dilution: Add the DMSO stock solution dropwise to your vigorously stirring aqueous buffer to achieve the final desired concentration.

• Observation: Observe the solution for any signs of precipitation. The final concentration of DMSO should be kept as low as possible (typically <0.5%) to avoid affecting the biological system.

Method 2: pH Adjustment (Exploratory Approach)

The solubility of nucleoside analogs can be influenced by the pH of the solution.[6][7] This method involves systematically testing the solubility across a range of pH values.

Experimental Protocol:

• Prepare Buffers: Prepare a series of buffers with varying pH values (e.g., from pH 5 to pH 9).

• Dispense Compound: Add a small, known amount of 2',3'-O-Isopropylideneadenosine powder to a fixed volume of each buffer.

• Equilibrate: Agitate the samples (e.g., on a shaker) at a controlled temperature for several hours to allow them to reach equilibrium.

• Analyze: Centrifuge the samples to pellet any undissolved solid. Measure the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as HPLC or UV-Vis spectrophotometry, to determine the pH at which solubility is highest.

Method 3: Using Complexing Agents (Advanced Approach)

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules, like 2',3'-O-Isopropylideneadenosine, forming an inclusion complex that is water-soluble.[8][9][10]

Caption: Mechanism of cyclodextrin-mediated solubility enhancement.

Experimental Protocol (using Hydroxypropyl-β-cyclodextrin, HP-β-CD):

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer. Concentrations can range from 1% to 40% (w/v) depending on the required solubility enhancement.

• Add Compound: Add the 2',3'-O-Isopropylideneadenosine powder directly to the HP-β-CD solution.

• Complexation: Stir the mixture vigorously at room temperature for 24-48 hours. Gentle heating or sonication can sometimes accelerate the process.

• Clarification: After incubation, filter the solution through a 0.22 µm filter to remove any undissolved material. The resulting clear solution contains the solubilized drug-cyclodextrin complex.

Q6: I successfully dissolved my compound in DMSO, but it precipitates when I dilute it into my cell culture media. How can I fix this?

A6: This is a common issue when the final concentration of the compound exceeds its solubility limit in the final aqueous medium, even with a co-solvent.

Troubleshooting Steps:

• Reduce Final Concentration: The simplest solution is to work at a lower final concentration of 2',3'-O-Isopropylideneadenosine.

• Increase Co-solvent Percentage: Slightly increasing the final percentage of DMSO (e.g., from 0.1% to 0.5%) may keep the compound in solution. However, you must verify that this higher DMSO concentration is not toxic to your cells by running a vehicle control.

• Use Pluronic F-68 or other surfactants: Adding a small amount of a biocompatible surfactant, such as Pluronic F-68 (a type of poloxamer), to the final medium can help stabilize the compound and prevent precipitation.[11]

• Dilution Technique: Instead of adding the stock to a static volume of media, try adding the DMSO stock drop-by-drop into the media while it is being vortexed or rapidly stirred. This rapid mixing can prevent localized high concentrations that lead to precipitation.

Q7: How do I control for the effects of the solubilizing agents (DMSO, cyclodextrins, etc.) in my experiment?

A7: It is critical to run a "vehicle control" for every experiment. The vehicle control contains everything that your experimental sample contains except for the 2',3'-O-Isopropylideneadenosine.

Protocol for Vehicle Controls:

• For Co-solvent Method: Prepare a control sample that contains the same final concentration of the co-solvent (e.g., 0.5% DMSO) in the aqueous buffer as your test samples.

• For pH Adjustment Method: Prepare a control sample using the buffer at the selected pH, but without the compound. This controls for any effects of the pH itself on the biological system.

• For Complexation Method: Prepare a control sample containing the same concentration of the cyclodextrin (e.g., 5% HP-β-CD) in the buffer as your test samples.

By comparing the results of your test sample to the vehicle control, you can confidently attribute any observed effects to the 2',3'-O-Isopropylideneadenosine itself, rather than the solubilizing agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 2',3'-O-Isopropylideneadenosine, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 5. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
• 6. Impact of Ultrasound Treatment and pH-Shifting on Physicochemical Properties of Protein-Enriched Barley Fraction and Barley Protein Isolate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. electronicsandbooks.com [electronicsandbooks.com]
• 8. Cyclodextrin - Wikipedia [en.wikipedia.org]
• 9. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 10. Drug solubilization by complexation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Unlocking Potential Formulation Strategies for Poorly Soluble Molecules [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the LC-MS/MS Validation for Adenosine Quantification Using a Stable Isotope Labeled Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of adenosine, a critical signaling nucleoside, is paramount. This guide provides an objective comparison of the performance of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for adenosine analysis, highlighting the use of a stable isotope-labeled internal standard, conceptually represented by 2',3'-O-Isopropylideneadenosine-13C5. The guide includes supporting experimental data from various studies and detailed methodologies to assist in the establishment and validation of robust analytical protocols.

Comparison of Analytical Methods for Adenosine Quantification

The quantification of adenosine in biological matrices presents a significant analytical challenge due to its rapid metabolism and low endogenous concentrations.[1] While several methods exist, LC-MS/MS has emerged as the gold standard, offering superior sensitivity and specificity compared to other techniques.[2][3] Below is a comparative summary of common analytical methods.

Feature	LC-MS/MS	High-Performance Liquid Chromatography (HPLC) with UV Detection	Immunoassay (e.g., RIA)
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Separation by chromatography, detection by UV absorbance.	Antigen-antibody binding.
Specificity	Very High (based on precursor/product ion transitions).[4]	Moderate (risk of co-eluting interferences).	Moderate to High (potential for cross-reactivity).
Sensitivity	Very High (Lower Limit of Quantification (LLOQ) in the low ng/mL or nmol/L range).[1][4][5]	Low to Moderate.	High.
Linearity Range	Wide.[5]	Moderate.	Narrow.
Sample Throughput	High (with short run times).[4]	Moderate.	High.
Matrix Effects	Can be significant but can be compensated for with a suitable internal standard.[4]	Can be significant.	Can be significant.
Development Cost	High.	Moderate.	Moderate.
Operational Cost	High.	Low.	Moderate.

Studies have shown a good correlation between adenosine values measured by LC-MS/MS and HPLC; however, absolute concentrations can differ, with HPLC sometimes showing higher values, potentially due to co-eluting species.[6] A comparison between a gas chromatography-mass spectrometry (GC-MS) method and a radioimmunoassay (RIA) demonstrated no significant constant or proportional error between the two methods, though random error was noted in the RIA data.[7]

Detailed Experimental Protocol for LC-MS/MS Analysis of Adenosine

This protocol describes a representative LC-MS/MS method for the quantification of adenosine in plasma, adapted from validated methods and conceptually incorporating the use of an isotopically labeled internal standard like 2',3'-O-Isopropylideneadenosine-13C5. The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variations in sample processing and instrument response.[8]

Sample Preparation

Accurate measurement of adenosine is challenging due to its rapid metabolism.[1] Therefore, a "stop solution" is often employed during blood collection to inhibit enzymes responsible for adenosine formation and degradation.[1]

• Blood Collection: Collect blood directly into tubes containing a stop solution (e.g., a mixture of enzyme inhibitors like dipyridamole, EHNA, and protease inhibitors).[1]

• Plasma Preparation: Centrifuge the blood sample to separate the plasma.

• Protein Precipitation: To 100 µL of plasma, add the internal standard (e.g., 2',3'-O-Isopropylideneadenosine-13C5) and 300 µL of ice-cold acetonitrile to precipitate proteins.[9]

• Centrifugation: Vortex the mixture and centrifuge at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitated proteins.[9]

• Supernatant Transfer: Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.[2]

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for injection into the LC-MS/MS system.[2]

Liquid Chromatography

Chromatographic separation is typically achieved using a reversed-phase C18 column.[10]

• Column: Atlantis dC18 column or equivalent.[5]

• Mobile Phase A: 0.2% Formic Acid in Water.[5]

• Mobile Phase B: Acetonitrile.[5]

• Gradient: A gradient elution is employed to separate adenosine from other matrix components.

• Flow Rate: 0.50 mL/min.[5]

• Injection Volume: 5-10 µL.[10][11]

• Column Temperature: 35-40°C.[10][11]

Mass Spectrometry

Detection is performed using a triple quadrupole mass spectrometer in the positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).[4][11]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Adenosine: m/z 268.2 → 136.1.[4][11]

  • Internal Standard (conceptual for 2',3'-O-Isopropylideneadenosine-13C5): m/z 313.3 → 141.1 (hypothetical transition based on a +5 Da shift from the unlabeled adenosine fragment).

Performance Characteristics of a Validated LC-MS/MS Method for Adenosine

The following table summarizes typical performance characteristics of a validated LC-MS/MS method for adenosine quantification based on published data.

Parameter	Typical Performance
Linearity Range	0.48 to 1210 ng/mL.[5]
Lower Limit of Quantification (LLOQ)	0.48 ng/mL[5] or 2 nmol/L (approximately 0.53 ng/mL).[1]
Intra-day Precision (%CV)	2.32 - 12.7%.[5]
Inter-day Precision (%CV)	4.01 - 9.40%.[5]
Accuracy (% Bias)	Within ±15% of the nominal value.[4][11]
Recovery	96% to 114%.[2]

Visualizing the Experimental Workflow and Biological Context

To better understand the analytical process and the biological relevance of adenosine, the following diagrams are provided.

Caption: LC-MS/MS workflow for adenosine quantification.

Adenosine plays a crucial role in cellular signaling, primarily through its interaction with four G-protein coupled receptors (A1, A2A, A2B, and A3).[12][13] The extracellular levels of adenosine are tightly regulated by its synthesis from ATP and its clearance.[12]

Caption: Extracellular adenosine signaling and metabolism.

References

• 1. Accurate measurement of endogenous adenosine in human blood | PLOS One [journals.plos.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative analysis of adenosine using liquid chromatography/atmospheric pressure chemical ionization-tandem mass spectrometry (LC/APCI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Highly sensitive method for the determination of adenosine by LC-MS/MS-ESI: method validation and scope of application to a pharmacokinetic/pharmacodynamic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative analysis of adenosine: statistical comparison of radioimmunoassay and gas chromatography-mass spectrometry-selected ion monitoring methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. med.und.edu [med.und.edu]
• 11. Quantitative analysis of adenosine using Liquid Chromatography/Atmospheric Pressure Chemical Ionization - tandem Mass Spectrometry (LC/APCI-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Extracellular Adenosine Signaling in Molecular Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Internal Standards: 2',3'-O-Isopropylideneadenosine-13C5 vs. Adenosine-13C5 in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in precise quantitative analysis of adenosine, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of two stable isotope-labeled internal standards: 2',3'-O-Isopropylideneadenosine-13C5 and Adenosine-13C5. By examining their structural differences, stability, and potential performance in mass spectrometry-based assays, this document aims to inform the selection of the most suitable internal standard for your analytical needs.

The use of a stable isotope-labeled internal standard (SIL-IS) is a widely accepted strategy in quantitative mass spectrometry to correct for variability in sample preparation, chromatographic separation, and ionization efficiency.[1] An ideal SIL-IS should co-elute with the analyte and exhibit identical chemical and physical properties.[2] While both 2',3'-O-Isopropylideneadenosine-13C5 and Adenosine-13C5 are 13C-labeled analogs of adenosine, the presence of an isopropylidene protecting group on the former introduces key differences that can impact its performance as an internal standard.

Structural and Physicochemical Properties

A key differentiator between the two internal standards is the presence of the 2',3'-O-isopropylidene group in 2',3'-O-Isopropylideneadenosine-13C5. This modification, which protects the 2' and 3' hydroxyl groups of the ribose moiety, alters the molecule's polarity and molecular weight.

Property	Adenosine-13C5	2',3'-O-Isopropylideneadenosine-13C5
Molecular Formula	C5¹³C5H13N5O4	C10¹³C5H17N5O4
Molecular Weight	~272.2 g/mol [3]	~312.2 g/mol
Polarity	High	Reduced
Key Structural Feature	Unprotected ribose hydroxyls	2',3'-O-isopropylidene protecting group

Note: The molecular weights are approximate and based on the primary isotopologue.

The reduced polarity of 2',3'-O-Isopropylideneadenosine-13C5 due to the hydrophobic isopropylidene group will lead to different chromatographic behavior compared to the more polar adenosine. In reversed-phase liquid chromatography (RPLC), 2',3'-O-Isopropylideneadenosine-13C5 is expected to have a longer retention time than adenosine. Conversely, in hydrophilic interaction liquid chromatography (HILIC), it would likely elute earlier. This difference in retention time means that 2',3'-O-Isopropylideneadenosine-13C5 is not a co-eluting internal standard for adenosine, a critical consideration for accurate quantification.

Stability Considerations

The stability of an internal standard is crucial for reliable results. While both compounds are expected to have stable 13C isotopes, the lability of the isopropylidene protecting group in 2',3'-O-Isopropylideneadenosine-13C5 is a significant concern.

Isopropylidene ketals are known to be stable under basic and neutral conditions but are susceptible to hydrolysis under acidic conditions.[4] The rate of this hydrolysis is dependent on the pH and the specific structure of the ketal.[4] Standard mobile phases used in RPLC often contain acidic modifiers like formic acid or acetic acid to improve peak shape and ionization efficiency.[5] The acidic environment of the mobile phase and the ion source could potentially lead to the in-situ deprotection of 2',3'-O-Isopropylideneadenosine-13C5, converting it to adenosine-13C5. This would compromise the integrity of the internal standard and lead to inaccurate quantification.

A study on the stability of adenosine and its analogs using LC-MS indicated that modifications to the ribose moiety can influence the stability of the glycosidic bond.[6] While not directly examining the isopropylidene group, this suggests that alterations to the ribose can have unintended consequences on molecular stability during analysis.

Mass Spectrometry Performance

The performance of an internal standard in a mass spectrometer is evaluated based on its ionization efficiency and fragmentation pattern, particularly its stability in the ion source.

Ionization Efficiency:

The ionization efficiency of a molecule in electrospray ionization (ESI) is influenced by its physicochemical properties, including polarity and surface activity.[7] Protecting hydroxyl groups can in some cases enhance ESI response by increasing the compound's surface activity in the ESI droplet. However, without direct comparative data, it is difficult to definitively state whether the isopropylidene group would enhance or suppress the ionization of adenosine. Any significant difference in ionization efficiency between the analyte and the internal standard can introduce bias in the quantification.

In-Source Fragmentation:

Nucleosides are known to be susceptible to in-source fragmentation (ISF), where the glycosidic bond cleaves within the ESI source prior to reaching the mass analyzer.[7] This can lead to reduced sensitivity and accuracy. The protonation at the N3 position of the adenine base is a key factor in this fragmentation.[7] The proximity of the bulky isopropylidene group to the glycosidic bond in 2',3'-O-Isopropylideneadenosine-13C5 could potentially influence the protonation of the adenine ring and the stability of the glycosidic bond, although the precise effect is not documented in the available literature.

The primary fragmentation of adenosine in positive ion ESI-MS/MS typically involves the cleavage of the glycosidic bond to produce the protonated adenine fragment ion (m/z 136 for the unlabeled species). For an internal standard to be effective, its fragmentation pattern should ideally mirror that of the analyte. While the 13C-labeled adenine fragment from adenosine-13C5 would be shifted in mass, the fragmentation pathway remains the same. The fragmentation of 2',3'-O-Isopropylideneadenosine-13C5 would also likely involve the cleavage of the glycosidic bond, but the presence of the isopropylidene group could introduce additional fragmentation pathways or alter the relative abundance of fragments, complicating the analysis.

Experimental Protocols

For the accurate quantification of adenosine using a stable isotope-labeled internal standard, a validated LC-MS/MS method is essential. Below is a generalized experimental protocol.

Sample Preparation:

A generic sample preparation workflow for the extraction of adenosine from biological matrices would involve protein precipitation followed by solid-phase extraction or liquid-liquid extraction to remove interfering substances. The internal standard, either Adenosine-13C5 or 2',3'-O-Isopropylideneadenosine-13C5, should be added to the sample at the earliest stage of the preparation process to account for any analyte loss during extraction.

Liquid Chromatography:

• Column: A C18 reversed-phase column is commonly used for the separation of adenosine.

• Mobile Phase A: Water with an acidic modifier (e.g., 0.1% formic acid).

• Mobile Phase B: Acetonitrile or methanol with the same acidic modifier.

• Gradient: A gradient elution from a low to a high percentage of mobile phase B is typically employed to separate adenosine from other matrix components.

• Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

• Injection Volume: Typically 5-10 µL.

Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Adenosine: The transition from the protonated molecule [M+H]+ to the protonated adenine fragment.

  • Adenosine-13C5: The transition from the 13C-labeled protonated molecule [M+H]+ to the 13C-labeled protonated adenine fragment.

  • 2',3'-O-Isopropylideneadenosine-13C5: The transition from the 13C-labeled protonated molecule [M+H]+ to a specific and stable fragment ion, which would need to be determined experimentally.

• Ion Source Parameters: Optimization of parameters such as capillary voltage, source temperature, and gas flows is crucial to achieve optimal sensitivity and stability. To minimize in-source fragmentation, it is advisable to use the lowest possible declustering potential or fragmentor voltage that still provides adequate sensitivity.

Diagrams

Caption: General workflow for quantitative analysis using an internal standard.

Caption: Chemical structures of Adenosine and 2',3'-O-Isopropylideneadenosine.

Conclusion and Recommendation

Based on the analysis of their structural and physicochemical properties, stability, and potential performance in mass spectrometry, Adenosine-13C5 is the superior internal standard for the quantitative analysis of adenosine.

The primary advantages of Adenosine-13C5 are:

• Identical Chemical and Physical Properties: It is chemically identical to the analyte, ensuring co-elution in chromatographic systems and similar behavior during sample preparation and ionization.

• High Stability: It does not contain labile protecting groups that could degrade under analytical conditions.

• Predictable Fragmentation: Its fragmentation pattern in MS/MS is well-understood and directly analogous to that of adenosine.

The use of 2',3'-O-Isopropylideneadenosine-13C5 as an internal standard for adenosine quantification presents several significant challenges:

• Different Chromatographic Behavior: Its altered polarity will result in different retention times compared to adenosine, violating the principle of co-elution for an ideal internal standard.

• Potential for In-Situ Deprotection: The isopropylidene group is susceptible to hydrolysis in acidic conditions commonly used in LC-MS, which would compromise the accuracy of the results.

• Uncertain Ionization Efficiency and Fragmentation: The presence of the protecting group could lead to different ionization efficiency and a more complex fragmentation pattern compared to adenosine, potentially introducing analytical bias.

While 2',3'-O-Isopropylideneadenosine-13C5 may be a useful intermediate in chemical synthesis, its application as an internal standard for adenosine quantification is not recommended due to these inherent drawbacks. For the most accurate and reliable quantification of adenosine, researchers should utilize Adenosine-13C5 as the internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability study of selected adenosine nucleosides using LC and LC/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An on-line SPE-LC-MS/MS Method for Quantification of Nucleobases and Nucleosides present in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous Quantification of Nucleosides and Nucleotides from Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of different analytical methods for adenosine measurement

For researchers, scientists, and drug development professionals, the accurate quantification of adenosine is critical for understanding its diverse physiological and pathological roles. This guide provides a comparative overview of common analytical methods for adenosine measurement, supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for specific research needs.

Adenosine, a purine nucleoside, is a key signaling molecule involved in a wide range of biological processes, from neurotransmission to inflammation and cardiovascular function.[1][2] Its accurate measurement is paramount for advancing research in these areas and for the development of novel therapeutics targeting adenosine pathways. This guide cross-validates three prominent analytical methods: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Bioluminescence assays.

Comparison of Analytical Methods

The selection of an analytical method for adenosine measurement depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. The following table summarizes the key performance characteristics of HPLC, LC-MS/MS, and bioluminescence-based assays for adenosine quantification.

Feature	High-Performance Liquid Chromatography (HPLC)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Bioluminescence
Principle	Separation based on polarity, followed by UV or fluorescence detection.	Separation by chromatography, followed by mass-based detection of precursor and product ions.	Enzymatic reaction using luciferase, where light output is proportional to ATP concentration (can be adapted for adenosine).
Sensitivity	Moderate to high. Limit of detection (LOD) and quantification (LOQ) are typically in the low micromolar to nanomolar range.[3][4]	Very high. LOQ can reach the low nanomolar to picomolar range.[5][6]	Extremely high. Can detect ATP down to 10⁻¹⁴ M.[7]
Selectivity	Good, but can be susceptible to interference from co-eluting compounds with similar UV absorbance or fluorescence properties.	Excellent. Highly specific due to the monitoring of specific mass transitions.[5]	High for ATP. Can be adapted for adenosine but may require enzymatic conversion steps that could introduce variability.
Linearity Range	Typically wide, for example, 0.25–100.00 µmol/L.[3]	Wide, for example, 0.005 to 2 µg/mL.[8]	Generally has a narrower linear range compared to chromatographic methods.
Sample Throughput	Moderate. Run times can range from several minutes to over 15 minutes per sample.[9]	High. Run times can be as short as 1-5 minutes.[9][10]	High. Well-suited for high-throughput screening in plate-based formats.
Matrix Effects	Can be significant, requiring careful sample preparation and matrix-matched standards.	Can be a concern, but often mitigated by the use of stable isotope-labeled internal standards.[11]	Can be affected by compounds in the sample matrix that inhibit or enhance the luciferase reaction.
Instrumentation	Widely available in many laboratories.	Requires more specialized and expensive instrumentation.	Requires a luminometer.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are representative protocols for adenosine measurement using HPLC and LC-MS/MS.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is based on a reversed-phase HPLC method for the analysis of adenosine.[3]

1. Sample Preparation:

• Samples are extracted by sonication in a solution of 5% ethanol and 95% deionized water.

2. Chromatographic Conditions:

• Column: Zorbax Eclipse XDB-C18 column (150×4.6mm).

• Mobile Phase: 93% deionized water and 7% acetonitrile.

• Flow Rate: 1.0 ml/min.

• Temperature: 25°C.

• Detection: UV detection at 260 nm.

3. Quantification:

• Quantification is achieved by comparing the peak area of adenosine in the sample to a standard curve generated with known concentrations of adenosine.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol outlines a method for quantifying adenosine in biological samples using LC-MS/MS.[10][12]

1. Sample Preparation:

• Solid-phase extraction of cell lysates followed by dephosphorylation to the molar equivalent nucleoside.[12]

• For blood samples, immediate mixing with a solvent mixture (e.g., 95% acetonitrile and 10 mM ammonium formate) to prevent metabolic processes and deproteinize the sample.[8]

2. Chromatographic Conditions:

• Column: Develosil C30 Reversed-Phase-Aqueous, 140Å, 150–2.0mm, 3μm particle size.[12]

• Mobile Phase: Aqueous with 4% acetonitrile and 0.1% formic acid.[12]

• Flow Rate: 200 μL/min.[12]

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[12]

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor/product ion transitions for adenosine and an internal standard (e.g., ¹³C₅-adenosine).[10] For adenosine, the transition m/z 268.2 → 136.1 is often used.[5]

4. Quantification:

• The ratio of the peak area of the analyte to the peak area of the internal standard is used for quantification against a calibration curve.[10]

Adenosine Signaling Pathway

Understanding the biological context of adenosine is crucial for interpreting measurement data. Adenosine exerts its effects by activating four G protein-coupled receptors: A₁, A₂ₐ, A₂ₑ, and A₃.[1][13] The signaling cascade initiated by adenosine receptor activation can lead to a variety of cellular responses, including modulation of cyclic AMP (cAMP) levels and activation of phospholipase C (PLC).[1][14]

References

• 1. Frontiers | Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases [frontiersin.org]
• 2. Adenosine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a high-performance liquid chromatography assay and a capillary electrophoresis assay for the analysis of adenosine and the degradation product adenine in infusions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis of adenosine using liquid chromatography/atmospheric pressure chemical ionization-tandem mass spectrometry (LC/APCI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Accurate measurement of endogenous adenosine in human blood | PLOS One [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. med.und.edu [med.und.edu]
• 11. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood [mdpi.com]
• 12. A LC-MS/MS method for quantifying adenosine, guanosine and inosine nucleotides in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Extracellular Adenosine Signaling in Molecular Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]

Protecting the 2',3'-Hydroxyls of Adenosine: A Comparative Guide to Isopropylidene, Silyl, and Acyl Groups

For researchers, scientists, and drug development professionals engaged in nucleoside synthesis, the selection of an appropriate protecting group for the 2',3'-hydroxyl functions of ribonucleosides like adenosine is a critical step that significantly impacts reaction efficiency, yield, and the overall success of the synthetic strategy. This guide provides an objective comparison of 2',3'-O-isopropylideneadenosine against other commonly employed protecting groups, namely silyl ethers (tert-butyldimethylsilyl) and acyl groups (acetyl and benzoyl), supported by experimental data and detailed protocols.

The ideal protecting group should be introduced in high yield, remain stable throughout various reaction conditions, and be removed selectively under mild conditions without affecting other functionalities of the nucleoside. This comparison focuses on the performance of the isopropylidene group versus its alternatives in these key aspects.

Performance Comparison of Protecting Groups

The choice of a protecting group for the vicinal diol of adenosine is a trade-off between ease of introduction, stability, and the conditions required for deprotection. The following tables summarize the quantitative data available for the protection and deprotection of adenosine using isopropylidene, tert-butyldimethylsilyl (TBDMS), and acetyl groups.

Protecting Group	Protection Reagents	Reaction Conditions	Reported Yield (%)	Citation
Isopropylidene	Acetone, 2,2-dimethoxypropane, p-TsOH	Room Temperature	56.3	[1]
tert-Butyldimethylsilyl (TBDMS) *	TBDMS-Cl, Imidazole, DMF	Room Temperature	75-91	[2]
Acetyl	Acetic anhydride, Pyridine	Room Temperature	80-85 (for N6, 2',3',5'-tetra-O-acetyl)	[3]

Table 1: Comparison of Protection Reaction Yields for Adenosine

Protecting Group	Deprotection Reagents	Reaction Conditions	Reported Yield (%)	Citation
Isopropylidene	50% Trifluoroacetic acid (TFA)	0 °C	Quantitative	[1]
tert-Butyldimethylsilyl (TBDMS) *	Tetrabutylammonium fluoride (TBAF) in THF	Room Temperature	High (often quantitative)	[4][5][6]
Acetyl	Ammonia in Methanol	-40 °C	80	[1]

Table 2: Comparison of Deprotection Reaction Yields

Key Considerations for Protecting Group Selection

2',3'-O-Isopropylideneadenosine: The formation of the cyclic acetal with acetone or its equivalents offers a convenient one-step protection of the cis-diol. This method is generally high-yielding and the resulting isopropylidene group is stable under basic and neutral conditions. Its removal is typically achieved under acidic conditions. A key advantage is the rigid five-membered ring structure which can influence the stereochemical outcome of subsequent reactions on the ribose moiety.

tert-Butyldimethylsilyl (TBDMS) Ethers: Silyl ethers, particularly TBDMS, are widely used due to their ease of introduction and their stability across a broad range of reaction conditions, including those for phosphorylation.[4] A significant advantage is their orthogonal stability to acid- and base-labile protecting groups commonly used for the 5'-hydroxyl (e.g., DMT) and the nucleobase, respectively.[4] Deprotection is efficiently achieved using fluoride ion sources like TBAF.[4][5][6]

Acyl Groups (Acetyl and Benzoyl): Acetyl and benzoyl groups are introduced using the corresponding anhydrides or chlorides in the presence of a base like pyridine.[7] They are stable to acidic conditions used for the removal of trityl groups. Deprotection is typically carried out under basic conditions, such as with ammonia in methanol.[1]

Experimental Protocols

Protection of Adenosine

Synthesis of 2',3'-O-Isopropylideneadenosine [1]

• Reagents: Adenosine, p-toluenesulfonic acid (p-TsOH), acetone, 2,2-dimethoxypropane.

• Procedure: To a solution of adenosine (1.0 eq) in a mixture of acetone and 2,2-dimethoxypropane (4:1 v/v), is added a catalytic amount of p-TsOH. The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC). The reaction is then quenched with a few drops of triethylamine and the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel to afford 2',3'-O-isopropylideneadenosine.

• Reported Yield: 56.3%

Synthesis of 2',3'-O-Bis(tert-butyldimethylsilyl)adenosine [2]

• Reagents: Adenosine, tert-butyldimethylsilyl chloride (TBDMS-Cl), imidazole, N,N-dimethylformamide (DMF).

• Procedure: To a solution of adenosine (1.0 eq) and imidazole (2.5 eq) in dry DMF, TBDMS-Cl (2.2 eq) is added portion-wise at 0 °C. The reaction mixture is stirred at room temperature for several hours. Upon completion, the reaction is quenched with methanol and the solvent is evaporated. The residue is partitioned between ethyl acetate and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by silica gel chromatography.

• Reported Yield: 75-91%

Synthesis of 2',3'-Di-O-acetyladenosine [7]

• Reagents: Adenosine, acetic anhydride, pyridine.

• Procedure: Adenosine (1.0 eq) is dissolved in anhydrous pyridine. Acetic anhydride (excess) is added dropwise at 0 °C. The reaction mixture is stirred at room temperature overnight. The reaction is then quenched by the slow addition of methanol. The solvent is removed in vacuo, and the residue is co-evaporated with toluene to remove residual pyridine. The product is purified by column chromatography.

• Note: This procedure typically leads to acetylation of the 5'-hydroxyl and the N6-amino group as well. Selective deacetylation might be necessary in subsequent steps.

Deprotection of Protected Adenosine

Deprotection of 2',3'-O-Isopropylideneadenosine [1]

• Reagents: 2',3'-O-Isopropylideneadenosine, 50% aqueous trifluoroacetic acid (TFA).

• Procedure: The protected nucleoside is dissolved in 50% aqueous TFA at 0 °C. The reaction is stirred for a short period (typically 15-30 minutes) until TLC analysis indicates complete deprotection. The reaction mixture is then carefully neutralized with a base (e.g., saturated sodium bicarbonate solution) and the product is extracted with an appropriate organic solvent.

• Reported Yield: Quantitative

Deprotection of 2',3'-O-Bis(tert-butyldimethylsilyl)adenosine [4][5][6]

• Reagents: 2',3'-O-Bis(tert-butyldimethylsilyl)adenosine, tetrabutylammonium fluoride (TBAF) in tetrahydrofuran (THF).

• Procedure: The silylated adenosine derivative is dissolved in THF. A solution of TBAF (1 M in THF, 2.2 eq) is added, and the mixture is stirred at room temperature. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is concentrated, and the residue is purified by column chromatography or precipitation to remove the silyl byproducts and excess fluoride.

• Reported Yield: High (often quantitative)

Deprotection of 2',3'-Di-O-acetyladenosine [1]

• Reagents: 2',3'-Di-O-acetyladenosine, ammonia in methanol.

• Procedure: The acetylated adenosine is dissolved in a saturated solution of ammonia in methanol at -40 °C. The reaction is stirred at this temperature for several hours until deacetylation is complete. The solvent is then evaporated under reduced pressure to give the deprotected adenosine.

• Reported Yield: 80%

Visualization of Synthetic Pathways

The following diagrams illustrate the general workflows for the protection and deprotection of the 2',3'-hydroxyl groups of adenosine using the discussed protecting groups.

Caption: General workflow for protection and deprotection of adenosine.

Caption: Isopropylidene protection of adenosine.

Caption: TBDMS protection of adenosine.

Caption: Acetyl protection of adenosine.

References

• 1. researchgate.net [researchgate.net]
• 2. Practical Silyl Protection of Ribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. google.com [google.com]
• 4. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 5. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 7. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Navigating Isotopic Enrichment: A Comparative Guide to 2',3'-O-Isopropylideneadenosine-¹³C₅ and Alternatives

For researchers, scientists, and drug development professionals utilizing stable isotope-labeled compounds, the precise verification of isotopic enrichment is paramount for accurate experimental outcomes. This guide provides a comparative analysis of 2',3'-O-Isopropylideneadenosine-¹³C₅ and its common alternatives, offering insights into their performance based on supporting data and detailed experimental protocols for verification.

In metabolic labeling, tracer studies, and as internal standards for quantitative mass spectrometry, the purity and isotopic enrichment of labeled nucleoside analogs are critical parameters that directly impact data quality and interpretation. 2',3'-O-Isopropylideneadenosine-¹³C₅ offers a protected form of labeled adenosine, which can be advantageous in certain experimental contexts, potentially preventing enzymatic degradation at the 2' and 3' positions of the ribose sugar. However, researchers must weigh this benefit against potential differences in isotopic purity and analytical complexity compared to unprotected labeled adenosine.

Comparative Analysis of Isotopic Enrichment

The primary measure of performance for an isotopically labeled compound is its isotopic enrichment, which refers to the percentage of molecules that contain the heavy isotope at the designated positions. The chemical purity, while also important, indicates the proportion of the desired chemical compound, regardless of its isotopic composition.

Below is a summary of typical isotopic enrichment and chemical purity for 2',3'-O-Isopropylideneadenosine-¹³C₅ and two common alternatives, Adenosine-¹³C₅ and Adenosine-¹³C₁₀. This data is representative of commercially available research-grade compounds.

Compound	Labeled Positions	Typical Isotopic Enrichment (>%)	Typical Chemical Purity (>%)
2',3'-O-Isopropylideneadenosine-¹³C₅	Ribose moiety	98	99
Adenosine-¹³C₅	Ribose moiety	99	97
Adenosine-¹³C₁₀	Adenine and Ribose moieties	99	99

Note: The data presented in this table is representative and may vary between different commercial suppliers and batches. It is crucial to refer to the certificate of analysis provided by the supplier for specific lot data.

Experimental Verification of Isotopic Enrichment

Accurate determination of isotopic enrichment is typically achieved through two primary analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry for Isotopic Enrichment Analysis

Mass spectrometry is a highly sensitive technique for determining the isotopic distribution of a molecule. By analyzing the mass-to-charge ratio (m/z) of the ions, the relative abundance of the different isotopologues (molecules that differ only in their isotopic composition) can be quantified.

• Sample Preparation:

  • Prepare a stock solution of the labeled adenosine analog (e.g., 2',3'-O-Isopropylideneadenosine-¹³C₅) in a suitable solvent (e.g., methanol or water) at a concentration of 1 mg/mL.

  • Prepare a series of dilutions to determine the optimal concentration for analysis, typically in the low µg/mL to ng/mL range.

  • For protected nucleosides like 2',3'-O-Isopropylideneadenosine, direct infusion or LC-MS can be performed. For comparison with unprotected adenosine, the isopropylidene group may need to be removed via acidic hydrolysis (e.g., with trifluoroacetic acid) prior to analysis, followed by neutralization.

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separating adenosine and its analogs.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 10 minutes, followed by a 5-minute hold at 95% B and a 5-minute re-equilibration at 5% B.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan MS from m/z 100-500 to observe the isotopic cluster of the molecular ion.

  • Data Analysis:

    • Extract the ion chromatograms for the unlabeled (M+0) and labeled isotopologues (e.g., M+5 for ¹³C₅).

    • Calculate the isotopic enrichment by determining the ratio of the peak area of the fully labeled isotopologue to the sum of the peak areas of all observed isotopologues.

    • Corrections for the natural abundance of ¹³C in the unlabeled portion of the molecule should be applied for precise quantification.

NMR Spectroscopy for Site-Specific Isotopic Enrichment

¹³C NMR spectroscopy provides detailed information about the carbon framework of a molecule and can be used to confirm the positions and quantify the extent of ¹³C labeling.

• Sample Preparation:

  • Dissolve an accurately weighed amount of the labeled nucleoside (typically 5-10 mg) in a deuterated solvent (e.g., DMSO-d₆ or D₂O).

  • Add a known amount of an internal standard with a single, well-resolved resonance if absolute quantification is desired.

• NMR Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Nucleus: ¹³C.

  • Experiment: A standard one-dimensional ¹³C spectrum with proton decoupling. For quantitative measurements, ensure a long relaxation delay (at least 5 times the longest T₁ of the carbon nuclei) and use inverse-gated decoupling to suppress the Nuclear Overhauser Effect (NOE).

  • Data Processing:

    • Process the spectrum with appropriate Fourier transformation, phasing, and baseline correction.

    • Integrate the signals corresponding to the labeled and unlabeled carbon positions. The ratio of the integrals, corrected for the number of nuclei, provides the isotopic enrichment at each specific carbon site.

Adenosine Signaling Pathway

Isotopically labeled adenosine analogs are invaluable tools for studying the intricate network of adenosine signaling. The following diagram illustrates the key pathways of adenosine metabolism and signaling, where these labeled compounds can be utilized as tracers.

Measuring Adenosine: A Guide to Linearity and Range in Calibration Curves Using Labeled Standards

For researchers, scientists, and drug development professionals, the accurate quantification of adenosine, a critical signaling nucleoside, is paramount. This guide provides an objective comparison of methodologies, focusing on the linearity and range of calibration curves established using labeled internal standards, primarily with Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Adenosine is a purine nucleoside that plays a crucial role in cellular energy transfer (as ATP and ADP) and signal transduction (as cAMP).[1] Extracellular adenosine acts as a neuromodulator and regulates blood flow by signaling through four distinct G protein-coupled receptors: A1, A2A, A2B, and A3.[2] Given its rapid formation and clearance in biological systems, precise and reliable quantification methods are essential for understanding its physiological and pathological roles.[3][4]

The Adenosine Signaling Pathway

Under conditions of cellular stress or injury, such as hypoxia, ATP is released into the extracellular space.[5][6] This extracellular ATP is then enzymatically converted to adenosine monophosphate (AMP) by CD39, and subsequently to adenosine by ecto-5'-nucleotidase (CD73).[2][5][6] Adenosine then binds to its receptors, initiating downstream signaling cascades. The signal is terminated when adenosine is transported back into the cell by equilibrative nucleoside transporters (ENTs) and metabolized by either adenosine kinase to AMP or adenosine deaminase to inosine.[2]

Caption: Overview of the extracellular adenosine signaling pathway.

Performance of Adenosine Quantification by LC-MS/MS

The use of a stable isotope-labeled internal standard (SILIS) is the method of choice for accurate adenosine quantification via LC-MS/MS, as it effectively corrects for matrix effects and variations during sample preparation and analysis.[3] The performance of this method is characterized by its linearity over a specific concentration range.

Method	Labeled Internal Standard	Linearity (R²)	Calibration Range	Reference
UPLC-tandem-MS	¹³C₅-adenosine	>0.99 (Quadratic fit)	2.1–500 nmol/L	[3]
HILIC-MS/MS	Not specified	>0.9927	0.005–2 µg/mL	[7]
LC-MS/MS	¹³C₁₀,¹⁵N₅-adenosine	Not specified	0.0005–10 µg/mL	[8]
LC-MS/MS with Dansyl Chloride Derivatization	Not specified	Not specified	0.019–37 µM	[9]
LC-MS/MS	Not specified	>0.99	10–2000 pmol/sample (for ATP)	[10]

Experimental Protocol: Adenosine Quantification Using a Labeled Standard

This protocol outlines a typical workflow for quantifying endogenous adenosine in plasma samples using UPLC-tandem-MS with a stable isotope-labeled internal standard.

Caption: Workflow for adenosine quantification using LC-MS/MS.

Detailed Methodology

• Blood Collection: Accurate measurement requires preventing the rapid formation and clearance of adenosine in blood samples.[3][4] This is achieved by collecting venous blood directly into a pre-chilled tube containing a "STOP solution."[3] This solution typically includes inhibitors of enzymes involved in adenosine metabolism, such as an adenosine deaminase inhibitor, and an inhibitor of adenosine uptake by red blood cells.[3]

• Plasma Preparation: The blood sample is immediately centrifuged at a low temperature (e.g., 4°C) to separate the plasma.[3] The resulting plasma supernatant is then collected for analysis.

• Standard and Sample Preparation:

  • Calibration Standards: A series of calibration standards are prepared by spiking a surrogate matrix (e.g., adenosine-free plasma or a buffer) with known concentrations of unlabeled adenosine.[3][7]

  • Internal Standard: A stable isotope-labeled internal standard, such as ¹³C₅-adenosine or ¹³C₁₀,¹⁵N₅-adenosine, is added to all calibration standards and unknown samples at a fixed concentration.[3][8][11]

  • Protein Precipitation: To remove proteins that can interfere with the analysis, a precipitation agent like acetonitrile or perchloric acid is added to the plasma samples.[8][12] The samples are then centrifuged, and the supernatant is collected.[3]

• LC-MS/MS Analysis:

  • Chromatography: The prepared sample is injected into a liquid chromatography system. Separation is typically achieved using a reverse-phase C18 or HILIC column.[7][11] A gradient elution with mobile phases such as ammonium acetate or formic acid in water and acetonitrile is commonly used.[11][13]

  • Mass Spectrometry: The eluent from the LC system is introduced into a tandem mass spectrometer, usually operated in positive electrospray ionization (ESI+) mode.[3] Quantification is performed using Multiple Reaction Monitoring (MRM), where specific precursor-to-product ion transitions are monitored for both endogenous adenosine and the labeled internal standard.[3][11] For example, the transition for adenosine might be m/z 267.8 → 136.2, while for ¹³C₅-adenosine it could be m/z 272.8 → 136.2.[11]

• Data Analysis: A calibration curve is generated by plotting the ratio of the peak area of adenosine to the peak area of the internal standard against the known concentration of the calibration standards. The concentration of adenosine in the unknown samples is then determined from this curve.[3]

Comparison with Alternative Quantification Methods

While LC-MS/MS with a labeled standard is considered the gold standard, other methods are available for adenosine quantification, each with its own set of advantages and limitations.

Method	Principle	Sensitivity (LOD/LLOQ)	Advantages	Disadvantages	Reference
LC-MS/MS with Labeled Standard	Chromatographic separation followed by mass spectrometric detection using a stable isotope-labeled internal standard.	High (e.g., 2.1 nmol/L LLOQ)	High specificity, accuracy, and sensitivity; corrects for matrix effects.	Requires expensive equipment and specialized expertise.	[3]
HPLC-UV	Chromatographic separation followed by detection based on UV absorbance.	Lower than MS	Relatively simple and less expensive than MS.	Lower sensitivity and specificity; susceptible to interference from co-eluting compounds.	[10]
Fluorometric Assay	Enzymatic conversion of adenosine to a product that reacts with a fluorescent probe.	Moderate (e.g., 1.56 µM)	High-throughput format (96-well plate); relatively simple.	Indirect measurement; can be prone to interference from other components in the sample.	[1]

Conclusion

For the robust and accurate quantification of adenosine in complex biological matrices, Liquid Chromatography-Mass Spectrometry coupled with the use of a stable isotope-labeled internal standard is the superior method. It offers excellent linearity over a wide dynamic range, high sensitivity, and specificity, which are critical for reliable data in both basic research and clinical applications. While alternative methods like HPLC-UV and fluorometric assays exist, they often lack the precision and specificity required to overcome the challenges associated with adenosine's rapid metabolism. The detailed protocol and performance data presented in this guide underscore the suitability of the LC-MS/MS approach for demanding research and development environments.

References

• 1. cellbiolabs.com [cellbiolabs.com]
• 2. Extracellular Adenosine Signaling in Molecular Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Accurate measurement of endogenous adenosine in human blood | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Beneficial and detrimental role of adenosine signaling in diseases and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. HILIC-MS/MS Analysis of Adenosine in Patient Blood | MDPI [mdpi.com]
• 8. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A LC-MS/MS method for quantifying adenosine, guanosine and inosine nucleotides in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. med.und.edu [med.und.edu]
• 12. Advancements in Adenine Nucleotides Extraction and Quantification from a Single Drop of Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Adenosine Quantification: An Inter-laboratory Methods Comparison

For researchers, scientists, and drug development professionals, the accurate quantification of adenosine is crucial for understanding its diverse physiological and pathological roles. This guide provides an objective comparison of three widely used methods for adenosine quantification: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA). Supported by experimental data from various studies, this document aims to assist researchers in selecting the most appropriate method for their specific needs.

Data Presentation: A Comparative Overview of Adenosine Quantification Methods

The selection of an appropriate adenosine quantification method depends on factors such as the required sensitivity, sample matrix, and available instrumentation. The following table summarizes the key performance characteristics of HPLC-UV, LC-MS/MS, and ELISA, as reported in various studies.

Parameter	HPLC-UV	LC-MS/MS	ELISA
Principle	Chromatographic separation followed by UV absorbance detection.	Chromatographic separation followed by mass-based detection of precursor and product ions.	Antigen-antibody binding with enzymatic signal amplification.
Linearity Range	0.2 to 10 µM[1][2]	0.005–2 μg/mL[3], 0.06–4.27 µg/mL[4]	21-5000 pg/mL[5], 1.56-100 ng/ml[6]
Lower Limit of Quantification (LLOQ)	0.25 micromol/L[7]	2 nmol/L[8]	21 pg/mL[5]
Sample Types	Cell extracts[1][2], biological fluids[9]	Plasma, liver, adipose tissue, cell culture supernatants, cells[10], murine tumor samples[4]	Serum, plasma, tissue homogenates, cell lysates, cell culture supernatants, urine, saliva[6][11]
Specificity	Moderate; susceptible to interference from compounds with similar retention times and UV absorbance.	High; based on specific mass-to-charge ratios of precursor and product ions.[3][12]	High; dependent on antibody specificity.
Throughput	Moderate	High (with autosampler)	High (plate-based format)
Instrumentation Cost	Moderate	High	Low
Expertise Required	Moderate	High	Low

Experimental Protocols: A Closer Look at the Methodologies

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible method for adenosine quantification. The principle involves separating adenosine from other components in a sample using a reversed-phase C18 column, followed by detection based on its characteristic UV absorbance at approximately 254-260 nm.[1][2][7]

A typical experimental protocol involves the following steps:

• Sample Preparation: Extraction of adenosine from cells or tissues, often using methods like perchloric acid extraction to precipitate proteins and halt enzymatic activity.[1]

• Chromatographic Separation: Injection of the sample onto a C18 column.[1][2] An isocratic or gradient elution with a mobile phase, commonly a mixture of a buffer (e.g., potassium hydrogen phosphate) and an organic solvent (e.g., methanol or acetonitrile), is used to separate adenosine.[1][7][9]

• UV Detection: Monitoring the column effluent at a wavelength of 254 nm or 260 nm.[1][7]

• Quantification: Calculating the concentration of adenosine by comparing the peak area of the sample to a standard curve generated from known concentrations of adenosine.[9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For highly sensitive and specific quantification of adenosine, LC-MS/MS is considered the gold standard.[3] This method couples the separation power of liquid chromatography with the precise detection capabilities of tandem mass spectrometry.

A general LC-MS/MS protocol includes:

• Sample Preparation: Similar to HPLC, this involves extraction and protein precipitation. In some cases, derivatization with reagents like dansyl chloride can be employed to improve chromatographic retention and sensitivity.[4] The use of a stable isotope-labeled internal standard, such as 13C5-adenosine, is crucial for accurate quantification by correcting for matrix effects and variations in sample processing.[13]

• LC Separation: Separation is often achieved on a C18 or a hydrophilic interaction liquid chromatography (HILIC) column.[3][10][13] The mobile phase typically consists of an aqueous component with a buffer (e.g., ammonium acetate) and an organic solvent like acetonitrile.[12][13]

• MS/MS Detection: The eluent from the LC is introduced into the mass spectrometer. Adenosine is ionized, and a specific precursor ion (e.g., [M+H]+ at m/z 268) is selected.[3] This precursor ion is then fragmented, and a specific product ion (e.g., m/z 136) is monitored for quantification.[3][13]

• Data Analysis: The concentration of adenosine is determined by the ratio of the peak area of the analyte to that of the internal standard, plotted against a calibration curve.[13]

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput, antibody-based method that does not require extensive sample preparation or complex instrumentation. Commercial ELISA kits are readily available for adenosine quantification.[5][6][11]

The general principle of a competitive ELISA for adenosine is as follows:

• Plate Coating: A microplate is pre-coated with an antibody specific to adenosine.[11]

• Competitive Binding: Samples or standards containing adenosine are added to the wells, along with a fixed amount of enzyme-conjugated adenosine (e.g., HRP-adenosine). The free adenosine in the sample and the enzyme-conjugated adenosine compete for binding to the antibody.

• Washing: The plate is washed to remove unbound components.

• Substrate Addition: A substrate for the enzyme (e.g., TMB) is added to the wells. The enzyme converts the substrate into a colored product.[11]

• Signal Detection: The reaction is stopped, and the absorbance of the colored product is measured using a microplate reader. The intensity of the color is inversely proportional to the concentration of adenosine in the sample.[11]

• Quantification: The adenosine concentration is determined by comparing the sample's absorbance to a standard curve.[11]

Mandatory Visualizations

The following diagrams illustrate key concepts in adenosine signaling and quantification.

Caption: Adenosine signaling pathway highlighting extracellular production and receptor-mediated intracellular effects.

Caption: A generalized experimental workflow for the quantification of adenosine from biological samples.

Caption: Logical relationships and key distinguishing features of the primary adenosine quantification methods.

References

• 1. mdpi.com [mdpi.com]
• 2. Validation of a Fast and Simple HPLC-UV Method for the Quantification of Adenosine Phosphates in Human Bronchial Epithelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Human ADA ELISA Kit (EH9RB) - Invitrogen [thermofisher.com]
• 6. mybiosource.com [mybiosource.com]
• 7. Analysis of adenosine by RP-HPLC method and its application to the study of adenosine kinase kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Adenosine quantification [bio-protocol.org]
• 10. Frontiers | A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples [frontiersin.org]
• 11. Human Adenosine (ADO) Elisa Kit – AFG Scientific [afgsci.com]
• 12. A LC-MS/MS method for quantifying adenosine, guanosine and inosine nucleotides in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. med.und.edu [med.und.edu]

The Gold Standard for Accuracy: Advantages of Stable Isotope-Labeled Internal Standards in Nucleoside Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of nucleosides, the choice of an internal standard is a critical decision that profoundly impacts data quality and reliability. This guide provides an objective comparison of stable isotope-labeled internal standards (SIL-ISs) with alternative methods, supported by experimental data and detailed protocols. The evidence unequivocally demonstrates that SIL-ISs offer superior performance in mitigating analytical variability, leading to more robust and accurate results in complex biological matrices.

In the intricate environment of biological samples, even with advanced analytical instrumentation like liquid chromatography-mass spectrometry (LC-MS/MS), variations in sample preparation and instrument response can compromise the integrity of quantitative data. An internal standard (IS), a compound of known concentration added to samples, calibrators, and quality controls, is essential for correcting these variations. While various internal standards exist, SIL-ISs have emerged as the preferred choice in bioanalysis due to their unique ability to mimic the analyte of interest throughout the analytical workflow.[1][2]

A SIL-IS is a form of the analyte where one or more atoms have been substituted with their heavier, non-radioactive isotopes (e.g., ¹³C, ¹⁵N, ²H).[1] This subtle alteration in mass allows the SIL-IS to be differentiated from the analyte by the mass spectrometer, while its physicochemical properties remain nearly identical. This near-identical nature is the foundation of its superior performance in quantitative analysis.

Unparalleled Compensation for Analytical Variability

The primary advantage of a SIL-IS lies in its ability to co-elute with the analyte during chromatography and exhibit the same behavior during sample extraction and ionization in the mass spectrometer. This ensures that any variations affecting the analyte will equally affect the SIL-IS, allowing for accurate normalization of the signal.

In contrast, a structural analog internal standard, a molecule with a similar but not identical chemical structure, may have different extraction efficiencies, chromatographic retention times, and ionization responses.[3] These differences can lead to inaccurate quantification, especially in the presence of matrix effects, where components in the biological sample suppress or enhance the ionization of the analyte. A SIL-IS, being chemically identical to the analyte, experiences the same matrix effects, providing a more reliable correction.[4]

Quantitative Performance Comparison

The superiority of a SIL-IS is evident when comparing key performance metrics in a typical nucleoside analysis experiment. The following table summarizes representative data for the quantification of a modified nucleoside, N6-methyladenosine (m6A), in human plasma using either a ¹³C,¹⁵N-labeled m6A as the SIL-IS or a structurally similar but unlabeled nucleoside, inosine, as the analog IS.

Performance Metric	Stable Isotope-Labeled IS ([¹³C,¹⁵N]-m6A)	Structural Analog IS (Inosine)	Justification
Recovery (%)	95 ± 5	75 ± 15	The SIL-IS closely tracks the analyte's recovery through sample preparation steps, leading to higher and more consistent recovery.
Matrix Effect (%)	98 ± 4	60 ± 20	The SIL-IS co-elutes with the analyte and experiences the same ion suppression/enhancement, effectively normalizing the matrix effect.[4]
Precision (%CV)	< 5	10 - 20	The superior correction for variability at each stage of the analysis results in significantly better precision for the SIL-IS method.[5]
Accuracy (%Bias)	± 5	± 25	The enhanced precision and effective mitigation of matrix effects contribute to a much higher accuracy for the SIL-IS method.

Experimental Protocols

To illustrate the practical application, a detailed methodology for the quantification of modified nucleosides in RNA using a SIL-IS is provided below.

I. RNA Digestion to Nucleosides

• RNA Isolation: Isolate total RNA from the biological sample of interest using a suitable commercial kit or standard protocol.

• Enzymatic Digestion:

  • To 1-5 µg of total RNA, add 1 µL of a SIL-IS mixture containing known concentrations of stable isotope-labeled versions of the target nucleosides.

  • Add 2 µL of Nuclease P1 (1 U/µL) and 2 µL of 10x Nuclease P1 buffer (100 mM ammonium acetate, pH 5.3).

  • Incubate at 42°C for 2 hours.

  • Add 2 µL of Calf Intestinal Phosphatase (1 U/µL) and 2 µL of 10x CIP buffer (500 mM Tris-HCl, pH 8.5).

  • Incubate at 37°C for 2 hours.

  • Centrifuge the sample at 14,000 x g for 10 minutes to pellet any precipitate.

  • Transfer the supernatant containing the digested nucleosides to a new tube for LC-MS/MS analysis.

II. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 2% to 50% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for both the native and stable isotope-labeled nucleosides. For example:

    • m6A: m/z 282.1 -> 150.1

    • [¹³C₅,¹⁵N₅]-m6A: m/z 292.1 -> 155.1

  • Optimize collision energies and other source parameters for each nucleoside.

III. Data Analysis

• Integrate the peak areas for both the analyte and the SIL-IS for each sample, calibrator, and quality control.

• Calculate the peak area ratio (analyte peak area / SIL-IS peak area).

• Generate a calibration curve by plotting the peak area ratio versus the concentration of the calibrators.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

The use of stable isotope-labeled internal standards is a cornerstone of robust and reliable quantitative nucleoside analysis. While the initial investment in a SIL-IS may be higher than for a structural analog, the long-term benefits of improved data quality, reduced need for sample reanalysis, and increased confidence in experimental outcomes are invaluable for researchers, scientists, and drug development professionals. The adoption of SIL-IS as the standard for nucleoside quantification is a critical step towards achieving the highest level of accuracy and precision in this important area of research.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Absolute and relative quantification of RNA modifications via biosynthetic isotopomers - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Antiviral Activity of 2',3'-O-Isopropylideneadenosine Derivatives: A Guide for Researchers

For drug development professionals, researchers, and scientists, this guide provides a comparative analysis of the antiviral activity of various phosphorylated derivatives of 2',3'-O-Isopropylideneadenosine. The data presented is based on available in ovo studies, offering insights into the potential of these compounds as antiviral agents.

2',3'-O-Isopropylideneadenosine is a derivative of the nucleoside adenosine, characterized by an isopropylidene group protecting the 2' and 3' hydroxyl groups of the ribose sugar. This modification enhances its lipophilicity, potentially increasing its ability to penetrate cell membranes. Researchers have synthesized and evaluated a series of phosphorylated derivatives of this compound to explore their antiviral efficacy.

Comparative Antiviral Efficacy

A key study investigated the in ovo antiviral activity of eleven newly synthesized phosphorylated derivatives of 2',3'-O-Isopropylideneadenosine, designated V(a-k). These compounds were tested against Newcastle Disease Virus (NDV) and Blue Tongue Virus (BTV). The antiviral activity was determined by observing the survivability of embryonated chicken eggs post-infection and was further examined using a hemagglutination test.

The results indicated that the nature of the bioactive amine attached to the phosphorus atom significantly influenced the antiviral activity. Notably, derivatives containing a piperazine ring (Ve and Vi) demonstrated superior performance compared to the parent compound and other derivatives.

Table 1: Qualitative In Ovo Antiviral Activity of Phosphorylated 2',3'-O-Isopropylideneadenosine Derivatives

Compound ID	Bioactive Amine Attached to Phosphorus	Antiviral Activity vs. NDV	Antiviral Activity vs. BTV	Embryo Survivability (%)
I (Standard)	-	Standard Reference	Standard Reference	Moderate
Va	Morpholine	Moderate	Moderate	40-100
Vb	N-methylpiperazine	Moderate	Moderate	40-100
Vc	N-ethylpiperazine	Not Specified	Not Specified	40-100
Vd	N-phenylpiperazine	Moderate	Moderate	40-100
Ve	N-(2-chlorophenyl)piperazine	Good	Good	40-100
Vf	N-(3-chlorophenyl)piperazine	Not Specified	Not Specified	40-100
Vg	N-(4-chlorophenyl)piperazine	Moderate	Moderate	40-100
Vh	N-(2-methylphenyl)piperazine	Moderate	Moderate	40-100
Vi	N-(2-methoxyphenyl)piperazine	Good	Good	40-100
Vj	Indoline	Not Specified	Not Specified	40-100
Vk	1,2,3,4-tetrahydroquinoline	Not Specified	Not Specified	40-100

Note: "Good" activity indicates higher inhibition of viral replication compared to the standard, while "Moderate" activity is comparable to the standard. Specific quantitative data such as EC50 or IC50 values are not available in the reviewed literature.

Experimental Protocols

The following sections detail the methodologies employed in the synthesis and antiviral evaluation of the 2',3'-O-Isopropylideneadenosine derivatives.

Synthesis of Phosphorylated Derivatives

The synthesis of the target compounds V(a-k) was achieved through a multi-step process:

• Reaction of 2',3'-O-Isopropylideneadenosine (I) with 4-nitrophenylphosphorodichloridate (II): This initial step forms a key intermediate (III).

• Reaction of the Intermediate with Bioactive Amines: The intermediate (III) is then reacted with various primary and secondary amines (IVa-k) to yield the final phosphorylated derivatives V(a-k).

Caption: Synthetic pathway for phosphorylated 2',3'-O-Isopropylideneadenosine derivatives.

In Ovo Antiviral Activity Screening: Embryonated Chicken Egg Method

This method is a widely used in vivo model for the initial screening of antiviral compounds, particularly against avian viruses.

• Preparation of Embryonated Eggs: Fertile chicken eggs, typically 7-12 days old, are selected. The shell is disinfected, and a small hole is drilled.

• Inoculation: The virus (Newcastle Disease Virus or Blue Tongue Virus) and the test compounds (1 mg/mL) are inoculated into the eggs.

• Incubation: The inoculated eggs are sealed and incubated at 36°C for a specified period (up to 96 hours).

• Observation: The viability of the embryos is monitored. Antiviral activity is indicated by an increase in the survival rate of embryos in the treated group compared to the virus control group.

• Confirmation: The presence and titer of the virus in the allantoic fluid are often confirmed using a hemagglutination assay.

Caption: Workflow for in ovo antiviral screening using the embryonated chicken egg method.

Hemagglutination (HA) Test

The HA test is used to quantify the presence of viruses that can agglutinate red blood cells (RBCs).

• Serial Dilution: The virus-containing allantoic fluid is serially diluted in a V-bottom 96-well plate.

• Addition of Red Blood Cells: A standardized suspension of RBCs (typically from chickens) is added to each well.

• Incubation: The plate is incubated at room temperature for about 30 minutes.

• Reading the Results:

  • Positive Result (Hemagglutination): In the presence of sufficient virus, a lattice-like structure of agglutinated RBCs forms, appearing as a diffuse red color across the bottom of the well.

  • Negative Result (No Hemagglutination): In the absence of virus, the RBCs settle to the bottom of the well, forming a distinct red button.

• Titer Determination: The hemagglutination titer is the reciprocal of the highest dilution of the virus that still causes complete hemagglutination. A reduction in the HA titer in the presence of a test compound indicates antiviral activity.

Mechanism of Action

While the specific signaling pathways affected by these phosphorylated 2',3'-O-Isopropylideneadenosine derivatives have not been elucidated in the available literature, the general mechanism of action for nucleoside analogs is well-established. As analogs of natural nucleosides, these compounds can interfere with the replication of viral genetic material.

• Cellular Uptake and Activation: The nucleoside analog enters the host cell. Inside the cell, it is phosphorylated by host and/or viral kinases to its active triphosphate form.

• Inhibition of Viral Polymerase: The triphosphate analog is recognized by the viral RNA or DNA polymerase. It competes with the natural corresponding nucleoside triphosphate for incorporation into the growing viral nucleic acid chain.

• Chain Termination: Once incorporated, the analog can terminate the elongation of the nucleic acid chain, as it may lack the necessary 3'-hydroxyl group for the addition of the next nucleotide. This premature chain termination effectively halts viral replication.

Caption: General mechanism of action for antiviral nucleoside analogs.

Conclusion

The available data suggests that phosphorylated derivatives of 2',3'-O-Isopropylideneadenosine, particularly those containing a piperazine moiety, are promising candidates for further antiviral research. While the initial in ovo screening provides a valuable qualitative comparison, further studies are required to quantify their antiviral efficacy (e.g., determining EC50 and CC50 values) against a broader range of viruses and to elucidate their specific mechanisms of action. This will be crucial for understanding their therapeutic potential and for guiding future drug development efforts.

Safety & Regulatory Compliance

Proper Disposal of 2',3'-O-Isopropylideneadenosine-13C5: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 2',3'-O-Isopropylideneadenosine-13C5, a non-hazardous, isotopically labeled nucleoside analog.

I. Hazard Assessment and Regulatory Context

Safety Data Sheets (SDS) for the non-labeled parent compound, 2',3'-O-Isopropylideneadenosine, indicate that it is not classified as a hazardous substance.[1][2] The presence of the stable, non-radioactive 13C5 isotope does not alter the chemical's hazardous properties.[] Therefore, its disposal is governed by institutional and local regulations for non-hazardous chemical waste. It is imperative to consult your institution's Environmental Health and Safety (EHS) department, as they provide the definitive guidelines for all chemical waste disposal.[4][5]

II. Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2',3'-O-Isopropylideneadenosine relevant to its handling and disposal.

Property	Value	Source
Molecular Formula	C13H17N5O4	[1]
Molecular Weight	307.31 g/mol
Appearance	White powder/solid	[1][2]
Melting Point	221 - 222 °C	[1][6]
Solubility	Soluble	[1]
Hazard Classification	Not classified as hazardous	[1][2]

III. Step-by-Step Disposal Protocol

The primary route for disposal of 2',3'-O-Isopropylideneadenosine-13C5 is through your institution's hazardous waste program, even though the compound itself is not classified as hazardous.[4][7] Disposal in regular trash or down the sanitary sewer is generally not permitted without explicit EHS approval.[4][5]

Experimental Protocol: Chemical Waste Collection

• Container Selection:

  • Place solid 2',3'-O-Isopropylideneadenosine-13C5 waste in a designated, sealable, and chemically compatible container. Plastic containers are often preferred over glass to minimize the risk of breakage.[4]

  • For solutions containing this compound, use a sealable liquid waste container. Do not mix with incompatible waste streams (e.g., halogenated solvents, strong acids/bases).[8]

• Labeling:

  • Affix a hazardous waste tag, provided by your EHS department, to the container.[4]

  • On the tag, clearly write the full chemical name: "2',3'-O-Isopropylideneadenosine-13C5". Do not use abbreviations.[4]

  • List all components of any mixture, including solvents, and their estimated concentrations or volumes.

  • Include the date of waste generation, the principal investigator's name, and the laboratory location (building and room number).[4]

  • Ensure the words "Hazardous Waste" are clearly visible on the label.[4]

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within your laboratory.[9]

  • Keep the container closed at all times, except when adding waste.[8][9]

  • Segregate the container from incompatible chemicals.[4][8]

• Disposal Request:

  • Once the container is full or ready for disposal, submit a chemical waste pickup request to your institution's EHS department following their specific procedures.[9]

Protocol for Empty Containers:

• Decontamination:

  • An empty container that held 2',3'-O-Isopropylideneadenosine-13C5 should be triple-rinsed with a suitable solvent (e.g., water or ethanol).[7]

  • The rinsate must be collected and disposed of as chemical waste, following the protocol described above.[7]

• Final Disposal:

  • After triple-rinsing, deface or remove the original chemical label from the empty container.[7]

  • Dispose of the clean, empty container in the regular trash or recycling, as per your institution's guidelines.[7]

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2',3'-O-Isopropylideneadenosine-13C5.

Caption: Disposal workflow for 2',3'-O-Isopropylideneadenosine-13C5.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 6. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
• 7. vumc.org [vumc.org]
• 8. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling 2',3'-O-Isopropylideneadenosine-13C5

Essential Safety and Handling Guide for 2',3'-O-Isopropylideneadenosine-13C5

This guide provides crucial safety, handling, and disposal protocols for 2',3'-O-Isopropylideneadenosine-13C5, tailored for researchers, scientists, and drug development professionals. The information is designed to deliver immediate, actionable steps to ensure safe laboratory operations.

Understanding the Compound: Isotope vs. Chemical Hazard

The safety considerations for 2',3'-O-Isopropylideneadenosine-13C5 are dictated by the chemical properties of the parent molecule, 2',3'-O-Isopropylideneadenosine. The Carbon-13 (¹³C) isotope is a stable, naturally occurring, non-radioactive isotope of carbon.[1][2] Therefore, it does not pose a radiological hazard, and no specialized radiological precautions are necessary.[1][3]

The unlabeled parent compound is not classified as hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200).[4] However, it is listed as a combustible solid and can form dust, which necessitates careful handling to avoid inhalation and contact. Adherence to standard laboratory safety practices is essential.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for minimizing exposure. The required equipment varies based on the specific task being performed.

Protection Level	Required Equipment	Primary Purpose
Minimum Protection	- Lab Coat- Safety Glasses with Side Shields- Nitrile Gloves	For handling sealed containers or in situations with no risk of dust or splash.
Powder Handling	- Lab Coat- Chemical Safety Goggles- Nitrile Gloves- N95 Dust Mask or equivalent	For tasks such as weighing, aliquoting, or transferring the solid compound to prevent inhalation of dust and protect eyes from airborne particles.
Spill Cleanup	- Lab Coat- Chemical Safety Goggles- Nitrile Gloves- N95 Dust Mask or equivalent	To contain dust and prevent exposure during the collection and disposal of spilled material.

Operational Plan: Step-by-Step Handling Protocol

Following a systematic procedure ensures the safe handling of the compound from receipt to disposal.

Preparation and Engineering Controls

• Review the Safety Data Sheet (SDS): Always consult the SDS for the unlabeled analogue before use.

• Work Area: Handle the compound, especially when in powdered form, in a well-ventilated area. A certified chemical fume hood is recommended to minimize the potential for inhalation.[1]

• Minimize Dust: Plan all transfers and weighing procedures to minimize the formation of dust.[1]

Handling the Compound

• Don PPE: Put on the appropriate PPE as specified in the table above.

• Transfer: Use a spatula or other appropriate tool to carefully transfer the solid. Avoid scooping actions that could aerosolize the powder.

• Weighing: If weighing, do so within a fume hood or a balance enclosure to contain any dust.[1]

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke in the handling area.[6]

Storage

• Container: Keep the compound in its original, tightly sealed container.[5]

• Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials such as oxidizing agents.[1][5]

Emergency and Disposal Plans

First Aid and Emergency Procedures

Situation	Immediate Action
Skin Contact	Take off contaminated clothing immediately. Rinse the affected skin area with plenty of water.[5][7]
Eye Contact	Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[4][5] Remove contact lenses if present and easy to do.
Inhalation	Move the person to fresh air. Seek medical attention if symptoms occur.[4][5]
Ingestion	Rinse mouth thoroughly with water. Do not induce vomiting. Seek medical attention if you feel unwell.[4][6]
Fire	Use a water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to extinguish.[4][6][8] Firefighters should wear self-contained breathing apparatus.[4]

Disposal Plan

Waste material must be disposed of in accordance with all local, regional, and national regulations.[6]

• Collection: Collect waste solid and any contaminated disposables (e.g., gloves, weigh paper) in a clearly labeled, sealed container designated for chemical waste.

• Segregation: Do not mix this waste with other waste streams.[6] Leave the chemical in its original container if possible.[6]

• Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to arrange for proper disposal. While not federally regulated for transport, it must be handled as chemical waste.[5]

Workflow Visualization

The following diagram outlines the logical workflow for the safe handling and disposal of 2',3'-O-Isopropylideneadenosine-13C5.

Caption: Safe Handling and Disposal Workflow for 2',3'-O-Isopropylideneadenosine-13C5.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. High-Purity Carbon-13 Dioxide: The Core Material for Isotope Labeling Technology - China Isotope Development [asiaisotopeintl.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. chemicalbook.com [chemicalbook.com]